Technical Documentation Center

4-t-Butoxyphenylhydrazine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-t-Butoxyphenylhydrazine

Core Science & Biosynthesis

Foundational

4-t-Butoxyphenylhydrazine chemical structure and properties

An In-depth Technical Guide to 4-t-Butoxyphenylhydrazine: Structure, Properties, and Synthetic Utility Introduction 4-t-Butoxyphenylhydrazine is a substituted aromatic hydrazine that serves as a valuable intermediate and...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 4-t-Butoxyphenylhydrazine: Structure, Properties, and Synthetic Utility

Introduction

4-t-Butoxyphenylhydrazine is a substituted aromatic hydrazine that serves as a valuable intermediate and building block in synthetic organic chemistry. Belonging to the phenylhydrazine family, its unique structural features—a reactive hydrazine moiety and a sterically bulky tert-butyl ether group on the phenyl ring—make it a versatile reagent for constructing complex molecular architectures. Its application is particularly notable in the synthesis of heterocyclic compounds, many of which form the core scaffolds of pharmacologically active molecules. This guide provides a comprehensive overview of its chemical structure, physicochemical properties, spectroscopic signature, a detailed synthesis protocol, and its applications, with a focus on its relevance to researchers in drug development.

Chemical Structure and Physicochemical Properties

The foundational attributes of a chemical reagent dictate its behavior and potential applications. The structure of 4-t-Butoxyphenylhydrazine is characterized by a hydrazine group (-NHNH₂) attached to a benzene ring, which is substituted at the para-position with a tert-butoxy group (-O-C(CH₃)₃).

IUPAC Name: (4-(tert-butoxy)phenyl)hydrazine Molecular Formula: C₁₀H₁₆N₂O[1] CAS Number: 136345-66-5 (for the hydrochloride salt, a common commercial form)

The tert-butyl group provides significant steric hindrance, which can influence reaction regioselectivity. Furthermore, the oxygen atom of the ether linkage acts as an electron-donating group, activating the aromatic ring towards certain electrophilic substitutions and modulating the reactivity of the hydrazine functional group.

Table 1: Physicochemical Properties of 4-t-Butoxyphenylhydrazine

PropertyValueReference
Molecular Weight180.25 g/mol [1]
AppearanceOff-white to light brown crystalline solid (typical)General chemical knowledge
Melting PointData not consistently available; often used as hydrochloride salt
SolubilitySoluble in organic solvents like ethanol, DMSO, and DMFGeneral chemical knowledge
XLogP32.1[1]

Spectroscopic Characterization

A precise understanding of a molecule's spectroscopic fingerprint is essential for reaction monitoring and structural confirmation. The following sections detail the expected spectral data for 4-t-Butoxyphenylhydrazine.

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) provides information on the hydrogen environments within the molecule.[2][3]

  • δ ~1.30 ppm (singlet, 9H): This signal corresponds to the nine equivalent protons of the tert-butyl group. The singlet multiplicity arises from the absence of adjacent protons.

  • δ ~3.5-5.0 ppm (broad singlet, 3H): These are the protons of the hydrazine group (-NHNH₂). The chemical shift can vary significantly based on solvent, concentration, and temperature. These signals often exchange with D₂O.

  • δ ~6.8-7.0 ppm (doublet, 2H): These signals represent the two aromatic protons ortho to the tert-butoxy group. They appear as a doublet due to coupling with the meta protons.

  • δ ~7.0-7.2 ppm (doublet, 2H): These signals correspond to the two aromatic protons meta to the tert-butoxy group (and ortho to the hydrazine group).

¹³C NMR Spectroscopy

Carbon-13 NMR spectroscopy identifies the different carbon environments.

  • δ ~30 ppm: Signal for the three equivalent methyl carbons of the tert-butyl group.

  • δ ~80 ppm: Signal for the quaternary carbon of the tert-butyl group.

  • δ ~115-120 ppm: Signals for the aromatic carbons ortho to the tert-butoxy group.

  • δ ~125-130 ppm: Signals for the aromatic carbons meta to the tert-butoxy group.

  • δ ~140-150 ppm: Signal for the aromatic carbon attached to the hydrazine group (ipso-carbon).

  • δ ~150-160 ppm: Signal for the aromatic carbon attached to the ether oxygen (ipso-carbon).

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the presence of specific functional groups based on their vibrational frequencies.[4][5][6]

  • 3200-3400 cm⁻¹ (sharp, medium peaks): Corresponds to the N-H stretching vibrations of the primary amine in the hydrazine group. Primary amines typically show two bands in this region (symmetric and asymmetric stretching).[7]

  • 2950-3000 cm⁻¹ (strong peaks): Aliphatic C-H stretching from the tert-butyl group.

  • ~3030 cm⁻¹ (weak to medium peak): Aromatic C-H stretching.

  • ~1600 cm⁻¹ and ~1500 cm⁻¹ (medium to strong peaks): C=C stretching vibrations within the aromatic ring.

  • ~1250 cm⁻¹ (strong peak): Asymmetric C-O-C stretching of the aryl ether.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments, confirming its molecular weight and aspects of its structure.[8][9]

  • Molecular Ion Peak (M⁺): Expected at m/z ≈ 180.13. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

  • Key Fragmentation: A prominent fragment would likely correspond to the loss of a tert-butyl radical (•C(CH₃)₃) leading to a peak at m/z ≈ 123. This fragmentation pattern is characteristic of tert-butyl ethers.

Synthesis Protocol: Diazotization and Reduction

The most common and reliable method for synthesizing arylhydrazines is through the diazotization of the corresponding aniline followed by a controlled reduction. This two-step, one-pot procedure is highly effective. The starting material for 4-t-Butoxyphenylhydrazine is 4-t-butoxyaniline.

Causality Behind Experimental Choices
  • Diazotization: This reaction converts the primary aromatic amine into a diazonium salt. It requires a strong acid (typically HCl) to form the nitrous acid (HNO₂) in situ from sodium nitrite (NaNO₂). The reaction is performed at low temperatures (0-5 °C) because diazonium salts are unstable and can decompose at higher temperatures, potentially leading to explosive side reactions.

  • Reduction: The diazonium salt is then reduced to the corresponding hydrazine. Stannous chloride (SnCl₂) in concentrated HCl is a classic and effective reducing agent for this transformation.[10][11][12] The tin(II) ion is a powerful reductant that selectively reduces the diazonium group without affecting the aromatic ring or the ether linkage.

Experimental Workflow Diagram

SynthesisWorkflow Synthesis of 4-t-Butoxyphenylhydrazine A 1. Dissolve 4-t-butoxyaniline in conc. HCl B 2. Cool to 0-5 °C (Ice Bath) A->B Preparation C 3. Add NaNO2 solution dropwise at < 5 °C B->C Reagent Addition D 4. Stir for 30 min (Diazonium Salt Formation) C->D Reaction E 5. Add SnCl2 in conc. HCl dropwise at < 5 °C D->E Reduction Step F 6. Stir for 1-2 hours (Reduction) E->F Reaction G 7. Basify with NaOH to precipitate product F->G Work-up H 8. Filter, Wash, and Dry (Purification) G->H Isolation I Final Product: 4-t-Butoxyphenylhydrazine H->I

Caption: Workflow for the synthesis of 4-t-Butoxyphenylhydrazine.

Step-by-Step Methodology

Materials:

  • 4-t-butoxyaniline

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium Nitrite (NaNO₂)

  • Stannous Chloride Dihydrate (SnCl₂·2H₂O)

  • Sodium Hydroxide (NaOH)

  • Deionized Water

  • Ice

Procedure:

  • Diazotization: a. In a three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 4-t-butoxyaniline (1 equivalent) in concentrated HCl (3-4 equivalents) and water. b. Cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring. c. Prepare a solution of sodium nitrite (1.05 equivalents) in a minimal amount of cold water. d. Add the NaNO₂ solution dropwise to the aniline solution, ensuring the temperature remains below 5 °C. e. After the addition is complete, stir the resulting diazonium salt solution for an additional 30 minutes at 0-5 °C.[10][11]

  • Reduction: a. In a separate beaker, prepare a solution of stannous chloride dihydrate (2.5-3 equivalents) in concentrated HCl. Cool this solution in an ice bath. b. Slowly add the cold SnCl₂ solution to the diazonium salt solution. The addition should be controlled to maintain the reaction temperature below 10 °C. c. After the addition, allow the reaction mixture to stir for 1-2 hours, gradually warming to room temperature. A precipitate of the hydrazine hydrochloride salt may form.[12]

  • Work-up and Isolation: a. Cool the reaction mixture again in an ice bath. b. Slowly add a concentrated solution of NaOH until the mixture is strongly basic (pH > 10). This neutralizes the acid and deprotonates the hydrazine hydrochloride to the free base, which precipitates out of the solution. c. Collect the solid precipitate by vacuum filtration. d. Wash the filter cake thoroughly with cold water to remove inorganic salts. e. Dry the product under vacuum to yield 4-t-Butoxyphenylhydrazine.

Applications in Drug Development

Substituted phenylhydrazines are cornerstone reagents in medicinal chemistry, primarily for the synthesis of nitrogen-containing heterocycles.

Fischer Indole Synthesis

The most prominent application of 4-t-Butoxyphenylhydrazine is in the Fischer indole synthesis. This reaction involves the condensation of the hydrazine with a ketone or aldehyde under acidic conditions to form a hydrazone, which then undergoes a[13][13]-sigmatropic rearrangement to form an indole. Indole scaffolds are ubiquitous in pharmaceuticals, including in anti-inflammatory drugs, serotonin agonists, and anticancer agents.

Synthesis of Pyrazoles and Pyridazinones

4-t-Butoxyphenylhydrazine can also react with 1,3-dicarbonyl compounds to synthesize pyrazoles, another important heterocyclic motif found in drugs such as the anti-inflammatory celecoxib. Additionally, reaction with γ-ketoacids can lead to the formation of pyridazinone structures, which have been investigated for their cardiotonic, anti-inflammatory, and vasorelaxant properties.[14]

Role as a Linker or Building Block

In complex drug synthesis, the 4-t-butoxyphenylhydrazine moiety can serve as a versatile building block. The tert-butoxy group can act as a protecting group for the phenol, which can be deprotected in later synthetic steps to reveal a hydroxyl group—a key site for further functionalization or for hydrogen bonding interactions with a biological target.

FischerIndole General Fischer Indole Synthesis Pathway Hydrazine 4-t-Butoxyphenylhydrazine Hydrazone Hydrazone Intermediate Hydrazine->Hydrazone Ketone Ketone / Aldehyde (R1, R2) Ketone->Hydrazone Rearrangement [3,3]-Sigmatropic Rearrangement (Acid Catalyst, Heat) Hydrazone->Rearrangement Rate-limiting step Indole Substituted Indole Product Rearrangement->Indole Aromatization

Caption: The Fischer Indole Synthesis using a phenylhydrazine.

Safety and Handling

As with all hydrazine derivatives, 4-t-Butoxyphenylhydrazine must be handled with appropriate care. Hydrazines as a class can be toxic, irritant, and potential sensitizers.[15]

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemically resistant gloves (e.g., nitrile) when handling the compound.[16]

  • Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.[15]

  • Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents and strong acids.

  • Toxicity: While specific toxicity data for this compound is limited, related phenylhydrazines are known to be harmful if swallowed, inhaled, or absorbed through the skin. Assume the compound is toxic and handle accordingly.

Conclusion

4-t-Butoxyphenylhydrazine is a synthetically powerful and versatile reagent. Its well-defined structure and predictable reactivity make it an indispensable tool for medicinal chemists and researchers in organic synthesis. A thorough understanding of its properties, spectroscopic characteristics, and handling requirements, as detailed in this guide, is crucial for its safe and effective application in the laboratory, particularly in the rational design and synthesis of novel therapeutic agents.

References

  • PubChem. (4-tert-Butylphenyl)hydrazine. National Center for Biotechnology Information. [Link]

  • ResearchGate. Proposed synthetic route for the synthesis of entitled compounds 4m–4t. [Link]

  • Fisher Scientific. SAFETY DATA SHEET - 4-Benzyloxyphenylhydrazine hydrochloride. [Link]

  • PubChem. 4-Phenylbutan-2-ylhydrazine. National Center for Biotechnology Information. [Link]

  • SlidePlayer. Infrared (IR) Spectroscopy. [Link]

  • University of Wisconsin-Madison. NMR Spectroscopy. [Link]

  • PubChem. 4-n-Butyl-2,3,5,6-tetrafluorophenylhydrazine. National Center for Biotechnology Information. [Link]

  • OMICS International. Biotransformation of Hydrazine Derivatives in the Mechanism of Toxicity. [Link]

  • Moffitt Cancer Center. Moffitt Researchers Develop New Chemical Method to Enhance Drug Discovery. [Link]

  • Chemistry LibreTexts. 6.6: ¹H NMR Spectra and Interpretation (Part I). [Link]

  • Google Patents. CN103387515A - Preparation method of 4-bromophenylhydrazine hydrochloride.
  • Capot Chemical. MSDS of 4-t-Butoxyphenylboronic acid. [Link]

  • PubMed. Use of meso- tetrakis(pentafluorophenyl)porphyrin as a matrix for low molecular weight alkylphenol ethoxylates in laser desorption/ ionization time-of-flight mass spectrometry. [Link]

  • PubChem. (4-Methoxyphenyl)hydrazine. National Center for Biotechnology Information. [Link]

  • MDPI. Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase. [Link]

  • University of Colorado Boulder. Table of Characteristic IR Absorptions. [Link]

  • Academia.edu. Use of quadrupole time of flight mass spectrometry for the characterization of transformation products of the antibiotic sulfamethazine upon photocatalysis with Pd-doped ceria-ZnO nanocomposite. [Link]

  • PubChem. 4-(4-Hydroxy-phenyl)-piperazine-1-carboxylic acid tert-butyl ester. National Center for Biotechnology Information. [Link]

  • Master Organic Chemistry. Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

  • Maricopa Open Digital Press. IR Spectrum and Characteristic Absorption Bands. [Link]

  • Michigan State University. Infrared Spectrometry. [Link]

  • Google Patents.
  • Springer Link. Mass spectrometry analysis of 2-nitrophenylhydrazine carboxy derivatized peptides. [Link]

  • MDPI. Identification of Biotransformation Products of T-2 Toxin in HepG2 Cells Using LC-Q-TOF MS. [Link]

  • YouTube. Spectra to structure (4-(4-Hydroxyphenyl)-2-butanone). [Link]

  • PubMed. Mechanism of action, metabolism, and toxicity of buthionine sulfoximine and its higher homologs, potent inhibitors of glutathione synthesis. [Link]

  • MDPI. Synthesis and Anticancer Activities of Novel 1,4-Disubstituted Phthalazines. [Link]

  • PubMed. Synthesis and reactivity of 4,4-Dialkoxy-BODIPYs: an experimental and computational study. [Link]

  • Semantic Scholar. Unexpected Diastereotopic Behaviour in the 1H NMR Spectrum of 1,4-Dihydropyridine Derivatives Triggered by Chiral and Prochiral. [Link]

  • Carl ROTH. Safety Data Sheet: 4-Nitrophenyl butyrate. [Link]

  • PubMed. [Pharmacological studies of 4-ethoxy-2-methyl-5-morpholino-3(2H)-pyridazinone (M73101). (2). Anti-inflammatory activity (author's transl)]. [Link]

  • ResearchGate. Construction of 4-Hydroxy-2-pyridinones. Total Synthesis of (+)-Sambutoxin. [Link]

  • PubMed. Ibrexafungerp: Mechanism of Action, Clinical, and Translational Science. [Link]

  • ResearchGate. Synthesis of ( Z )-4-Hydroxytamoxifen and ( Z )-2-[4-[1-( p -Hydroxyphenyl)-2-phenyl]-1butenyl]phenoxyacetic Acid. [Link]

  • ResearchGate. Study of Heterocyclic Ring Systems: Biopharmaceutical Applications of Substituted 4H-1,4-Benzothiazine and Piperazine. [Link]

  • MDPI. Discovery of Novel Tofacitinib–ADTOH Molecular Hybridization Derivatives for the Treatment of Ulcerative Colitis. [Link]

  • Moffitt Cancer Center. New Reagent Improves the Process of Making Sulfur-Containing Compounds. [Link]

Sources

Exploratory

An In-depth Technical Guide to (4-tert-Butoxyphenyl)hydrazine and its Hydrochloride Salt: Properties, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive technical overview of (4-tert-butoxyphenyl)hydrazine and its more commonly ut...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of (4-tert-butoxyphenyl)hydrazine and its more commonly utilized hydrochloride salt. We will delve into its chemical and physical properties, explore detailed synthetic methodologies, and critically examine its significant role as a key building block in the synthesis of complex pharmaceutical agents, supported by mechanistic insights and practical, field-proven protocols.

Core Identity and Physicochemical Properties

(4-tert-Butoxyphenyl)hydrazine is an aromatic hydrazine derivative characterized by a bulky tert-butyl group on the phenyl ring. This substituent significantly influences its solubility, reactivity, and ultimately, its utility in organic synthesis. It is most frequently handled and stored as its hydrochloride salt to improve stability and ease of handling.

CAS Number Clarification

A point of potential confusion for researchers is the existence of multiple CAS numbers associated with this compound. It is crucial to distinguish between the free base and its hydrochloride salt:

  • (4-tert-Butoxyphenyl)hydrazine (Free Base): CAS Number 61765-93-3 [1][2]

  • (4-tert-Butoxyphenyl)hydrazine Hydrochloride: This salt has been assigned two primary CAS Numbers: 36600-66-5 and 128231-55-0 [3][4][5]. Both refer to the same chemical entity, and the duplicity is likely a result of different database entries over time. For consistency and broad recognition, it is advisable to cite both when documenting research.

Physicochemical Data

A summary of the key physicochemical properties of (4-tert-butoxyphenyl)hydrazine and its hydrochloride salt is presented in Table 1. The presence of the tert-butyl group imparts increased lipophilicity, which can be a desirable trait in drug design for modulating pharmacokinetic properties.

Property(4-tert-Butoxyphenyl)hydrazine(4-tert-Butoxyphenyl)hydrazine HydrochlorideSource(s)
Molecular Formula C₁₀H₁₆N₂C₁₀H₁₇ClN₂[1][5]
Molecular Weight 164.25 g/mol 200.71 g/mol [1][3]
Appearance -White to off-white or light brown crystalline solid[5]
Melting Point -212-216 °C (decomposes)[3]
Solubility -Soluble in polar solvents like water and alcohols[5]

Table 1: Physicochemical Properties

Synthesis of (4-tert-Butoxyphenyl)hydrazine Hydrochloride: A Detailed Protocol

The synthesis of (4-tert-butoxyphenyl)hydrazine hydrochloride is a multi-step process that begins with the readily available 4-tert-butylaniline. The most common and reliable method involves a diazotization reaction followed by reduction. This protocol is designed to be self-validating by providing clear checkpoints and expected outcomes.

Synthetic Workflow

The overall synthetic pathway can be visualized as a two-step process:

Synthesis_Workflow Start 4-tert-Butylaniline Step1 Diazotization (NaNO₂, HCl, 0-5 °C) Start->Step1 Intermediate 4-tert-Butylbenzenediazonium Chloride Step1->Intermediate Step2 Reduction (SnCl₂·2H₂O, HCl) Intermediate->Step2 Product (4-tert-Butoxyphenyl)hydrazine Hydrochloride Step2->Product

Caption: Synthetic workflow for (4-tert-butoxyphenyl)hydrazine hydrochloride.

Step-by-Step Experimental Protocol

Materials and Reagents:

  • 4-tert-Butylaniline

  • Sodium nitrite (NaNO₂)

  • Concentrated hydrochloric acid (HCl)

  • Stannous chloride dihydrate (SnCl₂·2H₂O)

  • Deionized water

  • Ice

  • Sodium hydroxide (NaOH) solution (for workup, if isolating the free base)

  • Organic solvent (e.g., diethyl ether or ethyl acetate for extraction)

  • Anhydrous sodium sulfate (for drying)

Procedure:

  • Diazotization of 4-tert-Butylaniline:

    • In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve 4-tert-butylaniline in concentrated hydrochloric acid and water, and cool the mixture to 0-5 °C in an ice-salt bath.

    • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5 °C. The causality for this low temperature is to prevent the decomposition of the unstable diazonium salt intermediate.

    • Stir the mixture for an additional 30 minutes at 0-5 °C after the addition is complete. The formation of the 4-tert-butylbenzenediazonium chloride is the key transformation in this step.

  • Reduction of the Diazonium Salt:

    • In a separate, larger flask, prepare a solution of stannous chloride dihydrate in concentrated hydrochloric acid and cool it in an ice bath.

    • Slowly add the cold diazonium salt solution from the previous step to the stannous chloride solution with vigorous stirring, ensuring the temperature remains below 10 °C. This exothermic reaction reduces the diazonium group to a hydrazine.

    • After the addition is complete, continue stirring the reaction mixture for a designated period to ensure complete reduction.

  • Isolation of the Product:

    • The (4-tert-butoxyphenyl)hydrazine hydrochloride will precipitate out of the acidic solution as a solid.

    • Isolate the product by vacuum filtration and wash the filter cake with a small amount of cold, dilute hydrochloric acid, followed by a suitable organic solvent to remove any non-polar impurities.

    • Dry the product under vacuum to obtain the final (4-tert-butoxyphenyl)hydrazine hydrochloride.

Application in Drug Development: The Fischer Indole Synthesis

The primary and most significant application of (4-tert-butoxyphenyl)hydrazine in drug development is its role as a key precursor in the Fischer indole synthesis . This powerful reaction allows for the construction of the indole nucleus, a privileged scaffold found in a vast array of biologically active molecules and pharmaceuticals.

Mechanism of the Fischer Indole Synthesis

The Fischer indole synthesis proceeds through a series of well-established steps, initiated by the condensation of a phenylhydrazine with an aldehyde or ketone to form a phenylhydrazone. Under acidic conditions, this intermediate undergoes a[1][1]-sigmatropic rearrangement to ultimately yield the indole ring system.

Fischer_Indole_Synthesis Reactants (4-tert-Butoxyphenyl)hydrazine + Aldehyde/Ketone Step1 Condensation (-H₂O) Reactants->Step1 Hydrazone Phenylhydrazone Intermediate Step1->Hydrazone Step2 Tautomerization (Acid-catalyzed) Hydrazone->Step2 Enamine Ene-hydrazine Tautomer Step2->Enamine Step3 [3,3]-Sigmatropic Rearrangement Enamine->Step3 Diimine Di-imine Intermediate Step3->Diimine Step4 Cyclization & Aromatization (-NH₃) Diimine->Step4 Product Substituted Indole Step4->Product Sumatriptan_Analog_Synthesis Hydrazine (4-tert-Butoxyphenyl)hydrazine Condensation Condensation (Acidic Conditions) Hydrazine->Condensation Aldehyde 4,4-Dimethoxy-N,N-dimethylbutanamine Aldehyde->Condensation Hydrazone Hydrazone Intermediate Condensation->Hydrazone Cyclization Fischer Indole Synthesis (e.g., Polyphosphoric Acid) Hydrazone->Cyclization Product Sumatriptan Analog with tert-Butyl Group Cyclization->Product

Caption: Synthesis of a Sumatriptan analog via Fischer indole synthesis.

The choice of a substituted phenylhydrazine, such as (4-tert-butoxyphenyl)hydrazine, is a deliberate experimental design choice. The tert-butyl group, being sterically bulky and lipophilic, can influence the binding of the final indole-containing molecule to its biological target, potentially enhancing potency or selectivity. It can also favorably modulate the drug's ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Analytical Characterization

Robust analytical methods are essential for confirming the identity, purity, and stability of (4-tert-butoxyphenyl)hydrazine hydrochloride. The following section outlines the expected results from key analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of this compound. The expected chemical shifts are influenced by the electron-donating nature of the hydrazine group and the presence of the tert-butyl group.

Predicted ¹H NMR (in DMSO-d₆):

Chemical Shift (ppm)MultiplicityIntegrationAssignment
~1.25singlet9H-C(CH₃)₃
~6.8-7.0doublet2HAromatic CH (ortho to -NHNH₂)
~7.2-7.4doublet2HAromatic CH (ortho to -C(CH₃)₃)
Broad signals-3H-NHNH₂·HCl

Predicted ¹³C NMR (in DMSO-d₆):

Chemical Shift (ppm)Assignment
~31-C(C H₃)₃
~34-C (CH₃)₃
~114Aromatic CH (ortho to -NHNH₂)
~126Aromatic CH (ortho to -C(CH₃)₃)
~140Aromatic C-C(CH₃)₃
~145Aromatic C-NHNH₂
Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. For the hydrochloride salt, electrospray ionization (ESI) in positive mode would be appropriate.

Expected Fragmentation Pattern:

The molecular ion peak for the free base (M⁺) would be observed at m/z 164.25. A prominent fragment would be the loss of the tert-butyl group, resulting in a peak at m/z 107. Further fragmentation of the aromatic ring would also be expected.

Mass_Spec_Fragmentation MolecularIon [C₁₀H₁₆N₂]⁺˙ m/z = 164 Loss_tBu - C₄H₉˙ MolecularIon->Loss_tBu Fragment1 [C₆H₇N₂]⁺ m/z = 107 Loss_tBu->Fragment1 FurtherFrag Further Fragmentation Fragment1->FurtherFrag AromaticFrags Aromatic Fragments FurtherFrag->AromaticFrags

Caption: Predicted mass spectrometry fragmentation of (4-tert-butoxyphenyl)hydrazine.

High-Performance Liquid Chromatography (HPLC)

A validated HPLC method is crucial for assessing the purity of (4-tert-butoxyphenyl)hydrazine hydrochloride and for monitoring reaction progress. A reverse-phase method would be suitable.

Proposed HPLC Method:

ParameterCondition
Column C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase Acetonitrile and water with 0.1% trifluoroacetic acid (gradient elution)
Flow Rate 1.0 mL/min
Detection UV at 254 nm
Column Temperature 30 °C
Injection Volume 10 µL

Method Validation Workflow:

The validation of this HPLC method should be performed according to ICH guidelines and would involve assessing the following parameters:

HPLC_Validation Validation HPLC Method Validation Specificity Specificity Validation->Specificity Linearity Linearity Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision LOD Limit of Detection (LOD) Validation->LOD LOQ Limit of Quantitation (LOQ) Validation->LOQ Robustness Robustness Validation->Robustness

Sources

Foundational

A Comparative Analysis of 4-tert-butoxyphenylhydrazine and 4-tert-butylphenylhydrazine: Structure, Reactivity, and Synthetic Utility

An In-depth Technical Guide for Researchers Abstract In the landscape of synthetic chemistry and drug development, substituted phenylhydrazines are invaluable building blocks, most notably for the construction of indole...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers

Abstract

In the landscape of synthetic chemistry and drug development, substituted phenylhydrazines are invaluable building blocks, most notably for the construction of indole scaffolds and other nitrogen-containing heterocycles. Among these reagents, 4-tert-butylphenylhydrazine is a common, commercially available intermediate. A structurally similar yet functionally distinct compound, 4-tert-butoxyphenylhydrazine, presents a case of nuanced difference that can be a source of confusion. This guide provides an in-depth analysis of these two molecules, moving beyond simple nomenclature to explore the profound impact of a single oxygen atom. We will dissect their structural, electronic, and steric differences, predict their differential reactivity, and provide practical, field-tested insights into their synthesis and application for researchers, scientists, and drug development professionals.

The Core Distinction: A Phenyl vs. Phenoxy Linkage

The fundamental difference between these two compounds lies in the manner the tert-butyl group is connected to the phenylhydrazine core. In 4-tert-butylphenylhydrazine , the tert-butyl group is directly bonded to the phenyl ring via a carbon-carbon bond. In 4-tert-butoxyphenylhydrazine , an oxygen atom acts as a linker, creating a tert-butoxy group. This seemingly minor change from a phenyl to a phenoxy substituent dramatically alters the electronic properties of the molecule, which in turn governs its reactivity and potential applications.

Caption: Core structural difference between the two title compounds.

Comparative Physicochemical Properties

The structural variance directly translates to different physicochemical properties. While extensive experimental data for 4-tert-butoxyphenylhydrazine is less common due to its lower commercial prevalence, we can compare the known properties of 4-tert-butylphenylhydrazine with predicted values for its phenoxy counterpart.

Property4-tert-butylphenylhydrazine4-tert-butoxyphenylhydrazine (Predicted)Rationale for Difference
Molecular Formula C₁₀H₁₆N₂[1][2][3]C₁₀H₁₆N₂OPresence of an oxygen atom.
Molecular Weight 164.25 g/mol [1][2][3]180.25 g/mol Additional mass of the oxygen atom.
Topological Polar Surface Area 38.1 Ų[3]47.3 ŲThe ether oxygen adds a polar surface area.
Predicted XLogP3 2.9[3]2.8The increased polarity from oxygen slightly reduces lipophilicity.
Hydrogen Bond Acceptor Count 2[3]3The ether oxygen provides an additional site for hydrogen bonding.
Appearance White to off-white or light brown solid.[4]N/A (likely a solid)No data available for the phenoxy version.
Common Form Hydrochloride salt (C₁₀H₁₇ClN₂)[4][5]N/ATypically supplied as a more stable salt form.

Electronic Effects: The Driver of Differential Reactivity

The reactivity of the hydrazine moiety (specifically, the nucleophilicity of the terminal -NH₂ group) is paramount in its synthetic applications. This is directly modulated by the electronic nature of the substituent at the para-position.

  • 4-tert-butylphenylhydrazine : The tert-butyl group is a classic electron-donating group (EDG) primarily through the inductive effect (+I) . It "pushes" electron density through the sigma bonds onto the aromatic ring. This enriches the ring and, by extension, slightly increases the basicity and nucleophilicity of the hydrazine group compared to unsubstituted phenylhydrazine. However, it also introduces significant steric bulk near the reaction center.[4]

  • 4-tert-butoxyphenylhydrazine : The tert-butoxy group presents competing electronic effects.

    • Resonance Effect (+R) : The lone pairs on the oxygen atom can delocalize into the aromatic π-system. This is a powerful electron-donating effect that significantly increases electron density on the ring, particularly at the para position where the hydrazine is located.

    • Inductive Effect (-I) : Oxygen is an electronegative atom, so it withdraws electron density through the sigma bond.

For alkoxy groups, the +R effect strongly outweighs the -I effect. Therefore, the tert-butoxy group is a more potent electron-donating group than the tert-butyl group. This leads to a critical prediction: the terminal nitrogen of 4-tert-butoxyphenylhydrazine is significantly more nucleophilic than that of 4-tert-butylphenylhydrazine.

Electronic_Effects cluster_0 4-tert-butylphenylhydrazine cluster_1 4-tert-butoxyphenylhydrazine A tert-Butyl Group B Phenyl Ring A->B +I (Inductive Donation) Steric Hindrance C Hydrazine Moiety B->C Slightly Increased Nucleophilicity D tert-Butoxy Group E Phenyl Ring D->E +R >> -I (Strong Resonance Donation) F Hydrazine Moiety E->F Significantly Increased Nucleophilicity

Caption: Dominant electronic effects influencing hydrazine reactivity.

Synthesis and Commercial Availability

A crucial practical difference for the laboratory scientist is the ease of acquisition and synthesis.

4-tert-butylphenylhydrazine: This compound is widely available commercially, typically as its hydrochloride salt, which improves stability and shelf-life.[4][6] Its synthesis is well-established and generally proceeds from 4-tert-butylaniline. The aniline is subjected to diazotization followed by reduction to yield the target hydrazine.

4-tert-butoxyphenylhydrazine: This reagent is not as common in supplier catalogs. Its synthesis would logically follow a similar path, starting from the corresponding 4-tert-butoxyaniline. The limited availability means researchers often need to perform a multi-step synthesis, adding time and cost to a project.

Synthetic_Workflow A1 4-tert-Butylaniline P1 1. NaNO₂, HCl (Diazotization) 2. SnCl₂ or Na₂SO₃ (Reduction) A1->P1 B1 4-tert-butylphenylhydrazine P1->B1 A2 4-tert-Butoxyaniline (from 4-nitrophenol) P2 1. NaNO₂, HCl (Diazotization) 2. SnCl₂ or Na₂SO₃ (Reduction) A2->P2 B2 4-tert-butoxyphenylhydrazine P2->B2

Caption: Comparative synthetic routes for the two hydrazines.

Applications in Drug Discovery and Synthesis

The primary application for these reagents is in the formation of carbon-nitrogen bonds, most famously in the Fischer Indole Synthesis .

Causality in Experimental Choice:

  • Reaction Rate: For reactions like the Fischer indole synthesis, which proceed via nucleophilic attack of the hydrazine onto a carbonyl, the enhanced nucleophilicity of 4-tert-butoxyphenylhydrazine is expected to lead to faster reaction rates under identical conditions.[7]

  • Yield and Side Reactions: The increased electron density from the tert-butoxy group can stabilize the intermediates in the Fischer cyclization, potentially leading to higher yields and cleaner reactions. Conversely, the steric bulk of the tert-butyl group in 4-tert-butylphenylhydrazine might hinder the approach to sterically crowded ketones or aldehydes.[4]

  • Final Product Properties: The choice of reagent fundamentally alters the resulting molecule.

    • Using 4-tert-butylphenylhydrazine introduces a lipophilic, sterically demanding group.

    • Using 4-tert-butoxyphenylhydrazine introduces a group with a hydrogen bond acceptor (the ether oxygen), which can be critical for receptor binding in drug candidates. This oxygen also presents a potential site for metabolic cleavage (O-dealkylation), a key consideration in drug development.

These compounds are also used as precursors for other heterocycles like pyrazoles and indazoles, where the same principles of reactivity apply.[8]

Key Experimental Protocols

Trustworthy protocols are self-validating. The following methods are standard and include checkpoints for success.

Protocol 1: General Procedure for Fischer Indole Synthesis

This protocol describes the reaction of a substituted phenylhydrazine with a ketone to form an indole.

  • Hydrazone Formation:

    • To a solution of the ketone (1.0 eq) in ethanol, add 4-tert-butylphenylhydrazine hydrochloride (1.1 eq) and a catalytic amount of acetic acid.

    • Stir the mixture at room temperature or with gentle heating (40-60 °C). Monitor the reaction by TLC until the starting ketone is consumed.

    • Causality: The acidic catalyst protonates the ketone, activating it for nucleophilic attack by the hydrazine. The hydrochloride salt must be neutralized or used under conditions that favor the free base formation for the reaction to proceed.

    • The intermediate hydrazone may precipitate and can be isolated by filtration, or the reaction mixture can be used directly in the next step.

  • Indolization (Cyclization):

    • The crude hydrazone is dissolved or suspended in a suitable high-boiling solvent (e.g., toluene, xylenes, or diethylene glycol).

    • A strong acid catalyst is added. This can be a Brønsted acid (e.g., polyphosphoric acid, sulfuric acid) or a Lewis acid (e.g., ZnCl₂).

    • The mixture is heated to a high temperature (typically 80-180 °C), depending on the catalyst and substrates.

    • Causality: The high temperature and strong acid promote the[2][2]-sigmatropic rearrangement of the enehydrazine tautomer, which is the key step in the indole ring formation. The electron-donating nature of the tert-butyl or tert-butoxy group facilitates this rearrangement.

    • Monitor the reaction by TLC. Upon completion, the mixture is cooled, neutralized carefully with a base (e.g., aq. NaHCO₃ or NaOH), and the product is extracted with an organic solvent (e.g., ethyl acetate).

    • The crude product is then purified by column chromatography or recrystallization.

Protocol 2: Synthesis of 4-tert-butylphenylhydrazine HCl from 4-tert-butylaniline

This protocol is adapted from standard procedures for preparing phenylhydrazines.[9]

  • Diazotization:

    • In a flask equipped with a mechanical stirrer, cool a solution of concentrated HCl in water to 0 °C using an ice-salt bath.

    • Add 4-tert-butylaniline (1.0 eq) slowly while maintaining the temperature below 5 °C.

    • Add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) (1.05 eq) dropwise, ensuring the temperature never exceeds 5 °C. Stir for 30 minutes.

    • Causality: This sequence generates nitrous acid in situ, which reacts with the aniline to form the diazonium salt. Low temperature is critical to prevent the decomposition of the unstable diazonium salt.

  • Reduction:

    • In a separate, larger flask, prepare a solution of tin(II) chloride (SnCl₂) (2.5-3.0 eq) in concentrated HCl and cool it to 0 °C.

    • Slowly add the cold diazonium salt solution to the SnCl₂ solution with vigorous stirring, keeping the temperature below 10 °C.

    • A precipitate of the hydrochloride salt of 4-tert-butylphenylhydrazine should form.

    • Causality: Tin(II) chloride is a classic reducing agent for converting diazonium salts to hydrazines. The product precipitates from the acidic aqueous solution as its hydrochloride salt.

    • Stir the resulting slurry in the cold for 1-2 hours.

    • Collect the solid product by vacuum filtration, wash with a small amount of cold water or brine, and dry under vacuum. The product can be further purified by recrystallization from dilute HCl.[9]

Safety and Handling

Substituted hydrazines and their salts require careful handling.

  • Toxicity and Irritancy : Phenylhydrazine and its derivatives are known to be toxic and are classified as irritants.[2][10][11] 4-tert-butylphenylhydrazine hydrochloride is harmful if swallowed and causes skin and eye irritation.[12]

  • Personal Protective Equipment (PPE) : Always handle these compounds in a chemical fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemically resistant gloves.[11][13]

  • Incompatibilities : These compounds are strong reducing agents and can react violently with strong oxidizing agents.[5][14] Store away from incompatible materials.

  • Disposal : Dispose of all chemical waste in accordance with local and institutional regulations. Do not allow it to enter the environment.[13]

Always consult the material safety data sheet (MSDS) for the specific reagent before use. [11][15]

Conclusion

While separated by only a single oxygen atom, 4-tert-butylphenylhydrazine and 4-tert-butoxyphenylhydrazine are fundamentally different reagents. The distinction between the alkyl (phenyl) and alkoxy (phenoxy) substituent dictates the electronic landscape of the molecule. The tert-butoxy group, through its powerful resonance donation, renders its corresponding hydrazine a more potent nucleophile, which can accelerate reaction rates and potentially improve yields in syntheses like the Fischer indole cyclization. This electronic advantage must be weighed against its limited commercial availability. For the drug development professional, the choice also imparts distinct physicochemical properties to the final product, influencing everything from metabolic stability to receptor affinity. Understanding this core difference is not merely an academic exercise; it is a prerequisite for the rational design and efficient execution of synthetic strategies in modern chemical research.

References

  • Chemsrc. (2025). (4-(tert-Butyl)phenyl)hydrazine hydrochloride. Retrieved from [Link]

  • PubChem. (n.d.). (4-tert-Butylphenyl)hydrazine. National Center for Biotechnology Information. Retrieved from [Link]

  • Loba Chemie. (2019). PHENYL HYDRAZINE GMP MANUFACTURED MSDS. Retrieved from [Link]

  • IPCS. (n.d.). ICSC 0938 - PHENYLHYDRAZINE. International Chemical Safety Cards. Retrieved from [Link]

  • Organic Syntheses. (n.d.). PHENYLHYDRAZINE. Org. Synth. 1921, 1, 71. Retrieved from [Link]

  • Dalton Transactions. (2014). Optimized synthesis of a tert-butyl-phenyl-substituted tetrapyridophenazine ligand and its Ru(ii) complexes. Retrieved from [Link]

  • Molecules. (2006). Reactivity of 4-tert-Butyldimethylsiloxy-1,2,3,6-tetrahydropyridines with Hydrazines. MDPI. Retrieved from [Link]

Sources

Exploratory

Electronic properties of tert-butoxy group in phenylhydrazine derivatives

Abstract This technical guide provides a comprehensive analysis of the electronic properties of the tert-butoxy group as a substituent in phenylhydrazine derivatives. Phenylhydrazines are crucial building blocks in medic...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive analysis of the electronic properties of the tert-butoxy group as a substituent in phenylhydrazine derivatives. Phenylhydrazines are crucial building blocks in medicinal chemistry, and understanding their electronic modulation by substituents is paramount for rational drug design.[1][2] This document synthesizes theoretical principles with practical experimental protocols, offering researchers, scientists, and drug development professionals a detailed roadmap for characterizing and leveraging the electronic effects of the tert-butoxy group. We delve into the dual nature of its electronic influence, methods for its quantification, and detailed, field-proven methodologies for its experimental determination using Nuclear Magnetic Resonance (NMR) spectroscopy, Cyclic Voltammetry (CV), and Density Functional Theory (DFT) calculations. The guide culminates in a discussion of the implications of these properties on molecular reactivity and their strategic use in drug development.

Introduction

Phenylhydrazine and its derivatives are foundational scaffolds in organic synthesis and medicinal chemistry, celebrated for their role in constructing nitrogen-containing heterocycles like indoles and pyrazoles.[1][3] These structural motifs are present in a vast array of pharmacologically active compounds, including anti-tumor, anti-inflammatory, and antimicrobial agents.[1][2][4] The biological activity and physicochemical properties of these derivatives are profoundly influenced by the nature of the substituents on the phenyl ring.

The tert-butoxy (-OC(CH3)3) group is a particularly interesting substituent. It is sterically demanding and possesses a unique electronic profile that is often exploited in drug design to modulate properties such as lipophilicity, metabolic stability, and receptor binding affinity.[5][6] Unlike simple alkyl or alkoxy groups, the tert-butoxy group presents a nuanced electronic character, stemming from a combination of competing inductive and resonance effects. A thorough understanding of these electronic properties is not merely academic; it is a critical prerequisite for predicting the reactivity of tert-butoxy-substituted phenylhydrazines and for the rational design of new therapeutic agents.

This guide serves as an in-depth exploration of the electronic landscape of these molecules. We will dissect the theoretical underpinnings of the tert-butoxy group's electronic influence, provide robust, step-by-step protocols for its experimental characterization, and connect these fundamental properties to their practical implications in the field of drug development.

Section 1: The Dual Electronic Nature of the tert-Butoxy Group

The net electronic effect of a substituent on an aromatic ring is a composite of two primary forces: the inductive effect (I) and the resonance (or mesomeric) effect (M) .[7][8] The tert-butoxy group is a classic example of a substituent where these two effects operate in opposition.

  • Inductive Effect (-I): The oxygen atom in the tert-butoxy group is highly electronegative. It pulls electron density away from the aromatic ring through the sigma (σ) bond framework. This electron-withdrawing inductive effect deactivates the ring towards electrophilic attack and lowers the electron density at the ipso-carbon.[8]

  • Resonance Effect (+M): The oxygen atom also possesses lone pairs of electrons that can be delocalized into the aromatic π-system. This donation of electron density through resonance increases the electron density at the ortho and para positions of the ring. This electron-donating resonance effect is generally more powerful than the inductive effect in directing the outcome of electrophilic aromatic substitution reactions.[7][8]

This duality makes the tert-butoxy group an electron-donating group overall, particularly at the para position, while still exerting a significant electron-withdrawing pull through the sigma framework. This complex interplay is crucial for fine-tuning the electronic environment of the phenylhydrazine moiety.

Diagram illustrating the opposing inductive and resonance effects of the tert-butoxy group.
Section 2: Quantifying Electronic Influence: Hammett Parameters

The electronic influence of substituents on the reactivity of aromatic compounds can be quantified using Hammett substituent constants (σ) .[9] These empirically derived values provide a measure of the electron-donating or electron-withdrawing character of a substituent. The sign of the σ value indicates the nature of the effect: positive values correspond to electron-withdrawing groups, while negative values indicate electron-donating groups.

The constants are position-dependent, with σm for meta substituents and σp for para substituents.

SubstituentHammett Constant (σp)Hammett Constant (σm)Electronic Effect
-NO2+0.78+0.71Strongly Electron-Withdrawing
-CN+0.66+0.56Strongly Electron-Withdrawing
-Cl+0.23+0.37Weakly Electron-Withdrawing
-H0.000.00Reference
-CH3-0.17-0.07Weakly Electron-Donating
-OCH3-0.27+0.12Strongly Donating (para), Withdrawing (meta)
-OC(CH3)3 -0.24 +0.10 Strongly Donating (para), Withdrawing (meta)

Data sourced from compilations by Hansch, Leo, and Taft.[10][11][12]

The data clearly illustrates the dual nature of the tert-butoxy group. The σp value of -0.24 is comparable to that of the methoxy group, highlighting its strong electron-donating character at the para position due to resonance. Conversely, the positive σm value of +0.10 reveals its electron-withdrawing nature at the meta position, where the resonance effect is not operative, and the inductive effect dominates.

Section 3: Experimental Probes for Electronic Characterization

To empirically validate and explore the electronic properties of tert-butoxy substituted phenylhydrazines, a multi-faceted experimental approach is required. Here, we provide detailed, self-validating protocols for three cornerstone techniques: NMR Spectroscopy, Cyclic Voltammetry, and DFT Calculations.

3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique that probes the chemical environment of atomic nuclei. The chemical shift (δ) of a nucleus is highly sensitive to the local electronic density. By analyzing the 1H, 13C, and 15N NMR spectra, one can map the electronic influence of the tert-butoxy group on the phenylhydrazine scaffold.[13][14]

Causality: An electron-donating group like tert-butoxy (at the para position) will increase electron density on the aromatic ring and the hydrazine nitrogens, causing the corresponding nuclei to be more shielded and resonate at a lower chemical shift (upfield shift). Conversely, an electron-withdrawing effect will deshield the nuclei, causing a downfield shift.

  • Sample Preparation:

    • Accurately weigh 15-20 mg of the tert-butoxy phenylhydrazine derivative.

    • Dissolve the sample in 0.6 mL of a deuterated solvent (e.g., DMSO-d6 or CDCl3) in a standard 5 mm NMR tube. DMSO-d6 is often preferred for phenylhydrazines due to its ability to solubilize a wide range of derivatives and minimize proton exchange of the N-H protons.[13]

    • Ensure the sample is fully dissolved. Gentle warming or sonication may be applied if necessary.

  • Instrument Setup & Calibration:

    • Use a high-field NMR spectrometer (≥ 400 MHz for 1H) equipped with a probe capable of 15N detection.

    • Tune and match the probe for the 15N frequency.

    • Calibrate the chemical shift scale using a reference standard. For 15N NMR in DMSO-d6, external liquid ammonia or nitromethane can be used, or the signal can be referenced indirectly using the solvent peak.

  • Data Acquisition:

    • Acquire a standard proton-decoupled 15N NMR spectrum. Due to the low natural abundance and unfavorable gyromagnetic ratio of 15N, a significant number of scans will be required (often several thousand).

    • Employ a pulse sequence designed to enhance sensitivity, such as an Inverse-Gated Decoupling experiment to suppress the negative Nuclear Overhauser Effect (NOE), or a polarization transfer sequence like INEPT or DEPT if N-H couplings are present and desired.

    • Set a long relaxation delay (D1) of 5-10 seconds to allow for full relaxation of the 15N nuclei, ensuring quantitative accuracy if needed.

  • Data Processing and Analysis:

    • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

    • Identify the chemical shifts of the N-1 (attached to the phenyl ring) and N-2 (terminal amino) nitrogens.[13]

    • Compare the observed chemical shifts to that of unsubstituted phenylhydrazine measured under identical conditions. A negative change (upfield shift) in the N-1 chemical shift for a para-tert-butoxy derivative would confirm the net electron-donating effect of the substituent.[13][14]

3.2 Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique used to probe the redox properties of a molecule. It provides information about the oxidation and reduction potentials, which are directly related to the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).

Causality: The oxidation of phenylhydrazine involves the removal of electrons from its HOMO. An electron-donating substituent like tert-butoxy will raise the energy of the HOMO, making the molecule easier to oxidize. This results in a lower (less positive) oxidation potential. Conversely, an electron-withdrawing group would lower the HOMO energy, making oxidation more difficult and shifting the potential to a more positive value.[15]

CV_Workflow A Prepare Electrolyte Solution (e.g., 0.1 M TBAPF₆ in CH₃CN) B Prepare Analyte Solution (1 mM derivative in electrolyte) A->B C Assemble 3-Electrode Cell (Working, Reference, Counter) B->C D Deoxygenate Solution (Purge with N₂ or Ar for 10-15 min) C->D E Run Background Scan (Electrolyte only) D->E F Add Analyte & Run CV Scan E->F Self-Validating Step 1: Establish baseline G Add Internal Standard (e.g., Ferrocene) F->G H Run Final CV Scan G->H Self-Validating Step 2: Calibrate potential scale I Analyze Data (Determine E½ vs. Fc/Fc⁺) H->I

Self-validating experimental workflow for Cyclic Voltammetry.
  • Reagent and Solution Preparation:

    • Supporting Electrolyte: Prepare a 0.1 M solution of a suitable supporting electrolyte, such as tetrabutylammonium hexafluorophosphate (TBAPF6), in a dry, aprotic solvent like acetonitrile or dichloromethane. The electrolyte is crucial for ensuring conductivity and minimizing solution resistance.

    • Analyte Solution: Prepare a 1 mM solution of the tert-butoxy phenylhydrazine derivative in the electrolyte solution.

    • Internal Standard: Prepare a stock solution of ferrocene (Fc) to be used as an internal reference for calibrating the potential axis.

  • Electrochemical Cell Setup:

    • Assemble a standard three-electrode cell.

      • Working Electrode: A glassy carbon or platinum disk electrode. Polish the electrode surface with alumina slurry, rinse thoroughly, and sonicate in solvent before use to ensure a clean, reproducible surface.

      • Reference Electrode: A silver/silver chloride (Ag/AgCl) or saturated calomel electrode (SCE). Isolate it from the main solution via a salt bridge to prevent chloride contamination.

      • Counter Electrode: A platinum wire or gauze.

  • Experimental Procedure (Self-Validating):

    • Add the electrolyte solution to the cell and deoxygenate thoroughly by bubbling with an inert gas (N2 or Ar) for 10-15 minutes. Oxygen is electroactive and will interfere with the measurement.

    • Validation Step 1 (Background Scan): Run a cyclic voltammogram of the electrolyte solution alone to ensure there are no interfering impurities in the desired potential window.

    • Add the analyte solution to the cell and continue to blanket the solution with inert gas.

    • Record the cyclic voltammogram by sweeping the potential. For phenylhydrazine oxidation, a typical starting potential would be 0 V, sweeping to a positive potential (e.g., +1.5 V) and back. The electrochemical oxidation of phenylhydrazine is generally an irreversible process.[16]

    • Validation Step 2 (Internal Standard): Add a small amount of the ferrocene stock solution to the cell and record another voltammogram. The reversible Fc/Fc+ couple will provide a stable reference potential.

    • Measure the peak potential (Ep) of the phenylhydrazine derivative's oxidation wave and the half-wave potential (E½) of the ferrocene couple. Report the oxidation potential of the derivative relative to the Fc/Fc+ couple.

  • Data Analysis:

    • Determine the peak oxidation potential (Ep) for the tert-butoxy phenylhydrazine derivative.

    • Compare this value to the Ep of unsubstituted phenylhydrazine. A less positive Ep for the para-tert-butoxy derivative will provide quantitative evidence of its electron-donating character.

3.3 Computational Modeling: Density Functional Theory (DFT)

DFT is a computational quantum mechanical modeling method used to investigate the electronic structure of molecules.[17][18] It provides a powerful predictive tool for understanding electronic properties, complementing experimental findings.

Causality: DFT calculations can directly visualize and quantify the electronic effects. By calculating properties like molecular orbital energies (HOMO/LUMO), electrostatic potential maps, and atomic charges, we can gain a detailed picture of how the tert-butoxy group modulates the electron distribution within the phenylhydrazine molecule.[19][20]

  • Structure Optimization:

    • Build the 3D structures of unsubstituted phenylhydrazine and the desired tert-butoxy-substituted isomer (e.g., 4-tert-butoxyphenylhydrazine).

    • Perform a geometry optimization using a suitable DFT functional and basis set. The B3LYP functional with a 6-31G(d,p) basis set is a common and reliable choice for organic molecules.[17] This step finds the lowest energy conformation of the molecule.

  • Property Calculation:

    • Using the optimized geometry, perform a single-point energy calculation to derive the electronic properties.

    • Key Properties to Calculate:

      • Molecular Orbitals: Determine the energies of the HOMO and LUMO. A higher HOMO energy for the substituted derivative compared to the parent compound indicates greater electron-donating character.

      • Natural Bond Orbital (NBO) Analysis: Calculate the NBO charges on each atom. This will quantify the electron density at the hydrazine nitrogens and aromatic carbons, showing the effect of the substituent.

      • Molecular Electrostatic Potential (MEP) Map: Generate an MEP map. This will visually represent the electron-rich (red/yellow) and electron-poor (blue) regions of the molecule, providing an intuitive picture of the electronic landscape.

  • Data Analysis and Interpretation:

    • Compare the calculated HOMO energy of the tert-butoxy derivative with that of unsubstituted phenylhydrazine. An increase in HOMO energy confirms the electron-donating effect.

    • Analyze the NBO charges. An increase in negative charge on the N-1 and N-2 atoms in the substituted derivative indicates electron donation from the tert-butoxy group.

    • Examine the MEP map. For a para-tert-butoxy derivative, an increase in the negative potential (red color) over the hydrazine moiety and the aromatic ring (especially ortho positions) compared to the parent compound visually confirms the +M effect.

Section 4: Implications in Drug Development & Medicinal Chemistry

The electronic properties conferred by the tert-butoxy group have profound and actionable implications in the drug development process.

  • Modulation of pKa and Basicity: The hydrazine moiety is basic. The electron-donating tert-butoxy group increases the electron density on the nitrogen atoms, thereby increasing their basicity (raising the pKa of the conjugate acid). This is a critical parameter that influences a drug's solubility, membrane permeability, and interaction with acidic residues in a target protein.

  • Reactivity in Synthesis: The increased electron density in the aromatic ring of para-tert-butoxy phenylhydrazine activates it towards electrophilic aromatic substitution, facilitating further functionalization. Conversely, the increased nucleophilicity of the terminal nitrogen can alter its reactivity in key bond-forming reactions like the Fischer indole synthesis.[3][21]

  • Metabolic Stability: The bulky tert-butyl group can act as a "metabolic shield," sterically hindering enzymatic attack (e.g., by Cytochrome P450 enzymes) at adjacent positions. While primarily a steric effect, the electronic modulation can also influence the susceptibility of the molecule to oxidative metabolism.[22]

  • Receptor-Ligand Interactions: The electronic character of the substituent dictates the types of non-covalent interactions a molecule can form. The electron-rich π-system of a tert-butoxy-activated ring can engage more strongly in π-π stacking or cation-π interactions within a protein binding pocket. The oxygen atom can also act as a hydrogen bond acceptor.

Conclusion

The tert-butoxy group is a versatile and powerful substituent for modulating the electronic properties of phenylhydrazine derivatives. Its characteristic opposition of a strong electron-donating resonance effect and a weaker electron-withdrawing inductive effect allows for precise tuning of molecular properties. This guide has provided a robust framework for understanding, quantifying, and experimentally characterizing these effects. By employing a synergistic combination of NMR spectroscopy, cyclic voltammetry, and DFT calculations, researchers can build a comprehensive electronic profile of their target molecules. This deep understanding is indispensable for predicting chemical reactivity, optimizing physicochemical properties, and ultimately, accelerating the rational design of novel and effective therapeutic agents.

References

  • Magnetic Resonance in Chemistry.
  • Chemistry and Materials Research.
  • Magnetic Resonance in Chemistry.
  • Enamine.
  • ResearchGate.
  • MDPI.
  • ChemBK.
  • Scribd.
  • Wikipedia.
  • Inxight Drugs.
  • Indian Journal of Chemistry.
  • From JE Leffler and E. Grunwald, Rates and Equilibria of Organic Reactions.
  • Chemistry Stack Exchange.
  • PMC.
  • Amanote Research.
  • PMC.
  • Journal of the American Chemical Society.
  • PMC.
  • Zhu Group at the Chinese University of Hong Kong, Shenzhen.
  • PubChem.
  • IOSR Journal of Applied Chemistry.
  • ChemicalBook.
  • Enamine.
  • Journal of Chemical Education.
  • Taylor & Francis.
  • PMC.
  • The Electrochemical Society Interface.
  • ChemRxiv.
  • ResearchGate.
  • Chemistry Steps.
  • CSUN.
  • RSC Publishing.
  • University of Mauritius.
  • stenutz.eu.
  • Wikipedia.
  • Wikipedia.
  • Scribd.
  • The Journal of Organic Chemistry.

Sources

Foundational

Steric effects of 4-t-butoxy substituent in hydrazine chemistry

An In-depth Technical Guide to the Steric Effects of the 4-t-Butoxy Substituent in Hydrazine Chemistry Abstract The tert-butoxy group is a sterically demanding and electronically significant substituent that exerts profo...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Steric Effects of the 4-t-Butoxy Substituent in Hydrazine Chemistry

Abstract

The tert-butoxy group is a sterically demanding and electronically significant substituent that exerts profound control over chemical reactions. When positioned on an aryl hydrazine at the para-position, the 4-t-butoxy group introduces a unique combination of steric hindrance and electronic donation that modulates the reactivity and selectivity of the hydrazine moiety. This technical guide provides an in-depth analysis of these effects, offering researchers, scientists, and drug development professionals a comprehensive resource on the core principles and practical applications of 4-t-butoxyphenylhydrazine in modern organic synthesis. We will explore its influence on fundamental reactions such as hydrazone formation, the Fischer indole synthesis, and the Japp-Klingemann reaction, supported by mechanistic insights, detailed experimental protocols, and quantitative data.

Introduction: The Interplay of Steric and Electronic Effects

In organic chemistry, the outcome of a reaction is often dictated by a delicate balance between electronic and steric factors. While electronic effects pertain to the distribution of electron density that influences reactivity, steric effects arise from the spatial arrangement of atoms, where bulky substituents can hinder reaction pathways.[1] The tert-butyl group, -C(CH₃)₃, is a classic example of a sterically demanding substituent, creating a large, rigid domain that can shield reaction centers and dictate conformational preferences.[2][3]

The 4-t-butoxy substituent, -O-C(CH₃)₃, marries the significant steric bulk of the tert-butyl group with the electronic properties of an oxygen atom. This combination is pivotal in the context of hydrazine chemistry. Aryl hydrazines are crucial building blocks in synthetic chemistry, celebrated for their role in forming C-N bonds and constructing heterocyclic scaffolds fundamental to pharmaceuticals and materials science.[4][5] The introduction of a 4-t-butoxy group onto the phenyl ring of a hydrazine profoundly impacts its nucleophilicity and steric accessibility, thereby influencing reaction rates, mechanisms, and the ultimate structure of the products formed. This guide will dissect these influences, providing both theoretical understanding and practical guidance.

The Physicochemical Profile of the 4-t-Butoxy Group

To understand the role of the 4-t-butoxyphenylhydrazine, we must first analyze the substituent itself.

  • Steric Hindrance : The defining feature of the t-butoxy group is its bulk. The three methyl groups projecting from the quaternary carbon create a wide steric shield.[2] While the oxygen atom acts as a spacer compared to a directly attached t-butyl group, the overall steric demand remains high. This bulk can impede the approach of the hydrazine's nucleophilic nitrogen to a sterically crowded electrophile, slowing reaction rates.[6] Conversely, this same steric hindrance can be leveraged to achieve selectivity, preventing unwanted side reactions or directing reactions towards a less hindered site.[2]

  • Electronic Influence : The oxygen atom in the t-butoxy group possesses lone pairs that can be donated into the aromatic ring through resonance (+R effect). This electron donation increases the electron density at the ortho and para positions, and importantly, enhances the nucleophilicity of the terminal nitrogen of the hydrazine moiety. This electronic activation can counteract the negative impact of steric hindrance by making the hydrazine a more potent nucleophile.

  • Solubility and Lipophilicity : The non-polar, aliphatic nature of the t-butyl component increases the lipophilicity of the molecule. This property is often exploited in drug design to improve a molecule's ability to cross cell membranes or to modulate its physicochemical properties for better bioavailability.[2]

Impact on Key Reactions in Hydrazine Chemistry

The true impact of the 4-t-butoxy group is best illustrated by examining its effect on cornerstone reactions involving aryl hydrazines.

Hydrazone Formation

The condensation reaction between a hydrazine and a carbonyl compound (aldehyde or ketone) to form a hydrazone is a fundamental and widely used transformation.[6] The reaction proceeds via a two-step mechanism: nucleophilic addition to form a carbinolhydrazine intermediate, followed by dehydration.[6][7]


}

Figure 1: Mechanism of Hydrazone Formation.

The 4-t-butoxy group influences this reaction in two competing ways:

  • Rate Acceleration (Electronic) : The electron-donating nature of the alkoxy group increases the nucleophilicity of the hydrazine, which can accelerate the initial nucleophilic attack on the carbonyl carbon.[8]

  • Rate Deceleration (Steric) : If the carbonyl compound is also sterically hindered, the bulk of the t-butoxy group can slow the reaction by impeding the approach of the two reactants. Bulky substituents on either partner are known to slow the reaction rate.[6]

In most cases with unhindered aldehydes and ketones, the electronic activating effect is significant, leading to efficient hydrazone formation. The rate of hydrazone formation is generally fastest in a slightly acidic pH range (4-6), where acid catalysis facilitates the dehydration of the tetrahedral intermediate.[6][7]

Table 1: Influence of para-Substituents on Hydrazone Formation (Qualitative)

4-Substituent on PhenylhydrazineElectronic EffectSteric EffectExpected Impact on Rate (vs. Phenylhydrazine)
-NO₂Strongly -R, -ISmallSignificant Decrease
-HNeutralSmallBaseline
-CH₃Weakly +IMediumSlight Increase
-OCH₃Strongly +R, Weakly -IMediumModerate Increase
-O-t-Bu Strongly +R, Weakly -I Very Large Variable; increase from electronics may be offset by sterics

This protocol describes a general procedure for synthesizing a hydrazone from 4-t-butoxyphenylhydrazine and an aldehyde.

  • Materials :

    • 4-t-butoxyphenylhydrazine hydrochloride (1.0 eq)

    • Aldehyde or ketone (1.05 eq)

    • Ethanol or Methanol (as solvent)

    • Glacial Acetic Acid (catalytic amount, ~2-3 drops)

    • Sodium Acetate (1.1 eq, if starting with hydrochloride salt)

  • Procedure :

    • In a round-bottom flask, dissolve 4-t-butoxyphenylhydrazine hydrochloride and sodium acetate in ethanol. Stir for 10-15 minutes at room temperature to liberate the free hydrazine.

    • Add the aldehyde to the solution.

    • Add a few drops of glacial acetic acid to catalyze the reaction.[9]

    • Stir the reaction mixture at room temperature or gently heat to reflux (e.g., 60 °C) for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, collect the product by filtration.

    • If no precipitate forms, pour the reaction mixture into ice-cold water to induce precipitation.[10]

    • Collect the crude hydrazone by filtration, wash with cold water, and dry under vacuum.

    • Recrystallize the product from a suitable solvent (e.g., ethanol/water) to obtain the pure hydrazone.

Fischer Indole Synthesis

The Fischer indole synthesis is a classic and powerful method for constructing the indole ring system, a core scaffold in numerous pharmaceuticals.[5][11] The reaction involves the acid-catalyzed cyclization of an arylhydrazone.[12][13] The presence of a 4-t-butoxy group on the phenylhydrazine starting material directly leads to the formation of a 6-t-butoxyindole .


}

Figure 2: Workflow of the Fischer Indole Synthesis.

The steric bulk of the t-butoxy group at the future 6-position does not typically prevent the crucial[6][6]-sigmatropic rearrangement, as this step occurs at the ortho-position (C2 of the phenyl ring). However, the choice of acid catalyst can be important. Brønsted acids like polyphosphoric acid (PPA) or p-toluenesulfonic acid are commonly used, though Lewis acids such as ZnCl₂ are also effective.[12][13] The bulky group can influence the overall reaction kinetics, but the powerful drive to form the stable aromatic indole ring usually ensures good yields.

  • Materials :

    • 4-t-Butoxyphenylhydrazone of a suitable ketone (e.g., cyclohexanone) (1.0 eq)

    • Catalyst: Polyphosphoric acid (PPA) or Eaton's reagent (7.7% P₂O₅ in methanesulfonic acid)

    • Glacial Acetic Acid can also be used as both solvent and catalyst.[14]

  • Procedure (using PPA) :

    • Prepare the 4-t-butoxyphenylhydrazone separately as described in the previous protocol.

    • In a round-bottom flask, add the pre-formed hydrazone.

    • Carefully add polyphosphoric acid (typically 5-10 times the weight of the hydrazone).

    • Heat the mixture with stirring to 80-120 °C for 1-3 hours. The mixture will become viscous.

    • Monitor the reaction by TLC (dissolve a small aliquot in a suitable organic solvent and neutralize before spotting).

    • After the reaction is complete, cool the flask to about 60-70 °C and carefully pour the viscous mixture onto crushed ice with vigorous stirring.

    • The indole product will precipitate. Neutralize the aqueous slurry with a base (e.g., 10M NaOH) to pH 7-8.

    • Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude indole by column chromatography or recrystallization.

Japp-Klingemann Reaction

The Japp-Klingemann reaction is a versatile method for synthesizing hydrazones from aryl diazonium salts and β-keto acids or esters.[15][16] The reaction proceeds through coupling, followed by the hydrolytic cleavage of an acyl or carboxyl group.[17][18] The resulting hydrazone can then be used in a subsequent Fischer indole synthesis.[15]


}

Figure 3: Key steps in the Japp-Klingemann reaction.

In this context, 4-t-butoxyaniline would be the precursor to the required diazonium salt. The steric and electronic properties of the t-butoxy group on the diazonium salt can influence the initial electrophilic coupling with the enolate of the β-keto ester.

  • Electronic Effect : The electron-donating t-butoxy group slightly deactivates the diazonium salt, making it a less potent electrophile. This can slow the rate of the coupling step compared to an electron-withdrawn analogue (e.g., a nitro-substituted diazonium salt).

  • Steric Effect : The steric bulk is generally remote from the diazonium group and has a minimal direct impact on the coupling reaction itself.

Despite the slight deactivation, the reaction is typically high-yielding and serves as an excellent route to specifically substituted hydrazones that might be difficult to access directly from the parent ketone.

Applications in Medicinal Chemistry and Drug Discovery

The 4-t-butoxy substituent, and the 6-t-butoxyindoles derived from it, are valuable motifs in drug development for several reasons:

  • Metabolic Shielding : The bulky t-butyl group is known to sterically protect adjacent sites on a molecule from metabolic enzymes, particularly cytochrome P450s.[2] A 6-t-butoxy group on an indole can shield the 5 and 7 positions from oxidation, potentially increasing the drug's half-life and bioavailability.

  • Receptor Selectivity : The defined size and shape of the t-butoxy group can be crucial for achieving selective binding to a biological target. Its bulk may allow a drug to fit snugly into the binding pocket of the desired receptor while preventing it from binding to off-target receptors, thereby reducing side effects.[2]

  • Modulation of Physicochemical Properties : The lipophilic character of the group can be used to fine-tune the solubility and membrane permeability of a drug candidate, which are critical parameters for oral absorption and distribution.[2]

Conclusion

The 4-t-butoxy substituent is more than just a bulky blocking group; it is a strategic tool in hydrazine chemistry. Its large steric profile provides a means to control reaction outcomes and confer metabolic stability, while its potent electron-donating resonance effect enhances the nucleophilicity of the hydrazine, facilitating key bond-forming reactions. By understanding the nuanced interplay of these steric and electronic properties, researchers can effectively utilize 4-t-butoxyphenylhydrazine to synthesize complex hydrazones and 6-t-butoxyindoles. This knowledge is essential for the rational design of synthetic routes and the development of novel therapeutic agents with optimized pharmacological profiles.

References

  • Synthesis, Reactions and Antimicrobial Activity of Some New 3-Substituted Indole Derivatives. Scirp.org. [Link]

  • One-Pot Synthesis of Polysubstituted Indoles via the Indium-Promoted Regioselective Hydrohydrazination of Terminal Alkynes. synopen.thieme.com. [Link]

  • Method for making aryl hydrazines and substituted indoles.
  • Japp–Klingemann reaction. Wikipedia. [Link]

  • Recent advances in the synthesis of indoles and their applications. RSC Publishing. [Link]

  • Novel N-substituted indole hydrazones as potential antiplatelet agents: synthesis, biological evaluations, and molecular docking studies. PMC. [Link]

  • The Japp-Klingemann Reaction. Organic Reactions. [Link]

  • The Japp‐Klingemann Reaction. ResearchGate. [Link]

  • Fast Alpha Nucleophiles: Structures that Undergo Rapid Hydrazone/Oxime Formation at Neutral pH. ACS Publications. [Link]

  • Fischer indole synthesis. Wikipedia. [Link]

  • Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions. MDPI. [Link]

  • tert-Butyl as a Functional Group: Non-Directed Catalytic Hydroxylation of Sterically Congested Primary C-H Bonds. IQCC - UdG. [Link]

  • tert‐Butyl as a Functional Group: Non‐Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds. ResearchGate. [Link]

  • Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. ResearchGate. [Link]

  • Japp-Klingemann reaction. chemeurope.com. [Link]

  • Japp-Klingemann Reaction. SynArchive. [Link]

  • Steric effects of the alkyl groups: evaluation on isolated molecules by means of isodesmic reactions. RSC Publishing. [Link]

  • Fischer Indole Synthesis. Cambridge University Press. [Link]

  • Enhancing the kinetics of hydrazone exchange processes: an experimental and computational study. Semantic Scholar. [Link]

  • tert-Butyl as a Functional Group: Non-Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds. ChemRxiv. [Link]

  • Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. PMC. [Link]

  • New 3H-Indole Synthesis by Fischer's Method. Part I. MDPI. [Link]

  • Synthesis of Substituted N -Benzylidene- N' -(2,4 dinitrophenyl)hydrazine and their Acidochromic Behaviour. ChemRxiv. [Link]

  • Intramolecular Catalysis of Hydrazone Formation of Aryl-Aldehydes via ortho-Phosphate Proton Exchange. PMC. [Link]

  • Fischer indole synthesis – Knowledge and References. Taylor & Francis. [Link]

  • The effect of the NH2 substituent on NH3: hydrazine as an alternative for ammonia in hydrogen release in the presence of boranes and alanes. Academia.edu. [Link]

  • Understanding the Differences: Isobutyl, Sec-Butyl, and Tert-Butyl. Oreate AI Blog. [Link]

  • Reactivity of 4-tert-Butyldimethylsiloxy-1,2,3,6-tetrahydro-pyridines with Hydrazines. PMC. [Link]

  • Effect of a Substituent on the Properties of Salicylaldehyde Hydrazone Derivatives. PMC. [Link]

  • Steric hindrance – Knowledge and References. Taylor & Francis. [Link]

  • tert-Butyl alcohol. Wikipedia. [Link]

  • Synthesis of 4-Methoxybenzoylhydrazones and Evaluation of Their Antiglycation Activity. MDPI. [Link]

  • Moffitt Researchers Develop New Chemical Method to Enhance Drug Discovery. Moffitt Cancer Center. [Link]

  • Synthesis and Chemical Transformations of β-(3,5-DI-tert-butyl-4-hydroxyphenyl)propionic Hydrazide. ResearchGate. [Link]

  • Chemists arm drug hunters with latest tool for new drug discovery. phys.org. [Link]

  • In Silico-Guided Rational Drug Design and Synthesis of Novel 4-(Thiophen-2-yl)butanamides as Potent and Selective TRPV1 Agonists. PubMed. [Link]

  • Process for the preparation of 4-tert-butylbenzaldehyde.
  • Discovery of a Potent and Highly Selective Dipeptidyl Peptidase IV and Carbonic Anhydrase Inhibitor as “Antidiabesity” Agents Based on Repurposing and Morphing of WB-4101. PMC. [Link]

  • Organic synthesis provides opportunities to transform drug discovery. Astex Pharmaceuticals. [Link]

Sources

Exploratory

Technical Guide: Predicting and Verifying the Aqueous Solubility of 4-t-Butylphenylhydrazine Hydrochloride

Abstract Aqueous solubility is a cornerstone of chemical and pharmaceutical science, profoundly influencing a compound's behavior, from reaction kinetics in synthetic chemistry to bioavailability in drug development. Thi...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Aqueous solubility is a cornerstone of chemical and pharmaceutical science, profoundly influencing a compound's behavior, from reaction kinetics in synthetic chemistry to bioavailability in drug development. This guide provides a comprehensive framework for predicting and experimentally verifying the solubility of 4-t-butylphenylhydrazine hydrochloride, a key organic intermediate.[1] We will explore the application of the General Solubility Equation (GSE) for in silico prediction, detail the industry-standard shake-flask method for experimental determination, and analyze the critical influence of pH on the solubility of this ionizable compound. This document is intended for researchers, scientists, and professionals in drug development, offering both theoretical grounding and practical, field-tested methodologies.

Introduction: The Critical Role of Solubility

4-t-Butylphenylhydrazine hydrochloride is a phenylhydrazine derivative utilized in the synthesis of various heterocyclic compounds.[1][2] Its efficacy as a synthetic reagent is intrinsically linked to its solubility in reaction media. In the pharmaceutical context, poor aqueous solubility is a primary contributor to low bioavailability, hindering the development of promising therapeutic candidates.[3] Therefore, a robust understanding and accurate determination of a compound's solubility are imperative from the earliest stages of research and development.

This guide bridges the gap between theoretical prediction and empirical measurement. We will first establish the physicochemical profile of 4-t-butylphenylhydrazine hydrochloride, which forms the basis for computational modeling. Subsequently, we will apply the General Solubility Equation (GSE), a well-regarded predictive tool, to estimate its aqueous solubility.[3][4][5] Recognizing that in silico models provide estimations, we will then outline a rigorous, step-by-step protocol for the experimental determination of thermodynamic solubility using the shake-flask method, the gold standard for such measurements.[6][7] Finally, we will dissect the pivotal role of pH, a factor of paramount importance for a hydrochloride salt, and its predictable impact on solubility.

Physicochemical Characterization

An accurate prediction of solubility begins with a precise characterization of the molecule's fundamental properties. These parameters serve as the direct inputs for predictive models and are essential for interpreting experimental results.

PropertyValueSource
Molecular Formula C₁₀H₁₇ClN₂CookeChem[2]
Molecular Weight 200.71 g/mol CookeChem[2], Sigma-Aldrich
Appearance White to off-white/brown solid/powderCookeChem[2], TCI Chemicals, CymitQuimica[8]
Melting Point (MP) 212-216 °C (decomposes)CookeChem[2], Sigma-Aldrich, Chemsrc[9]
Predicted XLogP3 2.9PubChem[10]
Predicted pKa (of conjugate acid) 5.35 ± 0.20ChemicalBook[1]

Note: XLogP3 is a computationally predicted octanol-water partition coefficient (LogP). The pKa value is predicted for the parent hydrazine, which corresponds to the pKa of the conjugate acid of the basic nitrogen center.

In Silico Prediction: The General Solubility Equation (GSE)

The General Solubility Equation (GSE), developed by Yalkowsky and Valvani, provides a powerful yet straightforward method for estimating the aqueous solubility of organic compounds.[3][5] It is founded on the principle that solubility is a function of two key properties: lipophilicity (related to the energy required to make a cavity in the solvent) and the crystal lattice energy (the energy required to break the solid-state structure).[3]

The GSE is expressed as:

Log S = 0.5 - 0.01(MP - 25) - Log Kow [3][4]

Where:

  • Log S is the logarithm of the molar solubility (mol/L).

  • MP is the melting point in degrees Celsius.

  • Log Kow (often used interchangeably with LogP) is the logarithm of the n-octanol/water partition coefficient.

Causality Behind the Equation:

  • - Log Kow Term : This term accounts for lipophilicity. As LogP increases, a compound becomes more "oil-loving" and less "water-loving," leading to a decrease in aqueous solubility. The relationship is inverse and logarithmic.[4]

  • - 0.01(MP - 25) Term : This term serves as an estimate of the crystal lattice energy. A higher melting point implies stronger intermolecular forces in the crystal, requiring more energy to break apart, thus resulting in lower solubility.[4][11]

Applying the GSE to 4-t-Butylphenylhydrazine:

Using the data from our characterization table:

  • MP = 214 °C (using the average of the reported range)

  • Log Kow = 2.9 (using the predicted XLogP3 value)

Log S = 0.5 - 0.01(214 - 25) - 2.9 Log S = 0.5 - 0.01(189) - 2.9 Log S = 0.5 - 1.89 - 2.9 Log S ≈ -4.29

This calculation predicts the intrinsic solubility (S₀) of the un-ionized or free base form of the molecule. To find the molar solubility (S):

S = 10⁻⁴.²⁹ mol/L ≈ 5.13 x 10⁻⁵ mol/L

Converting this to a more practical unit (mg/L):

Solubility (mg/L) = 5.13 x 10⁻⁵ mol/L * 164.25 g/mol (free base MW) * 1000 mg/g ≈ 8.43 mg/L

This predicted value represents the intrinsic solubility of the free base form of 4-t-butylphenylhydrazine. The hydrochloride salt form is expected to be significantly more soluble, especially in neutral to acidic pH, a concept we will explore in Section 5.

G cluster_inputs Physicochemical Inputs cluster_equation General Solubility Equation (GSE) cluster_output Predicted Intrinsic Solubility (S₀) MP Melting Point (MP) 214 °C GSE Log S = 0.5 - 0.01(MP - 25) - LogP MP->GSE LogP LogP (XLogP3) 2.9 LogP->GSE LogS_val Log S ≈ -4.29 GSE->LogS_val S_val S₀ ≈ 8.43 mg/L LogS_val->S_val caption Workflow for In Silico Solubility Prediction using GSE.

Caption: Workflow for In Silico Solubility Prediction using GSE.

Experimental Verification: The Shake-Flask Method

While predictive models are invaluable for high-throughput screening, experimental determination of thermodynamic solubility remains the definitive standard. The shake-flask method, recommended by the OECD (Organisation for Economic Co-operation and Development), is a robust and widely accepted protocol.[6][12] It measures the equilibrium solubility of a compound in a given solvent.

Principle of the Method: The core principle is to create a saturated solution by allowing excess solute to equilibrate with the solvent over a defined period. After equilibration, the solid and aqueous phases are separated, and the concentration of the dissolved compound in the aqueous phase is quantified. This concentration represents the thermodynamic solubility.

Detailed Step-by-Step Protocol:

  • Preparation of Materials:

    • 4-t-Butylphenylhydrazine hydrochloride.

    • Solvent of choice (e.g., deionized water, phosphate-buffered saline pH 7.4).

    • Glass vials or flasks with screw caps.

    • Orbital shaker or rotator capable of maintaining a constant temperature (e.g., 25 °C).

    • Centrifuge.

    • Syringe filters (e.g., 0.22 µm PVDF) to remove undissolved solids.

    • Analytical instrumentation for quantification (e.g., HPLC-UV or LC-MS).

  • Equilibration:

    • Add an excess amount of the solid compound to a pre-determined volume of the solvent in a glass vial. The excess is critical to ensure saturation is reached.

    • Seal the vials securely.

    • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate for a sufficient duration to reach equilibrium. A 24-hour period is common for thermodynamic solubility, though preliminary time-to-equilibrium studies can refine this.[13]

  • Phase Separation:

    • After incubation, allow the vials to stand undisturbed at the same constant temperature to let the larger particles settle.

    • To remove any remaining suspended solid, centrifuge the samples at high speed.

    • Carefully withdraw an aliquot of the clear supernatant. Expert Insight: It is crucial to perform this step without disturbing the solid pellet. A slight positive pressure filtration using a syringe filter is a self-validating step that ensures no particulate matter is carried over into the analytical sample.

  • Quantification:

    • Prepare a standard calibration curve of the compound using the same solvent and analytical method.

    • Dilute the supernatant sample as necessary to fall within the linear range of the calibration curve.

    • Analyze the sample using a validated HPLC-UV or LC-MS method to determine its concentration.

    • The measured concentration, after accounting for dilution, is the thermodynamic solubility.

G A 1. Add Excess Solid to Solvent B 2. Equilibrate (e.g., 24h at 25°C with shaking) A->B C 3. Phase Separation (Centrifugation / Filtration) B->C D 4. Quantify Supernatant (HPLC-UV or LC-MS) C->D E Thermodynamic Solubility Value D->E caption Shake-Flask Method Experimental Workflow.

Caption: Shake-Flask Method Experimental Workflow.

The Impact of pH on Solubility

For an ionizable compound like 4-t-butylphenylhydrazine hydrochloride, pH is arguably the most critical factor governing its aqueous solubility. The compound is the salt of a weak base (the hydrazine moiety) and a strong acid (HCl). In solution, it exists in equilibrium between its ionized (protonated) form and its un-ionized (free base) form.

The ionized form is significantly more polar and, therefore, more soluble in water than the un-ionized free base. The relationship between pH, pKa, and the ratio of these two forms is described by the Henderson-Hasselbalch equation .[14][15]

For a weak base, the total solubility (S_total) at a given pH is the sum of the intrinsic solubility of the free base (S₀) and the concentration of the soluble protonated form:

S_total = S₀ (1 + 10^(pKa - pH)) [16]

Expert Insights & Causality:

  • When pH < pKa: The term (pKa - pH) is positive. The solution is more acidic than the pKa of the compound. Consequently, the equilibrium shifts towards the protonated (ionized) form, leading to a dramatic increase in total solubility.

  • When pH = pKa: The concentrations of the ionized and un-ionized forms are equal. The total solubility is twice the intrinsic solubility (S_total = 2 * S₀).

  • When pH > pKa: The term (pKa - pH) is negative. The solution is more basic than the pKa, shifting the equilibrium towards the un-ionized free base. As the pH increases further above the pKa, the total solubility approaches the much lower intrinsic solubility (S₀), which can lead to precipitation.[16]

  • Common Ion Effect: At very low pH values (e.g., in concentrated HCl solutions), the high concentration of chloride ions can suppress the dissolution of the hydrochloride salt, a phenomenon known as the common ion effect.[17][18][19]

G cluster_low_ph Low pH (pH < pKa) cluster_high_ph High pH (pH > pKa) Protonated BH⁺ (Ionized) High Solubility FreeBase B (Un-ionized) Low Intrinsic Solubility (S₀) Protonated->FreeBase + OH⁻ FreeBase->Protonated + H⁺ caption pH-dependent equilibrium of a basic compound.

Caption: pH-dependent equilibrium of a basic compound.

Conclusion

This guide has systematically addressed the prediction and determination of the aqueous solubility of 4-t-butylphenylhydrazine hydrochloride. We began by establishing its key physicochemical properties, which enabled an in silico prediction of its intrinsic solubility using the General Solubility Equation, yielding an estimated value of approximately 8.43 mg/L for the free base.

Recognizing the necessity of empirical data for scientific rigor, we provided a detailed, step-by-step protocol for the gold-standard shake-flask method. This experimental workflow ensures the generation of reliable thermodynamic solubility data.

Crucially, we have emphasized that for a hydrochloride salt, solubility is not a single value but a pH-dependent profile. By applying the principles of the Henderson-Hasselbalch equation, researchers can anticipate a significant increase in solubility in acidic conditions (pH < pKa) due to the predominance of the highly soluble ionized form. This interplay between predictive modeling, experimental verification, and a deep understanding of pH effects provides a robust and comprehensive strategy for characterizing the solubility of ionizable compounds, enabling informed decisions in both chemical synthesis and pharmaceutical development.

References

  • Ran, Y., & Yalkowsky, S. H. (2001). Prediction of Drug Solubility by the General Solubility Equation (GSE). Journal of Chemical Information and Computer Sciences, 41(2), 354–357. [Link]

  • PubChem. (4-tert-butylphenylhydrazine hydrochloride). National Center for Biotechnology Information. Retrieved from [Link]

  • Yalkowsky, S. H., & Samuel H. (2015). Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study. ADMET & DMPK, 3(4), 359-362. [Link]

  • Bøwadt, S., & Gramatica, P. (2021). Determining the water solubility of difficult-to-test substances A tutorial review. Analytica Chimica Acta, 1184, 338997. [Link]

  • Jain, N., & Yalkowsky, S. H. (2001). Prediction of Aqueous Solubility of Organic Compounds by the General Solubility Equation (GSE). Journal of Chemical Information and Modeling, 41(4), 1075-1079. [Link]

  • Patel, R. (2018). Predicting Aqueous Solubility - It's Harder Than It Looks. Practical Cheminformatics Blog. Retrieved from [Link]

  • Serajuddin, A. T. M., & Jarowski, C. I. (1985). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. Journal of Pharmaceutical Sciences, 74(2), 142-147. [Link]

  • AxisPharm. (Kinetic Solubility Assays Protocol). AxisPharm Website. Retrieved from [Link]

  • Microbe Notes. (2024). Henderson Hasselbalch Equation: Basics & Real-World Uses. Microbe Notes. Retrieved from [Link]

  • Mitchell, J. B. O. (2012). Revisiting the General Solubility Equation: In Silico Prediction of Aqueous Solubility Incorporating the Effect of Topographical Polar Surface Area. Journal of Chemical Information and Modeling, 52(3), 675-684. [Link]

  • Mitchell, J. B. O. (2012). Revisiting the general solubility equation: in silico prediction of aqueous solubility incorporating the effect of topographical polar surface area. Journal of Chemical Information and Modeling, 52(3), 675-684. [Link]

  • Domainex. (Turbidimetric (Kinetic) Solubility Assay). Domainex Website. Retrieved from [Link]

  • Serajuddin, A. T. M., & Jarowski, C. I. (1985). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. PubMed. [Link]

  • PubChem. ((4-tert-Butylphenyl)hydrazine). National Center for Biotechnology Information. Retrieved from [Link]

  • OECD. (2006). OECD GUIDELINES FOR THE TESTING OF CHEMICALS. OECD iLibrary. [Link]

  • European Commission. (A.8. PARTITION COEFFICIENT). EU Publications. [Link]

  • Yalkowsky, S. H. (2015). Application of the Henderson-Hasselbalch Equation to Solubility Determination. ResearchGate. [Link]

  • American Pharmaceutical Review. (2013). Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. American Pharmaceutical Review. [Link]

  • Chemsrc. (CAS#:128231-55-0 | (4-(tert-Butyl)phenyl)hydrazine hydrochloride). Chemsrc Website. Retrieved from [Link]

  • Wikipedia. (Henderson–Hasselbalch equation). Wikipedia. Retrieved from [Link]

  • Al-Achi, A., & Gupta, M. (2016). Investigation of Solubility and Dissolution of a Free Base and Two Different Salt Forms as a Function of pH. ResearchGate. [Link]

  • Abbott, S. (Ideal Solubility). Practical Solubility Science. Retrieved from [Link]

  • Research Journal of Pharmaceutical Dosage Forms and Technology. (2012). Drug Dissolution Enhancement by Salt Formation. RJPDFT. [Link]

  • BMG LABTECH. (Kinetic solubility automated screen). BMG LABTECH Website. Retrieved from [Link]

  • Rohini College of Engineering & Technology. (Henderson Hassel balch Equation). Rohini College Website. Retrieved from [Link]

  • ResearchGate. (Shake-Flask Aqueous Solubility assay (Kinetic solubility) v1). ResearchGate. [Link]

  • FILAB. (Solubility testing in accordance with the OECD 105). FILAB Website. Retrieved from [Link]

  • ResearchGate. (Prediction of Drug Solubility by the General Solubility Equation (GSE)). ResearchGate. [Link]

  • Biotecnologie BT. (Determination of the Partition Coefficient n-octanol/water). Biotecnologie BT Website. Retrieved from [Link]

  • Ran, Y., & Yalkowsky, S. H. (2001). Prediction of drug solubility by the general solubility equation (GSE). Journal of Chemical Information and Computer Sciences, 41(2), 354-7. [Link]

Sources

Foundational

A Technical Guide to 4-Alkoxyphenylhydrazine Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

Introduction The phenylhydrazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of an alkoxy group at the 4-position of the phenyl...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The phenylhydrazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of an alkoxy group at the 4-position of the phenyl ring gives rise to 4-alkoxyphenylhydrazine derivatives, a class of compounds that has garnered significant attention for its diverse and potent pharmacological activities. These derivatives serve as crucial intermediates in the synthesis of various heterocyclic compounds, such as pyrazoles and indoles, and have demonstrated a broad spectrum of therapeutic potential, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[1][2]

The electronic properties conferred by the 4-alkoxy substituent, coupled with the reactive hydrazine moiety, make these molecules versatile building blocks for drug discovery. The length and branching of the alkyl chain can be systematically modified to fine-tune lipophilicity and steric parameters, enabling the exploration of structure-activity relationships (SAR) to optimize potency and selectivity.[3] This guide provides a comprehensive overview of the synthesis, characterization, and biological evaluation of 4-alkoxyphenylhydrazine derivatives, offering insights for researchers and professionals engaged in drug development.

I. Synthesis and Characterization

A. General Synthetic Pathway

The most common and efficient method for the synthesis of 4-alkoxyphenylhydrazine and its hydrochloride salt involves a two-step process starting from the corresponding 4-alkoxyaniline.[4] The synthesis of related derivatives often employs similar foundational chemistry.[5]

  • Diazotization: The primary aromatic amine (4-alkoxyaniline) is treated with a solution of sodium nitrite (NaNO₂) in the presence of a strong mineral acid, typically hydrochloric acid (HCl), at a low temperature (0-5 °C). This reaction forms a diazonium salt, a key reactive intermediate. The low temperature is critical to prevent the decomposition of the unstable diazonium salt.[6]

  • Reduction: The freshly prepared diazonium salt solution is then reduced to the corresponding hydrazine. A common reducing agent for this transformation is stannous chloride (SnCl₂) in concentrated HCl. Other reducing agents like sodium sulfite can also be employed.[6] The resulting 4-alkoxyphenylhydrazine hydrochloride often precipitates from the reaction mixture and can be isolated by filtration.

This well-established protocol provides a reliable route to the core scaffold, which can then be used in subsequent reactions to generate a diverse library of derivatives.

Caption: General synthetic workflow for 4-alkoxyphenylhydrazine hydrochloride.

B. Detailed Experimental Protocol: Synthesis of (4-Methoxyphenyl)hydrazine Hydrochloride

This protocol provides a representative example of the synthesis of a simple 4-alkoxyphenylhydrazine derivative.

Materials:

  • p-Anisidine (4-methoxyaniline)

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium Nitrite (NaNO₂)

  • Stannous Chloride Dihydrate (SnCl₂·2H₂O)

  • Distilled Water

  • Ethanol

  • Ice

Procedure:

Step 1: Diazotization of p-Anisidine

  • In a 500 mL beaker, dissolve 12.3 g (0.1 mol) of p-anisidine in 30 mL of concentrated HCl and 30 mL of water.

  • Cool the solution to 0-5 °C in an ice-salt bath with constant stirring.

  • Slowly add a solution of 7.2 g (0.104 mol) of sodium nitrite in 20 mL of water dropwise. Maintain the temperature below 5 °C throughout the addition.

  • Stir the resulting diazonium salt solution for an additional 15 minutes in the cold bath.

Step 2: Reduction of the Diazonium Salt

  • In a separate 1 L beaker, prepare a solution of 45 g (0.2 mol) of stannous chloride dihydrate in 50 mL of concentrated HCl.

  • Cool the stannous chloride solution to 0-5 °C in an ice bath.

  • Slowly add the cold diazonium salt solution to the stannous chloride solution with vigorous stirring. A precipitate should form.

  • Allow the mixture to stand for 30 minutes, then collect the precipitate by vacuum filtration.

  • Wash the crude product with a small amount of cold ethanol.

  • Recrystallize the product from hot water or ethanol to yield pure (4-methoxyphenyl)hydrazine hydrochloride.

C. Spectroscopic Characterization

The structural confirmation of synthesized 4-alkoxyphenylhydrazine derivatives is typically achieved using a combination of spectroscopic techniques:

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum will show characteristic signals for the aromatic protons, the alkoxy group protons (e.g., a singlet around 3.7-3.8 ppm for a methoxy group), and the N-H protons of the hydrazine moiety, which are often broad and may appear at varying chemical shifts depending on the solvent and concentration.[5][7]

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum provides information on the carbon framework, with distinct signals for the aromatic carbons, the alkoxy carbon, and any other carbons in the molecule.[7]

  • FT-IR (Fourier-Transform Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for N-H stretching (typically in the range of 3100-3400 cm⁻¹), C-H stretching of the aromatic ring and alkyl chain, C=C stretching of the aromatic ring (around 1500-1600 cm⁻¹), and C-O stretching of the ether linkage.[8]

  • Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the compound and to analyze its fragmentation pattern, which can further confirm the structure.[9]

II. Biological Activities and Therapeutic Potential

4-Alkoxyphenylhydrazine derivatives and their subsequent reaction products, such as hydrazones and pyrazolines, exhibit a remarkable range of biological activities.[1][2][10]

A. Anticancer Activity

Numerous studies have highlighted the potential of 4-alkoxyphenylhydrazine derivatives as anticancer agents.[11][12] These compounds have been shown to induce cytotoxic effects in various cancer cell lines, including those resistant to apoptosis.[12]

For instance, a series of novel 2-(4-alkoxyphenyl)cyclopropyl hydrazides demonstrated moderate cytostatic effects against several tumor cell lines.[11][12] Similarly, derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide were found to be more cytotoxic against human glioblastoma (U-87) cells than against triple-negative breast cancer (MDA-MB-231) cells.[7] The introduction of electron-donating methoxy groups into a benzene ring has been shown to enhance the anticancer activity of various compounds.[7]

Table 1: Selected Anticancer Activities of 4-Alkoxyphenylhydrazine Derivatives

Compound ClassCell LineActivity (IC₅₀ or % Inhibition)Reference
Benzenesulfonamide-hydrazonesMCF-7 (Breast)IC₅₀: 28.2 µg/mL (for compound 4e )[9]
4-Maleimidylphenyl-hydrazidesRAW 264.7 (Macrophage)Significant NO inhibition (anti-inflammatory)[13]
3-[(4-Methoxyphenyl)amino]propanehydrazide derivativesU-87 (Glioblastoma)Reduced cell viability to 19.6 ± 1.5%[7]
Phenoxazine derivativesA549 (Lung), HepG2 (Liver)CC₅₀ in the nanomolar range[14]

IC₅₀/CC₅₀: The concentration of a drug that is required for 50% inhibition/cytotoxicity in vitro.

The proposed mechanisms of action often involve the induction of apoptosis, inhibition of key enzymes, or the stabilization of G-quadruplexes in telomeres and promoter regions of oncogenes.[14]

Apoptosis_Pathway Derivative 4-Alkoxyphenylhydrazine Derivative Cell Cancer Cell Derivative->Cell Mitochondria Mitochondria Cell->Mitochondria Induces Stress Caspase9 Caspase-9 Mitochondria->Caspase9 Releases Cytochrome c Activates Caspase3 Caspase-3 Caspase9->Caspase3 Activates Apoptosis Apoptosis Caspase3->Apoptosis Executes

Caption: A simplified model of apoptosis induction by a bioactive derivative.

B. Antimicrobial Activity

The fight against antimicrobial resistance is a global health priority, and 4-alkoxyphenylhydrazine derivatives have emerged as a promising class of compounds in this arena.[15] Hydrazones derived from these core structures have shown a broad spectrum of activity against various pathogens.[1]

  • Antibacterial Activity: These compounds have demonstrated efficacy against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.[8][16] The mechanism is often attributed to the inhibition of essential bacterial enzymes, such as those involved in folic acid synthesis.[8]

  • Antifungal Activity: Significant activity against fungal strains like Candida albicans has also been reported.[16] The lipophilicity conferred by the alkoxy chain can facilitate the penetration of the fungal cell membrane.

Table 2: Antimicrobial Activity of Selected Hydrazone Derivatives

Compound ClassMicroorganismActivity (MIC in µg/mL)Reference
Pyrazoline derivativesS. aureus, E. faecalis32-512[10]
Cholesterol-derived hydrazonesC. albicans1.5[2]
meta-AlkoxyphenylcarbamatesS. aureus, E. coli, C. albicansVaried[16]

MIC: Minimum Inhibitory Concentration, the lowest concentration of a chemical that prevents visible growth of a bacterium or fungus.

C. Other Biological Activities

The therapeutic potential of this class of compounds extends beyond anticancer and antimicrobial effects:

  • Anti-inflammatory and Analgesic Activity: Certain hydrazone derivatives have been reported to possess significant anti-inflammatory and analgesic properties.[1][13]

  • Antiviral Activity: Acylhydrazone derivatives have been evaluated for their antiviral activities, for example, against the Tobacco Mosaic Virus (TMV), with some showing better efficacy than the commercial drug ribavirin.[17]

  • Antioxidant Activity: Many derivatives have been identified as potent antioxidants, capable of scavenging free radicals, which is a beneficial property in various disease states.[7][9]

  • Enzyme Inhibition: These compounds can act as inhibitors for various enzymes. For example, hydrazide-hydrazones have been identified as micromolar inhibitors of laccase, a copper-containing enzyme relevant to plant pathogens.[18] Others are being investigated as inhibitors of 4-hydroxyphenylpyruvate dioxygenase (HPPD), a target for herbicides.[19]

  • Antiplatelet Activity: Certain 4-alkoxy-2-phenylquinoline derivatives have shown potent antiplatelet activity, with mechanisms possibly involving the inhibition of cyclooxygenase or thromboxane synthetase.[20]

III. Structure-Activity Relationship (SAR)

Understanding the relationship between the chemical structure of a molecule and its biological activity is fundamental to rational drug design. For 4-alkoxyphenylhydrazine derivatives, several SAR trends have been observed:

  • Nature of the Alkoxy Group: The length and branching of the alkoxy chain significantly influence lipophilicity, which in turn affects cell membrane permeability and interaction with biological targets. Studies have shown that potency can vary with the length of the alkyl chain (e.g., potency decreasing from n-pentyl to n-propyl in one study).[3] Branched alkyl groups can sometimes be more potent than linear ones.[3]

  • Substituents on the Phenyl Ring: The introduction of other substituents (e.g., halogens, nitro groups, methyl groups) on either of the phenyl rings in more complex derivatives can dramatically alter biological activity. Electron-withdrawing groups like chloro or nitro substituents have been shown to enhance antimicrobial activity in some series.[1][10]

  • The Hydrazone Linkage: The -C=N-NH- linkage in hydrazone derivatives is a key pharmacophore. The nature of the aldehyde or ketone used to form the hydrazone provides a point of significant diversity and has a profound impact on the resulting biological profile.[2] For instance, a slim salicylic aldehyde framework was found to be pivotal for laccase inhibition.[18]

Conclusion and Future Perspectives

4-Alkoxyphenylhydrazine derivatives represent a versatile and highly valuable scaffold in medicinal chemistry. The straightforward synthesis allows for the generation of large libraries of compounds for screening. The breadth of their biological activities, from potent anticancer and antimicrobial effects to anti-inflammatory and enzyme-inhibiting properties, underscores their therapeutic potential.

Future research should focus on several key areas:

  • Mechanism of Action Studies: While many derivatives show promising activity, their precise molecular targets and mechanisms of action are often not fully elucidated. In-depth biochemical and cellular studies are needed to identify these targets.

  • Optimization of Pharmacokinetics: Further chemical modifications should aim to improve the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds to enhance their in vivo efficacy and safety profiles.

  • Combinatorial Approaches: The use of combinatorial chemistry and high-throughput screening can accelerate the discovery of new derivatives with enhanced potency and selectivity.

  • Development of Novel Heterocycles: The 4-alkoxyphenylhydrazine core can be used to synthesize novel and complex heterocyclic systems, potentially unlocking new areas of biological activity.

References

  • De, P., Baltas, M., Lamoral-Theys, D., Bruyère, C., Kiss, R., Bedos-Belval, F., & Saffon, N. (2010). Synthesis and anticancer activity evaluation of 2(4-alkoxyphenyl)cyclopropyl hydrazides and triazolo phthalazines. Bioorganic & Medicinal Chemistry, 18(7), 2474-2483. Available at: [Link]

  • De, P., Baltas, M., Lamoral-Theys, D., Bruyère, C., Kiss, R., Bedos-Belval, F., & Saffon, N. (2010). Synthesis and anticancer activity evaluation of 2(4-alkoxyphenyl)cyclopropyl hydrazides and triazolo phthalazines. Bioorganic & Medicinal Chemistry, 18(7), 2474-2483. Available at: [Link]

  • Ravisankar, N., et al. (2021). Synthesis and Evaluation of Antimicrobial and Antioxidant Activities of Some Phenylhydrazones Derived from 4-(4'-hydrazinylphenyl)-4H-1, 2, 4-Triazole. International Journal of Pharmaceutical Research, 13(2). Available at: [Link]

  • Zhang, M., et al. (2020). Design, Synthesis and Structure-Activity Relationship Studies of (4-Alkoxyphenyl)glycinamides and Bioisosteric 1,3,4-Oxadiazoles as GPR88 Agonists. Journal of Medicinal Chemistry, 63(23), 14989-15012. Available at: [Link]

  • Zhang, M., et al. (2020). Design, Synthesis, and Structure-Activity Relationship Studies of (4-Alkoxyphenyl)glycinamides and Bioisosteric 1,3,4-Oxadiazoles as GPR88 Agonists. Journal of Medicinal Chemistry, 63(23), 14989-15012. Available at: [Link]

  • Singh, R. K., et al. (2023). A review of compounds derivatives with antimicrobial activities. World Journal of Biology Pharmacy and Health Sciences, 13(1), 053-062. Available at: [Link]

  • Zadrazilova, I., et al. (2016). Antimicrobial activity of meta-alkoxyphenylcarbamates containing substituted N-phenylpiperazine fragment. Acta Poloniae Pharmaceutica, 73(3), 631-638. Available at: [Link]

  • Petrikaite, V., et al. (2020). Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide. Molecules, 25(13), 3012. Available at: [Link]

  • Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Hydrazone Derivatives. Molecules, 12(8), 1910-1939. Available at: [Link]

  • Kumar, A., et al. (2024). Synthesis, characterization and antimicrobial activity of 4-aminobenzenesulphonamide derivative by using phenylhydrazine. International Journal of Pharmacy and Pharmaceutical Sciences, 16(1), 49-55. Available at: [Link]

  • Aday, B., et al. (2020). Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives. Marmara Pharmaceutical Journal, 24(4), 415-422. Available at: [Link]

  • Kim, J. H., et al. (2005). Preparation method of Methoxyphenylhydrazine. Google Patents, KR100517343B1.
  • Muhammad, N., et al. (2026). Synthesis and Spectroscopic Characterization of Novel 4-Alkoxy-Substituted 1, 3, 5-Trifunctionalized Pyrazoline Derivatives. ResearchGate. Available at: [Link]

  • Al-Ostath, R. A., et al. (2022). Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. Journal of Chemical and Pharmaceutical Research, 14(S1), 1-11. Available at: [Link]

  • Sławiński, J., et al. (2020). Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor. Molecules, 25(5), 1234. Available at: [Link]

  • Béchard, S., et al. (2025). Exploring the Synthesis, Anti-Inflammatory and Anti-Tumor Potential of 4-Maleimidylphenyl-Hydrazide Derivatives. Molecules, 30(20), 4509. Available at: [Link]

  • Chen, J., et al. (2020). Design, Synthesis, and Antiviral and Fungicidal Activities of 4-Oxo-4H-quinolin-1-yl Acylhydrazone Derivatives. Molecules, 25(1), 133. Available at: [Link]

  • Chen, Y. L., et al. (2001). Synthesis of 4-alkoxy-2-phenylquinoline derivatives as potent antiplatelet agents. Bioorganic & Medicinal Chemistry, 9(2), 463-470. Available at: [Link]

  • Wang, Y., et al. (2009). Method for synthesizing hydroxyl phenylhydrazine or alkoxy... Google Patents, CN101602690A.
  • Kaluzhny, D. N., et al. (2022). Anticancer activity of G4-targeting phenoxazine derivatives in vitro. Biochimie, 202, 114-122. Available at: [Link]

  • Liu, Y., et al. (2019). Quantitative Structure Activity Relationship Studies and Molecular Dynamics Simulations of 2-(Aryloxyacetyl)cyclohexane-1,3-Diones Derivatives as 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors. Frontiers in Chemistry, 7, 574. Available at: [Link]

  • Siswandono, et al. (2016). Syntheses, Molecular Docking Study and Anticancer Activity Examination of p-Methoxycinnamoyl Hydrazides. International Journal of Pharmacy and Pharmaceutical Sciences, 8(6), 209-214. Available at: [Link]

Sources

Exploratory

Introduction: A Researcher's Perspective on (4-tert-Butyl)phenylhydrazine Hydrochloride

An In-Depth Technical Guide to the Safety Data of (4-tert-Butyl)phenylhydrazine Hydrochloride (4-tert-Butyl)phenylhydrazine and its more common hydrochloride salt are versatile reagents in synthetic chemistry, often empl...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Safety Data of (4-tert-Butyl)phenylhydrazine Hydrochloride

(4-tert-Butyl)phenylhydrazine and its more common hydrochloride salt are versatile reagents in synthetic chemistry, often employed as intermediates in the development of pharmaceuticals and other complex organic molecules.[1][2] Their utility, however, is paired with a significant hazard profile that demands a comprehensive understanding beyond a cursory glance at a Safety Data Sheet (SDS). This guide, designed for laboratory scientists and drug development professionals, moves beyond mere compliance to provide a deeper, functional understanding of the risks associated with this compound and the causal logic behind the necessary safety protocols. As a self-validating system, every procedural recommendation herein is grounded in the fundamental chemical and toxicological properties of the substance, ensuring that safety is an integral component of experimental design.

Section 1: Core Chemical and Physical Characteristics

Understanding the physical nature of a chemical is the first step in predicting its behavior both in a reaction and in the event of an accidental release. (4-tert-Butyl)phenylhydrazine hydrochloride is typically a white to off-white crystalline solid.[1] Its salt form renders it soluble in polar solvents like water and alcohols, a critical factor for considering its environmental mobility and decontamination procedures.[1][3]

PropertyDataSource(s)
Chemical Name (4-tert-Butyl)phenylhydrazine hydrochloride[4]
Synonyms 1-[4-(tert-Butyl)phenyl]hydrazine hydrochloride, 4-tert-Butylphenylhydrazine HCl[1]
CAS Number 128231-55-0[3][4]
Molecular Formula C₁₀H₁₆N₂ · HCl[1][5]
Molecular Weight 200.71 g/mol [5]
Appearance White to off-white crystalline solid[1]
Melting Point 212-216 °C (decomposes)[4][5]
Boiling Point 272.4 °C at 760 mmHg (for free base)[4]
Solubility Soluble in polar solvents (water, alcohols)[1][3]

Section 2: Decoding the Hazard Profile

The primary risks associated with (4-tert-Butyl)phenylhydrazine hydrochloride are its acute toxicity, irritant properties, and potential for long-term, chronic health effects. The Globally Harmonized System (GHS) classifications provide a clear, but high-level, warning. It is crucial to understand the implications of these classifications for laboratory practice.

The compound is classified as Harmful or Toxic if swallowed, in contact with skin, or if inhaled .[3][6] This "triple threat" toxicity profile is a significant concern. Unlike substances that are hazardous only via a single route, this chemical requires comprehensive barrier protection. The hydrazine functional group is a well-known toxicophore, and its absorption can lead to systemic effects.

GHS Hazard Statements:

  • H301/H302: Toxic/Harmful if swallowed[6][7]

  • H311/H312: Toxic/Harmful in contact with skin[6]

  • H315: Causes skin irritation[6][8]

  • H319: Causes serious eye irritation[6][8]

  • H331/H332: Toxic/Harmful if inhaled[6]

  • H341: Suspected of causing genetic defects[6]

  • H350: May cause cancer[6]

  • H372: Causes damage to organs through prolonged or repeated exposure[6]

The classifications for mutagenicity (H341) and carcinogenicity (H350) are particularly serious and necessitate treating this compound with the highest level of caution, mandating containment strategies to minimize any possibility of exposure.

Hazard_Profile cluster_routes Routes of Exposure cluster_effects Potential Health Effects substance (4-t-Butyl)phenylhydrazine Hydrochloride Inhalation Inhalation substance->Inhalation Dust/Aerosol Skin Skin Contact substance->Skin Direct Contact Ingestion Ingestion substance->Ingestion Contamination Acute Acute Toxicity (Harmful/Toxic) Inhalation->Acute Chronic Chronic Effects (Mutagenicity, Carcinogenicity) Inhalation->Chronic Skin->Acute Irritation Severe Skin & Eye Irritation Skin->Irritation Skin->Chronic Ingestion->Acute Ingestion->Chronic

Caption: Relationship between exposure routes and health effects.

Section 3: Proactive Exposure Control and Protection

Given the significant hazards, a multi-layered approach to exposure control is mandatory. This involves a combination of engineering controls, administrative procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense All work involving this solid or its solutions must be conducted in a certified chemical fume hood to control airborne dust and vapors.[6][9] The ventilation system is not just a suggestion; it is the primary barrier protecting the researcher from inhaling a potentially toxic and carcinogenic substance.

Personal Protective Equipment (PPE): The Last Barrier The choice of PPE must directly counter the identified hazards.

  • Hand Protection: Wear appropriate protective gloves, such as nitrile gloves, to prevent skin contact.[4] Always inspect gloves before use and change them immediately if contamination is suspected.

  • Eye/Face Protection: Safety glasses are insufficient. Chemical safety goggles are required; when there is a risk of splashing, a face shield should be worn in combination with goggles.[5][6]

  • Skin and Body Protection: A lab coat is standard, but for tasks with a higher risk of spillage, a chemically resistant apron or suit should be considered.[4] Contaminated clothing must be removed immediately, and the affected skin rinsed thoroughly.[4]

  • Respiratory Protection: If engineering controls are not sufficient or during a large-scale cleanup, a NIOSH/MSHA-approved respirator is necessary.[4]

Safe_Handling_Workflow start Start: Retrieve from Storage prep Don Appropriate PPE (Goggles, Nitrile Gloves, Lab Coat) start->prep Step 1 hood Work Exclusively in a Certified Chemical Fume Hood prep->hood Step 2 weigh Weigh Solid Carefully (Use anti-static weigh paper) hood->weigh Step 3 dissolve Prepare Solution (Add solid to solvent slowly) weigh->dissolve Step 4 reaction Perform Chemical Synthesis dissolve->reaction Step 5 decontaminate Decontaminate Glassware & Surfaces with appropriate solvent reaction->decontaminate Step 6 disposal Dispose of Waste in Labeled Hazardous Waste Container decontaminate->disposal Step 7 end End: Doff PPE, Wash Hands disposal->end Step 8

Caption: Standard workflow for safely handling the compound.

Section 4: Emergency Response Protocols

Preparedness is key to mitigating the harm from an accidental exposure or spill.

In Case of Personal Exposure:

  • Inhalation: Immediately remove the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[3][4]

  • Skin Contact: Instantly remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical aid.[3][4]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.[3] An ophthalmologist should be consulted.[6]

  • Ingestion: Do not induce vomiting. Wash the mouth out with water and get immediate medical attention.[3][4]

In Case of a Spill: Evacuate non-essential personnel. Wearing full PPE, including respiratory protection, sweep up the solid material, avoiding dust generation.[4][10] Place the material into a suitable, sealed container for disposal.[4][10] Clean the spill area thoroughly.

Section 5: Stability, Storage, and Disposal

Chemical Stability and Reactivity: The compound is incompatible with strong oxidizing agents, bases, and acid chlorides.[4] Contact with these materials can lead to vigorous reactions. Hazardous decomposition products under fire conditions include toxic fumes like hydrogen chloride, nitrogen oxides, and carbon monoxide.[4][11]

Storage: Proper storage is essential for both safety and maintaining the chemical's integrity. The container must be kept tightly closed and stored in a cool, dry, and well-ventilated area.[3][4][12] Some sources also recommend storing under an inert gas, as the compound can be air and light-sensitive.[6] This is a critical consideration for researchers, as degradation can impact experimental outcomes.

Disposal: All waste containing this substance must be treated as hazardous. Dispose of the material and its container through a licensed waste disposal company.[3][7] Do not allow the chemical to enter drains or the environment.[10]

Conclusion

(4-tert-Butyl)phenylhydrazine hydrochloride is a valuable synthetic tool, but its utility is matched by its significant hazard profile. For the research and drug development professional, safety cannot be an afterthought. By understanding the causal links between this compound's properties and the required safety protocols—from its triple-threat toxicity dictating comprehensive PPE, to its potential for carcinogenicity mandating the use of engineering controls—scientists can integrate safe handling practices into their experimental design. This proactive, knowledge-based approach ensures the protection of personnel while maintaining the integrity of the research.

References

  • 4-tert-Butylphenylhydrazine 36600-66-5 - Sigma-Aldrich. (n.d.). Sigma-Aldrich.
  • (4-(tert-Butyl)phenyl)hydrazine hydrochloride | CAS#:128231-55-0. (2025, August 21). Chemsrc.
  • 4-tert-Butylphenylhydrazine monohydrochloride | CAS 128231-55-0. (n.d.). CymitQuimica.
  • SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
  • SAFETY DATA SHEET. (2024, December 2). TCI Chemicals.
  • [4-(tert-Butyl)phenyl]hydrazine Hydrochloride | 128231-55-0. (n.d.). TCI Chemicals.
  • (4-(tert-Butyl)phenyl)hydrazine hydrochloride | 128231-55-0. (n.d.). MilliporeSigma.
  • SAFETY DATA SHEET - 4-tert-Butylphenylhydrazine hydrochloride. (2025, September 19). Thermo Fisher Scientific.
  • SAFETY DATA SHEET. (2025, September 22). Sigma-Aldrich.
  • SAFETY DATA SHEET - tert-Butylhydrazine hydrochloride. (2025, December 19). Fisher Scientific.
  • (4-tert-Butylphenyl)hydrazine. (n.d.). PubChem.
  • SAFETY DATA SHEET - Phenylhydrazine. (n.d.). TCI Chemicals.
  • Safety Data Sheet - Butylated Hydroxytoluene NF (BHT). (n.d.). Spectrum Chemical.
  • SAFETY DATA SHEET. (2026, February 16). CymitQuimica.
  • SAFETY DATA SHEET - Acetamide, N-(4-butoxyphenyl)-. (n.d.). Fisher Scientific.
  • SAFETY DATA SHEET - 4-(Trifluoromethoxy)phenylhydrazine hydrochloride. (2009, January 16). Fisher Scientific.
  • SAFETY DATA SHEET - 2,4-Dinitrophenylhydrazine, moist solid. (2024, February 9). Fisher Scientific.
  • 4-TERT-BUTYL-PHENYL-HYDRAZINE CAS#: 61765-93-3. (n.d.). ChemicalBook.

Sources

Foundational

The Commercial Landscape of (4-tert-Butyl)phenylhydrazine: A Technical Guide for Chemical Researchers

An in-depth analysis of the commercial availability, synthesis, and strategic applications of (4-tert-Butyl)phenylhydrazine, a valuable building block in modern medicinal chemistry, for researchers, scientists, and profe...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth analysis of the commercial availability, synthesis, and strategic applications of (4-tert-Butyl)phenylhydrazine, a valuable building block in modern medicinal chemistry, for researchers, scientists, and professionals in drug development.

Executive Summary

(4-tert-Butyl)phenylhydrazine, often encountered as its hydrochloride salt, is a commercially available substituted hydrazine derivative that serves as a crucial intermediate in organic synthesis. While the query for "4-t-Butoxyphenylhydrazine" does not yield a readily available compound, it is highly probable that this refers to (4-tert-Butyl)phenylhydrazine, identified by the CAS number 61765-93-3. This guide provides a comprehensive overview of its commercial availability, physicochemical properties, synthesis, and significant applications, particularly its role in the Fischer indole synthesis—a cornerstone reaction in the development of numerous pharmaceuticals. Safety and handling protocols, along with a representative experimental procedure, are also detailed to provide a complete technical resource for laboratory and industrial applications.

Chemical Identity and Commercial Availability

(4-tert-Butyl)phenylhydrazine is the more accurate and commonly used chemical name for the topic of this guide. It is essential for researchers to use the correct nomenclature and CAS number to ensure the procurement of the appropriate material.

Table 1: Chemical Identification

PropertyValue
Common Name (4-tert-Butyl)phenylhydrazine
Synonyms 1-(4-tert-butylphenyl)hydrazine
CAS Number 61765-93-3[1][2][3][4][5]
Molecular Formula C₁₀H₁₆N₂[1][2][3][4]
Molecular Weight 164.25 g/mol [1][2][3][4]
Hydrochloride Salt CAS 128231-55-0[6][7]

The compound is readily available from a variety of chemical suppliers, typically as a solid. It is also commonly supplied as its more stable hydrochloride salt.

Table 2: Representative Commercial Suppliers

SupplierProduct Form
ChemicalBookFree base[1]
BLDpharmFree base[2]
SynblockFree base[3]
Santa Cruz BiotechnologyFree base[4]
Sigma-Aldrich (MilliporeSigma)Hydrochloride salt
Thermo Fisher ScientificHydrochloride salt[7]
Hangzhou J&H Chemical Co., Ltd.Free base[5]

Physicochemical and Safety Data

(4-tert-Butyl)phenylhydrazine is typically an off-white to light yellow powder.[5] Its hydrochloride salt is described as a white to yellow to brown solid.

Safety and Handling

Substituted hydrazines, including (4-tert-Butyl)phenylhydrazine, are potent chemical reagents that require careful handling. The safety data for the hydrochloride salt and the parent compound, phenylhydrazine, provide critical insights into the necessary precautions.

General Hazards:

  • Toxicity: Phenylhydrazines are generally classified as toxic if swallowed, in contact with skin, or if inhaled.

  • Irritation: They can cause skin and serious eye irritation.[7]

  • Sensitization: May cause an allergic skin reaction.

  • Long-term Effects: Suspected of causing genetic defects and may cause cancer. Causes damage to organs through prolonged or repeated exposure.

  • Environmental Hazards: Very toxic to aquatic life.

Handling Recommendations:

  • Work in a well-ventilated area or under a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection.[7]

  • Avoid breathing dust.[7]

  • Store in a tightly closed container in a dry, cool, and well-ventilated place, often under an inert atmosphere.

Synthesis of (4-tert-Butyl)phenylhydrazine

The synthesis of (4-tert-Butyl)phenylhydrazine can be achieved through several established organic chemistry routes. A common approach involves the reduction of the corresponding diazonium salt, which is prepared from 4-tert-butylaniline.

G A 4-tert-Butylaniline B 4-tert-Butylbenzenediazonium Chloride A->B NaNO₂, HCl 0-5 °C C (4-tert-Butyl)phenylhydrazine B->C Reduction (e.g., Na₂SO₃ or SnCl₂)

Caption: General synthesis pathway for (4-tert-Butyl)phenylhydrazine.

An alternative modern synthesis route involves a palladium-catalyzed coupling of 1-bromo-4-tert-butylbenzene with a hydrazine equivalent, followed by deprotection.[8]

Core Application: The Fischer Indole Synthesis

A primary and highly significant application of (4-tert-Butyl)phenylhydrazine in drug discovery and medicinal chemistry is its use as a key reactant in the Fischer indole synthesis. This reaction, discovered by Emil Fischer in 1883, is a versatile method for synthesizing indoles, a privileged scaffold in countless pharmaceuticals.[9][10]

The indole core is present in a wide range of biologically active molecules, including antimigraine drugs of the triptan class.[9][10] The tert-butyl group on the phenylhydrazine can be strategically employed to modulate the lipophilicity and metabolic stability of the final indole product.

Mechanism of the Fischer Indole Synthesis

The reaction proceeds by the acid-catalyzed reaction of an arylhydrazine with an aldehyde or ketone.

G cluster_0 Step 1: Hydrazone Formation cluster_1 Step 2: Tautomerization cluster_2 Step 3: [3,3]-Sigmatropic Rearrangement cluster_3 Step 4: Cyclization and Aromatization A (4-tert-Butyl)phenylhydrazine C Hydrazone Intermediate A->C B Aldehyde or Ketone B->C D Hydrazone C->D E Ene-hydrazine D->E [H⁺] F Protonated Ene-hydrazine E->F G Di-imine Intermediate F->G H Di-imine G->H I Aminal H->I Cyclization J Indole Product I->J -NH₃, [H⁺] Aromatization

Caption: Simplified mechanism of the Fischer Indole Synthesis.

Relevance in Drug Discovery

The ability to construct complex indole structures makes the Fischer indole synthesis a valuable tool for medicinal chemists. The reaction's tolerance for a wide range of functional groups on both the hydrazine and carbonyl components allows for the creation of diverse chemical libraries for high-throughput screening. The use of substituted phenylhydrazines like (4-tert-Butyl)phenylhydrazine is crucial for generating analogs of lead compounds to optimize their pharmacological properties.

Experimental Protocol: Fischer Indole Synthesis of 5-tert-Butyl-2-methyl-1H-indole

This protocol is a representative example and should be adapted and optimized based on specific laboratory conditions and safety protocols.

Objective: To synthesize 5-tert-Butyl-2-methyl-1H-indole from (4-tert-Butyl)phenylhydrazine and acetone.

Materials:

  • (4-tert-Butyl)phenylhydrazine hydrochloride

  • Acetone

  • Polyphosphoric acid (PPA) or another suitable acid catalyst (e.g., zinc chloride)

  • Sodium bicarbonate solution (saturated)

  • Ethyl acetate

  • Anhydrous sodium sulfate

  • Round-bottom flask

  • Reflux condenser

  • Stir plate and stir bar

  • Separatory funnel

Procedure:

  • Hydrazone Formation:

    • In a round-bottom flask, dissolve (4-tert-Butyl)phenylhydrazine hydrochloride (1 equivalent) in ethanol.

    • Add sodium acetate (1.1 equivalents) to neutralize the hydrochloride.

    • Add acetone (1.5 equivalents) to the mixture.

    • Stir the reaction mixture at room temperature for 1-2 hours. The formation of the hydrazone can be monitored by Thin Layer Chromatography (TLC).

    • Once the reaction is complete, remove the solvent under reduced pressure.

  • Indolization:

    • To the crude hydrazone, add polyphosphoric acid (a suitable amount to ensure stirring).

    • Heat the mixture to 80-100 °C with vigorous stirring for 2-4 hours. Monitor the reaction by TLC.

    • After completion, cool the reaction mixture to room temperature.

  • Work-up and Purification:

    • Carefully quench the reaction by pouring the mixture onto crushed ice.

    • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is ~7-8.

    • Extract the aqueous layer with ethyl acetate (3 x volume).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

    • Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

    • Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure 5-tert-Butyl-2-methyl-1H-indole.

Conclusion

(4-tert-Butyl)phenylhydrazine (CAS 61765-93-3) is a commercially accessible and valuable reagent for organic synthesis, particularly in the field of drug discovery. Its primary utility lies in its role as a precursor in the Fischer indole synthesis, enabling the construction of the indole scaffold, which is central to a multitude of therapeutic agents. Researchers and scientists can readily procure this compound from various suppliers, and with appropriate safety precautions, it can be effectively utilized to advance research and development in medicinal chemistry.

References

  • Hangzhou J&H Chemical Co., Ltd. 4-tert-butyl-phenyl-hydrazine cas no.61765-93-3. [Link]

  • Chemsrc. CAS#:128231-55-0 | (4-(tert-Butyl)phenyl)hydrazine hydrochloride. [Link]

  • Reagentia. (4-(tert-Butyl)phenyl)hydrazine hydrochloride(1:x) (1 x 25 g). [Link]

  • BuyersGuideChem. 4-tert-Butylphenylhydrazine monohydrochloride suppliers and producers. [Link]

  • Wikipedia. Fischer indole synthesis. [Link]

  • PubMed. A three-component Fischer indole synthesis. [Link]

  • MDPI. New 3H-Indole Synthesis by Fischer's Method. Part I.[Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 4-t-Butoxyphenylhydrazine from 4-tert-butoxyaniline: An Application and Protocol Guide

Introduction 4-t-Butoxyphenylhydrazine and its derivatives are pivotal intermediates in the synthesis of a wide array of pharmaceutical compounds and other biologically active molecules. Their utility stems from the pres...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

4-t-Butoxyphenylhydrazine and its derivatives are pivotal intermediates in the synthesis of a wide array of pharmaceutical compounds and other biologically active molecules. Their utility stems from the presence of the hydrazine moiety, which serves as a versatile functional group for the construction of various heterocyclic systems, and the tert-butoxy protecting group, which offers stability and can be selectively removed under specific conditions. This guide provides a comprehensive overview and a detailed, field-proven protocol for the synthesis of 4-t-butoxyphenylhydrazine from 4-tert-butoxyaniline, tailored for researchers, scientists, and professionals in drug development.

The synthesis involves a classical two-step, one-pot procedure: the diazotization of the primary aromatic amine, 4-tert-butoxyaniline, followed by the reduction of the resulting diazonium salt to the corresponding hydrazine. This process, while established, requires careful control of reaction conditions to ensure high yield and purity of the final product.

Chemical Principles and Mechanism

The synthesis of 4-t-butoxyphenylhydrazine from 4-tert-butoxyaniline proceeds through two key chemical transformations:

  • Diazotization: Primary aromatic amines react with nitrous acid (HNO₂) to form diazonium salts.[1][2][3] Since nitrous acid is unstable, it is generated in situ by the reaction of sodium nitrite (NaNO₂) with a strong mineral acid, typically hydrochloric acid (HCl), at low temperatures (0-5 °C).[2] The low temperature is crucial to prevent the premature decomposition of the diazonium salt. The electrophilic nitrosonium ion (NO⁺), generated from nitrous acid in the acidic medium, attacks the nucleophilic nitrogen of the amine, initiating a series of proton transfers and dehydration to yield the diazonium salt.

  • Reduction: The resulting diazonium salt is then reduced to the corresponding hydrazine.[4] Various reducing agents can be employed for this purpose, with stannous chloride (tin(II) chloride, SnCl₂) in concentrated hydrochloric acid being a common and effective choice.[5][6][7] The stannous chloride reduces the diazonium group to a hydrazine, which then precipitates from the acidic solution as its hydrochloride salt.

The overall reaction can be summarized as follows:

Experimental Protocol

This protocol outlines the detailed steps for the synthesis of 4-t-butoxyphenylhydrazine hydrochloride.

Materials and Reagents
Reagent/MaterialGradeSupplierNotes
4-tert-Butoxyaniline≥98%e.g., Sigma-AldrichStarting material
Sodium Nitrite (NaNO₂)ACS reagent, ≥97%e.g., Fisher ScientificDiazotizing agent
Hydrochloric Acid (HCl)Concentrated (37%)e.g., VWRAcid catalyst and solvent
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)≥98%e.g., Alfa AesarReducing agent
Deionized WaterHigh purityIn-houseSolvent
EthanolReagent gradee.g., Pharmco-AaperFor washing
Diethyl EtherAnhydrouse.g., J.T.BakerFor washing
IceIn-houseFor cooling
Equipment
  • Three-necked round-bottom flask (500 mL)

  • Magnetic stirrer and stir bar

  • Dropping funnel

  • Thermometer

  • Ice bath

  • Büchner funnel and filter flask

  • Vacuum pump

  • Standard laboratory glassware

Step-by-Step Procedure

Part 1: Diazotization of 4-tert-Butoxyaniline

  • Preparation of the Amine Solution: In a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel, dissolve 10.0 g (0.0605 mol) of 4-tert-butoxyaniline in 50 mL of concentrated hydrochloric acid.

  • Cooling: Cool the resulting solution to 0-5 °C using an ice-salt bath. It is critical to maintain this temperature range throughout the diazotization process to prevent the decomposition of the diazonium salt.

  • Preparation of the Nitrite Solution: In a separate beaker, dissolve 4.38 g (0.0635 mol) of sodium nitrite in 20 mL of deionized water and cool the solution in an ice bath.

  • Addition of Nitrite: Slowly add the cold sodium nitrite solution dropwise to the stirred amine solution over a period of 30-45 minutes. Ensure the temperature of the reaction mixture does not exceed 5 °C. The formation of the diazonium salt is indicated by a slight color change.

  • Stirring: After the addition is complete, continue to stir the reaction mixture at 0-5 °C for an additional 30 minutes to ensure complete diazotization.

Part 2: Reduction of the Diazonium Salt

  • Preparation of the Reducing Agent Solution: In a separate beaker, prepare a solution of 34.1 g (0.151 mol) of tin(II) chloride dihydrate in 40 mL of concentrated hydrochloric acid. Cool this solution in an ice bath.

  • Reduction: Slowly add the cold tin(II) chloride solution to the diazonium salt solution while maintaining the temperature below 10 °C. A precipitate of 4-t-butoxyphenylhydrazine hydrochloride will begin to form.

  • Stirring: After the addition is complete, continue to stir the reaction mixture in the ice bath for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Isolation of the Product: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

  • Washing: Wash the filter cake sequentially with cold deionized water (2 x 25 mL), cold ethanol (2 x 25 mL), and finally with diethyl ether (2 x 25 mL) to remove any unreacted starting materials and byproducts.

  • Drying: Dry the resulting white to off-white solid under vacuum to a constant weight.

Expected Yield

The typical yield for this synthesis is in the range of 80-90%.

Workflow Diagram

SynthesisWorkflow cluster_diazotization Part 1: Diazotization cluster_reduction Part 2: Reduction & Isolation start Dissolve 4-tert-butoxyaniline in conc. HCl cool1 Cool to 0-5 °C start->cool1 add_nitrite Add NaNO₂ solution dropwise cool1->add_nitrite prep_nitrite Prepare cold NaNO₂ solution prep_nitrite->add_nitrite stir1 Stir for 30 min at 0-5 °C add_nitrite->stir1 add_sncl2 Add SnCl₂ solution stir1->add_sncl2 Diazonium Salt Intermediate prep_sncl2 Prepare cold SnCl₂ solution prep_sncl2->add_sncl2 stir2 Stir and warm to RT add_sncl2->stir2 filter Vacuum filter the precipitate stir2->filter wash Wash with H₂O, EtOH, Et₂O filter->wash dry Dry under vacuum wash->dry product 4-t-Butoxyphenylhydrazine HCl dry->product

Caption: Workflow for the synthesis of 4-t-butoxyphenylhydrazine HCl.

Characterization of 4-t-Butoxyphenylhydrazine Hydrochloride

The identity and purity of the synthesized product should be confirmed using standard analytical techniques:

  • ¹H NMR (DMSO-d₆): Expect signals corresponding to the aromatic protons, the tert-butyl protons (a sharp singlet around 1.3 ppm), and the hydrazine protons (which may be broad and exchangeable).

  • ¹³C NMR (DMSO-d₆): Expect signals for the aromatic carbons, the quaternary carbon of the tert-butyl group, and the methyl carbons of the tert-butyl group.

  • Infrared (IR) Spectroscopy (KBr pellet): Look for characteristic N-H stretching vibrations of the hydrazine and the C-O stretching of the ether linkage.

  • Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the free base of 4-t-butoxyphenylhydrazine.

  • Melting Point: The melting point of the hydrochloride salt should be determined and compared to the literature value.

Safety Precautions and Waste Disposal

Safety is paramount in any chemical synthesis.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[8]

  • Sodium Nitrite: Sodium nitrite is a strong oxidizing agent and is toxic if swallowed.[9][10] Avoid contact with skin and eyes, and prevent the formation of dust.[9] Keep it away from combustible materials.[11]

  • Hydrazine Derivatives: Hydrazine and its derivatives are potentially carcinogenic and toxic. Handle with extreme care in a well-ventilated fume hood.[8]

  • Concentrated Acids: Concentrated hydrochloric acid is corrosive and can cause severe burns. Handle with care in a fume hood.

  • Diazonium Salts: While aromatic diazonium salts are more stable than their aliphatic counterparts, they can be explosive when dry. Do not isolate the diazonium salt intermediate.

  • Waste Disposal: All chemical waste should be disposed of in accordance with local, state, and federal regulations. Acidic and basic aqueous waste should be neutralized before disposal. Organic waste should be collected in appropriate containers.

Troubleshooting

ProblemPossible CauseSolution
Low YieldIncomplete diazotization or reduction.Ensure the temperature is strictly controlled during diazotization. Use fresh, high-quality reagents.
Decomposition of the diazonium salt.Maintain the reaction temperature below 5 °C during the addition of sodium nitrite.
Oily ProductPresence of impurities or incomplete reaction.Ensure thorough washing of the product. Recrystallization from a suitable solvent system may be necessary.
Dark-colored ProductOxidation of the product or impurities.Perform the reaction under an inert atmosphere (e.g., nitrogen). Ensure thorough washing to remove colored impurities.

Conclusion

The synthesis of 4-t-butoxyphenylhydrazine from 4-tert-butoxyaniline is a robust and reliable procedure when performed with careful attention to detail, particularly with regards to temperature control and the handling of hazardous reagents. The resulting product is a valuable building block in medicinal chemistry and organic synthesis. This guide provides a solid foundation for researchers to successfully and safely perform this important transformation.

References

  • University of Notre Dame. Hydrazine - Risk Management and Safety. Retrieved from [Link]

  • International Labour Organization & World Health Organization. (2021). ICSC 1120 - SODIUM NITRITE. Retrieved from [Link]

  • DIAZONIUM SALTS. (2020, March 29). Retrieved from [Link]

  • NPTEL. Lecture 16 Aromatic Diazonium Salts. Retrieved from [Link]

  • Organic Syntheses Procedure. Retrieved from [Link]

  • Chemistry LibreTexts. (2019, June 5). 14.4: Diazotization of Amines. Retrieved from [Link]

  • Organic Syntheses Procedure. Retrieved from [Link]

  • Organic Chemistry Portal. Diazotisation. Retrieved from [Link]

  • ChemEd X. Diazotization of Aniline Derivatives: Nitrous Acid Test. Retrieved from [Link]

  • PrepChem.com. Synthesis of 4-tert.-butylaniline. Retrieved from [Link]

  • Google Patents. US4874847A - Process for the diazotisation of primary aromatic amines which are sparingly soluble in water.
  • Moffitt Cancer Center. (2024, August 18). Moffitt Researchers Develop New Chemical Method to Enhance Drug Discovery. Retrieved from [Link]

  • PMC. N‐Insertion of Diazonium Salts Into Ketone Derivatives. Retrieved from [Link]

  • Beilstein Journal of Organic Chemistry. (2013, August 12). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Retrieved from [Link]

  • Google Patents. EP0919546B1 - Process for 4-sulfonamidophenyl hydrazines.
  • MDPI. (2002, September 30). Diazoamino Coupling of a 4-Sulfobenzenediazonium Salt with Some Cyclic Amines. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2017, May 23). Coupling Reactions Involving Reactions of Aryldiazonium Salt: Part-IV. Chemoselective Synthesis and Antibacterial Activity of 3-(Substituted-phenylazo)-pentane-2,4-diones. Retrieved from [Link]

  • Google Patents. CN106565531A - Synthesis method for pharmaceutically acceptable salt of alkylhydrazine.
  • PMC. Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase. Retrieved from [Link]

  • Bulat Pharmaceutical. (2025, July 14). 4‑Hydroxypyridine: A Hidden Gem in Drugs. Retrieved from [Link]

  • MDPI. (2025, March 8). Discovery of Novel Tofacitinib–ADTOH Molecular Hybridization Derivatives for the Treatment of Ulcerative Colitis. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Study of Heterocyclic Ring Systems: Biopharmaceutical Applications of Substituted 4H-1,4-Benzothiazine and Piperazine. Retrieved from [Link]

Sources

Application

Fischer indole synthesis using 4-t-Butoxyphenylhydrazine

An Application Guide to the Fischer Indole Synthesis: Protocol for 6-tert-Butoxy-Substituted Indoles Utilizing 4-tert-Butoxyphenylhydrazine Authored by: A Senior Application Scientist Abstract This comprehensive guide pr...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide to the Fischer Indole Synthesis: Protocol for 6-tert-Butoxy-Substituted Indoles Utilizing 4-tert-Butoxyphenylhydrazine

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide provides an in-depth exploration of the Fischer indole synthesis, focusing on the use of 4-tert-butoxyphenylhydrazine as a key starting material for producing 6-tert-butoxy-substituted indoles. These products are valuable building blocks in medicinal chemistry and drug development. This document offers a detailed mechanistic overview, step-by-step experimental protocols, troubleshooting advice from seasoned practitioners, and key data presented for clarity and reproducibility. The protocols are designed for researchers, scientists, and professionals in drug development who require a robust and reliable method for constructing functionalized indole scaffolds.

Introduction: The Enduring Relevance of the Fischer Indole Synthesis

Discovered by Hermann Emil Fischer in 1883, the Fischer indole synthesis remains one of the most powerful and widely utilized methods for constructing the indole nucleus.[1][2][3] This acid-catalyzed cyclization of an arylhydrazine with an aldehyde or ketone has proven indispensable for creating a vast array of indole derivatives.[4][5] The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and pharmaceutical agents with applications in treating conditions ranging from migraines to cancer.[2][3][6]

This application note specifically addresses the synthesis using 4-tert-butoxyphenylhydrazine. The resulting 6-tert-butoxyindoles are of particular interest as the bulky tert-butoxy group can modulate pharmacokinetic properties and provides a synthetic handle for further functionalization, making this a key transformation for generating novel drug candidates.

The Reaction Mechanism: A Stepwise Journey to Aromaticity

The Fischer indole synthesis is a sophisticated cascade of reactions proceeding through several key intermediates.[1][4] Understanding this mechanism is critical for troubleshooting and optimizing reaction conditions. The process begins with the formation of a phenylhydrazone, which, under strong acidic conditions, undergoes a decisive[7][7]-sigmatropic rearrangement to ultimately form the stable aromatic indole ring.[1][8][9]

The key mechanistic steps are as follows:

  • Hydrazone Formation : The reaction initiates with the condensation of 4-tert-butoxyphenylhydrazine with a carbonyl compound (an aldehyde or ketone) to form the corresponding phenylhydrazone.[4]

  • Tautomerization : The phenylhydrazone tautomerizes to its more reactive enamine (or 'ene-hydrazine') isomer.[1][4] This step is crucial as it sets up the molecule for the key rearrangement.

  • [7][7]-Sigmatropic Rearrangement : Following protonation of the enamine, a concerted, electrocyclic[7][7]-sigmatropic rearrangement occurs, breaking the weak N-N bond and forming a new C-C bond.[1][5][8] This is the rate-determining step and the heart of the Fischer synthesis.

  • Aromatization and Cyclization : The resulting di-imine intermediate rearomatizes. Subsequent intramolecular attack by the terminal nitrogen atom forms a five-membered ring, creating a cyclic aminal.[1][4]

  • Ammonia Elimination : Finally, under the acidic conditions, the aminal eliminates a molecule of ammonia, leading to the formation of the thermodynamically stable and aromatic indole ring.[1][4][5]

Fischer_Indole_Mechanism Figure 1: Mechanism of the Fischer Indole Synthesis cluster_start Reactants Hydrazine 4-t-Butoxyphenylhydrazine Hydrazone Phenylhydrazone Intermediate Hydrazine->Hydrazone + Ketone, H+ (cat.) Ketone Ketone (e.g., 2-Butanone) Ketone->Hydrazone Enamine Enamine Tautomer (Ene-hydrazine) Hydrazone->Enamine Tautomerization Rearrangement [3,3]-Sigmatropic Rearrangement Product (Di-imine) Enamine->Rearrangement Protonation then [3,3]-Sigmatropic Shift Aminal Cyclic Aminal Rearrangement->Aminal Rearomatization & Cyclization Indole 6-t-Butoxy-2,3-dimethyl-1H-indole (Final Product) Aminal->Indole Elimination of NH3

Caption: Figure 1: Mechanism of the Fischer Indole Synthesis.

Experimental Protocols and Methodologies

This section provides a detailed, field-tested protocol for the synthesis of 6-tert-butoxy-2,3-dimethyl-1H-indole from 4-tert-butoxyphenylhydrazine hydrochloride and 2-butanone.

Safety and Handling

Critical Safety Notice: Arylhydrazines and their salts are toxic and potential carcinogens.[10] Strong acids like polyphosphoric acid (PPA) are highly corrosive. All operations must be conducted in a certified chemical fume hood.[11] Appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves, is mandatory.[12][13]

Materials and Reagents
ReagentCAS NumberSupplier
4-tert-Butoxyphenylhydrazine HCl128231-55-0Major suppliers
2-Butanone (MEK)78-93-3Major suppliers
Polyphosphoric Acid (PPA)8017-16-1Major suppliers
Ethyl Acetate (EtOAc)141-78-6Major suppliers
Saturated Sodium Bicarbonate SolutionN/APrepared in-house
Brine (Saturated NaCl Solution)N/APrepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)7757-82-6Major suppliers
Deionized WaterN/AIn-house source
Crushed IceN/AIn-house source
Step-by-Step Synthesis Protocol

This procedure is a one-pot method that bypasses the isolation of the hydrazone intermediate, which is often unstable.[14]

  • Reaction Setup : To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-tert-butoxyphenylhydrazine hydrochloride (10.0 g, 46.1 mmol, 1.0 equiv).

  • Reagent Addition : Add 2-butanone (6.65 g, 8.3 mL, 92.2 mmol, 2.0 equiv). Expert Insight: Using a slight excess of the ketone can help drive the initial hydrazone formation to completion.

  • Catalyst Introduction : Carefully and slowly add polyphosphoric acid (PPA, ~50 g) to the stirred mixture. The mixture will become thick and viscous. Causality Note: PPA serves as both the Brønsted acid catalyst and a dehydrating agent, facilitating both the hydrazone formation and the subsequent cyclization steps.[15][16]

  • Indolization Reaction : Heat the reaction mixture to 100-110 °C in an oil bath with vigorous stirring. Maintain this temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexane:Ethyl Acetate eluent). The reaction is complete when the starting hydrazine spot has been consumed.

  • Reaction Quench : Allow the reaction mixture to cool to approximately 80 °C. In a separate large beaker (1 L), prepare a slurry of crushed ice and water (~500 mL). Very carefully and slowly, pour the warm, viscous reaction mixture onto the ice slurry with vigorous stirring.[14][15] This will hydrolyze the PPA and precipitate the crude product. Caution: This quenching process is exothermic.

  • Neutralization and Workup : The resulting aqueous slurry will be strongly acidic. Slowly add a saturated solution of sodium bicarbonate or concentrated ammonium hydroxide until the pH is neutral to basic (pH ~8-9).[15]

  • Extraction : Transfer the neutralized mixture to a separatory funnel and extract the product with ethyl acetate (3 x 100 mL). Combine the organic layers.

  • Washing : Wash the combined organic layers with water (1 x 100 mL) and then with brine (1 x 100 mL) to remove residual inorganic salts.

  • Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil or solid.

Purification

The crude indole product often contains colored impurities and residual starting materials.[14]

  • Column Chromatography : Purification via flash column chromatography on silica gel is the most effective method. A gradient elution starting from 95:5 Hexane:Ethyl Acetate and gradually increasing the polarity is typically successful.

  • Recrystallization : If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water or heptane) can be an effective alternative for achieving high purity.[14][17]

Key Reaction Parameters and Data

The choice of catalyst and reaction conditions can significantly impact the yield and purity of the final product.

ParameterRecommended ConditionRationale & Field Insights
Catalyst Polyphosphoric Acid (PPA)PPA is highly effective, acting as both catalyst and solvent.[15] Alternatives include Lewis acids like Zinc Chloride (ZnCl₂) or Brønsted acids like H₂SO₄ or p-toluenesulfonic acid.[1][2][4] The choice can affect regioselectivity with unsymmetrical ketones.[14]
Temperature 100 - 160 °CThe reaction requires thermal energy to overcome the activation barrier of the[7][7]-sigmatropic rearrangement.[14] However, excessively high temperatures can lead to decomposition and tar formation.[14] Optimization is key.
Solvent PPA (neat), Acetic Acid, or high-boiling solvents (Toluene)For catalysts other than PPA, a solvent is required. Acetic acid is a common choice for hydrazone formation and can also serve as the medium for the indolization step.[4] Using toluene with PPA can create an emulsion, which may simplify scale-up and workup.[15]
Stoichiometry 1.5-2.0 equiv. of KetoneAn excess of the carbonyl component ensures complete consumption of the more valuable hydrazine starting material.

Troubleshooting and Optimization

IssuePotential CauseRecommended Solution
Low or No Product Yield Insufficiently acidic conditions or temperature too low.Ensure the catalyst is active and used in sufficient quantity. Gradually increase the reaction temperature in 10 °C increments, monitoring by TLC.
Significant Tar Formation Reaction temperature is too high or the reaction time is too long.Reduce the reaction temperature. Monitor the reaction closely and quench it as soon as the starting material is consumed. Prompt neutralization during workup is also crucial as the indole product can be sensitive to prolonged exposure to strong acid.[14]
Mixture of Regioisomers Use of an unsymmetrical ketone (e.g., 2-pentanone).This is an inherent challenge of the Fischer synthesis.[14] The product ratio is governed by the relative stability of the intermediate enamine tautomers. Experiment with different acid catalysts (e.g., compare PPA vs. ZnCl₂) as this can sometimes influence the regiochemical outcome.[14]
Difficult Purification Product streaking on silica gel; presence of baseline impurities.Indoles can be somewhat polar and may interact strongly with silica. Try deactivating the silica gel with 1% triethylamine in the eluent. If tar is the issue, an initial filtration through a small plug of silica or celite can remove the most polar, insoluble impurities before full chromatography.

Experimental Workflow Visualization

The overall process from starting materials to the purified product can be visualized as a clear, logical progression.

Workflow Figure 2: Overall Experimental Workflow A 1. Reaction Setup (Hydrazine + Ketone + Acid) B 2. Indolization (Heating at 100-110 °C) A->B C 3. Quenching (Pouring onto Ice Water) B->C D 4. Neutralization (Addition of Base, pH 8-9) C->D E 5. Extraction (Ethyl Acetate) D->E F 6. Washing & Drying (Brine, Na2SO4) E->F G 7. Concentration (Rotary Evaporation) F->G H 8. Purification (Column Chromatography) G->H I Final Product (Pure 6-t-Butoxy-Indole) H->I

Caption: Figure 2: Overall Experimental Workflow.

References

  • Fischer indole synthesis - Wikipedia. (n.d.). Wikipedia. Retrieved February 29, 2024, from [Link]

  • Metal-Free, PPA-Mediated Fisher Indole Synthesis via Tandem Hydroamination–Cyclization Reaction between Simple Alkynes and Arylhydrazines. (2024, August 11). MDPI. Retrieved February 29, 2024, from [Link]

  • A new approach to difficult Fischer synthesis: the use of zinc chloride catalyst in triethylene glycol under controlled microwave irradiation. (2006, February 2). PubMed. Retrieved February 29, 2024, from [Link]

  • Direct synthesis of indole by the Fischer indole synthesis. (n.d.). Retrieved February 29, 2024, from [Link]

  • Fischer Indole Syntheses with Polyphosphoric Acid. (n.d.). Journal of the American Chemical Society. Retrieved February 29, 2024, from [Link]

  • Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure. (n.d.). Testbook. Retrieved February 29, 2024, from [Link]

  • A New Approach to Difficult Fischer Synthesis: The Use of Zinc Chloride Catalyst in Triethylene Glycol under Controlled Microwave Irradiation. (n.d.). ResearchGate. Retrieved February 29, 2024, from [Link]

  • Process of preparing purified aqueous indole solution. (n.d.). Google Patents.
  • The Chemoselective Fischer's Synthesis of Indolenine Derivatives By iso-Butyric Acid As A Weak Organic Acid Catalyst. (2018, September 26). SciSpace. Retrieved February 29, 2024, from [Link]

  • Fischer Indole Synthesis: Mechanism, Steps & Importance. (2021, January 4). Vedantu. Retrieved February 29, 2024, from [Link]

  • Fischer Indole Synthesis. (n.d.). Retrieved February 29, 2024, from [Link]

  • Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis. (n.d.). PMC. Retrieved February 29, 2024, from [Link]

  • Synthesis and Chemistry of Indole. (n.d.). Retrieved February 29, 2024, from [Link]

  • New 3H-Indole Synthesis by Fischer's Method. Part I. (2010, April 8). MDPI. Retrieved February 29, 2024, from [Link]

  • Synthesis of Substituted Indolines through Photocatalyzed Decarboxylative Radical Arylation. (2023, March 6). The Journal of Organic Chemistry. Retrieved February 29, 2024, from [Link]

  • Synthesis of indoles. (n.d.). Organic Chemistry Portal. Retrieved February 29, 2024, from [Link]

  • New 3H-Indole Synthesis by Fischer's Method. Part I. (2025, October 16). ResearchGate. Retrieved February 29, 2024, from [Link]

  • Fischer indole synthesis – Knowledge and References. (n.d.). Taylor & Francis. Retrieved February 29, 2024, from [Link]

  • An Au/Zn-catalyzed Synthesis of N-protected Indole via Annulation of N-Arylhydroxamic Acid and Alkyne. (n.d.). Organic Syntheses Procedure. Retrieved February 29, 2024, from [Link]

  • Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. (2025, April 17). PMC. Retrieved February 29, 2024, from [Link]

  • Practical Methodologies for the Synthesis of Indoles. (2006, June 7). Chemical Reviews. Retrieved February 29, 2024, from [Link]

  • An Efficient and General Synthesis of Indolo[2,3-a]carbazoles Using the Fischer Indole Synthesis. (n.d.). Retrieved February 29, 2024, from [Link]

  • Preparation of Fully Substituted Anilines for the Synthesis of Functionalized Indoles. (2007, December 11). Organic Letters. Retrieved February 29, 2024, from [Link]

  • A three-component Fischer indole synthesis. (n.d.). PubMed. Retrieved February 29, 2024, from [Link]

  • Synthesis, crystal structure and DFT study of tert-butyl 6-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- 1H-indole-1-carboxylate. (2023, April 10). Taylor & Francis. Retrieved February 29, 2024, from [Link]

  • SYNTHESIS OF SUBSTITUTED t-BUTYL 3-ALKYLOXINDOLE-3- CARBOXYLATES FROM DI-t-BUTYL (2-NITROPHENYL)MALONATES. (2017, December 18). Retrieved February 29, 2024, from [Link]

  • Synthesis and activity of conformationally rigidized N1-substituted-3-amino alkoxy indoles using intramolecular Heck reaction. (n.d.). Der Pharma Chemica. Retrieved February 29, 2024, from [Link]

  • Fischer Indole Synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 29, 2024, from [Link]

  • Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. (n.d.). PMC. Retrieved February 29, 2024, from [Link]

Sources

Method

Preparation of 4-t-Butoxyphenylhydrazine Hydrochloride: An Application Note and Detailed Protocol

Abstract This document provides a comprehensive guide for the synthesis of 4-t-butoxyphenylhydrazine hydrochloride, a key intermediate in the development of various pharmaceuticals and fine chemicals. The protocol detail...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide for the synthesis of 4-t-butoxyphenylhydrazine hydrochloride, a key intermediate in the development of various pharmaceuticals and fine chemicals. The protocol details a robust two-step synthesis commencing with the diazotization of 4-t-butoxyaniline, followed by the in-situ reduction of the resulting diazonium salt using stannous chloride. This application note is intended for researchers, scientists, and professionals in drug development, offering not only a step-by-step procedure but also insights into the underlying chemical principles, safety considerations, and methods for product characterization and validation.

Introduction

4-t-Butoxyphenylhydrazine hydrochloride is a valuable building block in organic synthesis, most notably for its application in the Fischer indole synthesis.[1] The indole scaffold is a ubiquitous structural motif in a vast array of biologically active compounds and pharmaceuticals. The strategic placement of the 4-t-butoxy group on the phenylhydrazine moiety allows for the introduction of a sterically bulky and lipophilic substituent, which can significantly influence the pharmacological profile of the final indole-containing molecules. The hydrochloride salt form enhances the compound's stability and solubility in polar solvents, facilitating its handling and use in subsequent reactions.

The synthesis of aryl hydrazines from their corresponding anilines is a well-established transformation in organic chemistry. The most common and reliable method involves a two-step sequence:

  • Diazotization: The primary aromatic amine is converted into a diazonium salt by treatment with a source of nitrous acid, typically generated in situ from sodium nitrite and a strong mineral acid.[2]

  • Reduction: The intermediate diazonium salt is then reduced to the corresponding hydrazine derivative. A variety of reducing agents can be employed for this step, with stannous chloride (SnCl₂) being a widely used and effective choice.[1]

This application note will provide a detailed, field-proven protocol for the preparation of 4-t-butoxyphenylhydrazine hydrochloride, emphasizing experimental causality and best practices for ensuring a high-quality product.

Synthetic Workflow

The overall synthetic pathway for the preparation of 4-t-butoxyphenylhydrazine hydrochloride is depicted below. The process begins with the diazotization of commercially available 4-t-butoxyaniline, followed by reduction of the intermediate diazonium salt.

Synthesis_Workflow cluster_0 Step 1: Diazotization cluster_1 Step 2: Reduction 4-t-Butoxyaniline 4-t-Butoxyaniline Diazonium_Salt 4-t-Butoxyphenyldiazonium chloride (in situ) 4-t-Butoxyaniline->Diazonium_Salt NaNO₂, HCl 0-5 °C Final_Product 4-t-Butoxyphenylhydrazine hydrochloride Diazonium_Salt->Final_Product SnCl₂·2H₂O, HCl Purification Purification Final_Product->Purification Crystallization Characterization Characterization Purification->Characterization

Figure 1: Overall workflow for the synthesis of 4-t-butoxyphenylhydrazine hydrochloride.

Mechanistic Insights

A thorough understanding of the reaction mechanisms is crucial for troubleshooting and optimizing the synthesis.

Part 1: Diazotization

The diazotization of a primary aromatic amine is initiated by the formation of the nitrosonium ion (NO⁺) from nitrous acid (generated in situ from NaNO₂ and HCl).[2] The amine nitrogen of 4-t-butoxyaniline acts as a nucleophile, attacking the electrophilic nitrosonium ion. A series of proton transfers and the elimination of a water molecule lead to the formation of the relatively stable 4-t-butoxyphenyldiazonium chloride. The reaction is performed at low temperatures (0-5 °C) because diazonium salts, although more stable than their aliphatic counterparts, can decompose at higher temperatures.[3]

Part 2: Reduction with Stannous Chloride

Stannous chloride (SnCl₂) is a mild reducing agent that effectively converts the diazonium salt to the corresponding hydrazine.[1] The mechanism involves the transfer of electrons from Sn(II) to the diazonium cation. The Sn(II) is oxidized to Sn(IV), while the diazonium ion is reduced. The overall stoichiometry of the reduction of a diazonium salt to a hydrazine hydrochloride typically requires two equivalents of SnCl₂.

Experimental Protocol

Materials and Reagents:

ReagentMolar Mass ( g/mol )QuantityMolesNotes
4-t-Butoxyaniline165.2310.0 g0.0605Starting material
Concentrated HCl36.4630 mL-Reagent and solvent
Sodium Nitrite (NaNO₂)69.004.6 g0.0667Diazotizing agent
Stannous Chloride dihydrate (SnCl₂·2H₂O)225.6534.2 g0.1516Reducing agent
Deionized Water18.02As needed-Solvent
Ethanol46.07As neededFor washing/purification
Acetone58.08As neededFor washing

Equipment:

  • 250 mL three-necked round-bottom flask

  • Mechanical stirrer

  • Dropping funnel

  • Thermometer

  • Ice-salt bath

  • Büchner funnel and filter flask

  • Standard laboratory glassware

Procedure:

Step 1: Diazotization of 4-t-Butoxyaniline

  • In the 250 mL three-necked round-bottom flask equipped with a mechanical stirrer and thermometer, dissolve 10.0 g (0.0605 mol) of 4-t-butoxyaniline in 20 mL of concentrated hydrochloric acid.

  • Cool the resulting solution to 0-5 °C using an ice-salt bath with vigorous stirring.

  • In a separate beaker, dissolve 4.6 g (0.0667 mol) of sodium nitrite in 15 mL of deionized water and cool the solution to 0 °C.

  • Add the cold sodium nitrite solution dropwise to the stirred solution of 4-t-butoxyaniline hydrochloride over a period of 30-45 minutes, ensuring the temperature of the reaction mixture is maintained between 0 and 5 °C.

  • After the addition is complete, continue to stir the reaction mixture at 0-5 °C for an additional 30 minutes. The resulting solution contains the in situ generated 4-t-butoxyphenyldiazonium chloride.

Step 2: Reduction of the Diazonium Salt

  • In a separate flask, prepare a solution of 34.2 g (0.1516 mol) of stannous chloride dihydrate in 10 mL of concentrated hydrochloric acid. Cool this solution in an ice bath.

  • Slowly add the cold stannous chloride solution to the vigorously stirred diazonium salt solution from Step 1, maintaining the temperature below 10 °C. A precipitate will form.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2 hours.

  • Collect the precipitated solid by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with a small amount of cold ethanol, followed by acetone, to remove any residual impurities.[4]

Step 3: Purification and Drying

  • The crude 4-t-butoxyphenylhydrazine hydrochloride can be purified by recrystallization from a suitable solvent system, such as ethanol/water or by washing with acetone.[4]

  • Dry the purified product under vacuum at room temperature to a constant weight. The final product should be a white to off-white crystalline solid.[5]

Characterization and Validation

The identity and purity of the synthesized 4-t-butoxyphenylhydrazine hydrochloride should be confirmed by standard analytical techniques.

Physical Properties:

  • Appearance: White to off-white or light brown crystalline powder.[5]

  • Melting Point: 212-216 °C (decomposes).[5]

Spectroscopic Data:

  • ¹H NMR (DMSO-d₆): The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the t-butyl group, and the hydrazine protons. The aromatic protons will likely appear as two doublets in the range of δ 6.8-7.5 ppm. The t-butyl group will exhibit a sharp singlet at approximately δ 1.3 ppm. The hydrazine protons (NH and NH₂) will appear as broad singlets, and their chemical shifts can be variable and concentration-dependent.

  • ¹³C NMR (DMSO-d₆): The carbon NMR spectrum should display signals for the four distinct aromatic carbons, with the carbon bearing the t-butyl group appearing at a characteristic downfield shift. The quaternary carbon and the methyl carbons of the t-butyl group will also be present.

  • FTIR (KBr): The infrared spectrum will show characteristic absorption bands for N-H stretching of the hydrazine group (around 3200-3400 cm⁻¹), C-H stretching of the aromatic ring and the t-butyl group (around 2850-3100 cm⁻¹), C=C stretching of the aromatic ring (around 1500-1600 cm⁻¹), and C-O stretching of the ether linkage (around 1240 cm⁻¹).

Safety and Handling

  • 4-t-Butoxyaniline: This starting material is toxic and an irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Hydrochloric Acid: Concentrated hydrochloric acid is corrosive and causes severe burns. Work in a well-ventilated fume hood and wear acid-resistant gloves and eye protection.

  • Sodium Nitrite: Sodium nitrite is an oxidizing agent and is toxic if ingested. Avoid contact with skin and eyes.

  • Stannous Chloride: Stannous chloride is corrosive and can cause skin and eye irritation. Handle with care.

  • Hydrazine Derivatives: Phenylhydrazine and its derivatives are toxic and should be handled with caution. Avoid inhalation of dust and contact with skin.

Always consult the Safety Data Sheet (SDS) for each reagent before use and perform the synthesis in a well-ventilated chemical fume hood.

Conclusion

This application note provides a detailed and reliable protocol for the laboratory-scale synthesis of 4-t-butoxyphenylhydrazine hydrochloride. By following the outlined procedures and adhering to the safety precautions, researchers can confidently prepare this important synthetic intermediate with a high degree of purity. The provided mechanistic insights and characterization guidelines further support the successful execution and validation of this synthesis.

References

  • Wikipedia. (n.d.). Diazonium compound. Retrieved from [Link]

  • Altaie, S. M., Majid, R., & Al-lami, N. B. (2019).
  • NPTEL. (n.d.). Lecture 16: Aromatic Diazonium Salts. Retrieved from [Link]

  • BYJU'S. (2019, February 18). Diazotization Reaction Mechanism. Retrieved from [Link]

  • Stack Exchange. (2016, June 10). Does this reduction mechanism of an diazonium via stannic chloride sense? Retrieved from [Link]

  • Google Patents. (n.d.). CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride.
  • PubChem. (n.d.). tert-Butylhydrazine monohydrochloride. Retrieved from [Link]

  • bioRxiv. (n.d.). Chemical Synthesis and Characterization. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Preparation of 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile. Retrieved from [Link]

  • AIST. (n.d.). C-13 NMR Spectrum. Retrieved from [Link]

  • Supporting Information. (n.d.). 4.
  • The Royal Society of Chemistry. (n.d.). Supporting Information for....
  • Radiopharmacy, University of New Mexico Health Sciences Center. (n.d.). Stannous Reduction Method. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Procedure. Retrieved from a generic Organic Syntheses procedure.
  • BenchChem. (2025). A Researcher's Guide to Stannous Chloride Dihydrate (SnCl2·2H2O) in Reduction Reactions: A Solvent System Performance Compa.
  • Trusova, M. E., et al. (n.d.). A Green Procedure for the Diazotization–Iodination of Aromatic Amines under Aqueous, Strong-Acid-Free Conditions.
  • Google Patents. (n.d.). CN102910670A - Method for reducing stannic chloride.
  • Google Patents. (n.d.). US4874847A - Process for the diazotisation of primary aromatic amines which are sparingly soluble in water.
  • PubMed. (n.d.). Mutational Potentiality of Stannous Chloride: An Important Reducing Agent in the Tc-99m-radiopharmaceuticals. Retrieved from [Link]

  • Science Primary Literature. (2020, January 5). Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium.
  • ResearchGate. (2025, August 7). ChemInform Abstract: A Green Procedure for the Diazotization-Iodination of Aromatic Amines under Aqueous, Strong-Acid-Free Conditions.
  • ThermoFisher Scientific. (2017, June 15).
  • CORE. (n.d.). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE.
  • Google Patents. (n.d.). EP0116198B1 - Process for preparation of tertiary butyl hydrazine.
  • The Royal Society of Chemistry. (n.d.).
  • ResearchGate. (n.d.). FT-IR spectrum of tert-butyl....
  • Google Patents. (n.d.). CN1256313C - The preparation method of 4-tert-butoxychlorobenzene.
  • Google Patents. (n.d.). CN103387515A - Preparation method of 4-bromophenylhydrazine hydrochloride.
  • Google Patents. (n.d.). CN101704755A - Method for preparing p-tert-butylbenzylamine.

Sources

Application

Reaction conditions for 4-t-Butoxyphenylhydrazine with ketones

Application Note: Optimization of Reaction Conditions for 4-t-Butoxyphenylhydrazine with Ketones Abstract & Strategic Overview The reaction of 4-t-butoxyphenylhydrazine (or its hydrochloride salt) with ketones via the Fi...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimization of Reaction Conditions for 4-t-Butoxyphenylhydrazine with Ketones

Abstract & Strategic Overview

The reaction of 4-t-butoxyphenylhydrazine (or its hydrochloride salt) with ketones via the Fischer Indole Synthesis is the primary route for accessing 5-t-butoxyindole scaffolds. These intermediates are critical in medicinal chemistry as precursors to 5-hydroxyindoles (via controlled deprotection) or as lipophilic pharmacophores in their own right.

The Central Challenge: The tert-butyl ether moiety is acid-labile.[1] While the Fischer synthesis requires an acid catalyst to drive the [3,3]-sigmatropic rearrangement, overly harsh conditions (strong mineral acids, high temperatures) will cleave the ether, yielding the 5-hydroxyindole byproduct prematurely.

This guide provides a validated, tiered protocol strategy:

  • Method A (Standard): Glacial Acetic Acid (Balance of reactivity and stability).

  • Method B (Mild): Ethanolic reflux using the Hydrazine HCl salt as the sole catalyst.

  • Method C (Lewis Acid Promoted): Zinc Chloride (

    
    ) for sterically hindered ketones.
    

Reaction Mechanism & Chemical Logic

The success of this reaction relies on the electron-donating nature of the t-butoxy group.

  • Electronic Effect: The p-alkoxy substituent (+M effect) increases the electron density of the hydrazine, accelerating the formation of the ene-hydrazine intermediate.

  • Regioselectivity: 4-substituted phenylhydrazines consistently yield 5-substituted indoles due to the symmetry of the [3,3]-rearrangement.

  • Chemoselectivity: The kinetic competition is between the desired C-C bond formation (Indole) and the undesired C-O bond cleavage (Deprotection).

Visualizing the Pathway

FischerMechanism Start 4-t-Butoxyphenylhydrazine + Ketone Hydrazone Arylhydrazone (Intermediate) Start->Hydrazone -H2O EneHydrazine Ene-Hydrazine (Tautomer) Hydrazone->EneHydrazine H+ Cat. Sigmatropic [3,3]-Sigmatropic Rearrangement EneHydrazine->Sigmatropic Rate Limiting Diimine Diimine Intermediate Sigmatropic->Diimine Indole 5-t-Butoxyindole (Product) Diimine->Indole -NH3 Byproduct 5-Hydroxyindole (Acid Cleavage) Indole->Byproduct Excess H+ / Heat

Figure 1: Mechanistic pathway highlighting the critical divergence point for acid-catalyzed deprotection.

Experimental Protocols

Pre-Reaction Checklist
  • Reagent Quality: Ensure 4-t-butoxyphenylhydrazine hydrochloride is white/off-white. Darkening indicates oxidation; recrystallize from EtOH if necessary.

  • Inert Atmosphere: Run all reactions under Nitrogen (

    
    ) or Argon to prevent oxidative tar formation.
    
Method A: Glacial Acetic Acid (Recommended Start)

Best for: Cyclohexanones, methyl ketones, and standard aliphatic ketones.

  • Setup: Charge a round-bottom flask with 4-t-butoxyphenylhydrazine HCl (1.0 equiv) and Ketone (1.1 equiv) .

  • Solvent: Add Glacial Acetic Acid (10-15 volumes) .

  • Reaction:

    • Heat to 70°C initially. Monitor by TLC (System: Hexane/EtOAc 4:1).

    • If conversion is slow after 1 hour, increase temperature to 90°C-Reflux .

    • Critical Control: Do not exceed 4 hours at reflux to minimize ether cleavage.[2]

  • Workup:

    • Cool to room temperature.[1][2][3]

    • Pour mixture into Ice/Water (50 volumes) . The crude indole often precipitates as a solid.

    • If solid: Filter, wash with water, and dry.

    • If oil: Extract with EtOAc, wash with Sat.

      
       (to remove AcOH), Brine, dry over 
      
      
      
      , and concentrate.
Method B: Ethanolic Reflux (Mildest)

Best for: Highly acid-sensitive substrates or if Method A shows significant deprotection.

  • Setup: Dissolve 4-t-butoxyphenylhydrazine HCl (1.0 equiv) in Absolute Ethanol (10 volumes) .

  • Addition: Add Ketone (1.1 equiv) .

    • Note: The HCl associated with the hydrazine salt acts as the catalyst. No external acid is added initially.[2]

  • Reaction: Heat to Reflux (78°C) for 2–6 hours.

  • Optimization: If reaction stalls (hydrazone forms but does not cyclize), add Acetic Acid (0.5 - 1.0 equiv) or

    
     (catalytic, 1-2 drops)  cautiously.
    
Method C: Lewis Acid ( )

Best for: Sterically hindered ketones (e.g., isopropyl ketones) requiring higher activation energy.

  • Setup: Mix Ketone (1.0 equiv) and 4-t-butoxyphenylhydrazine base (1.0 equiv) (neutralize HCl salt with

    
     first if needed, or use salt directly with excess Lewis Acid).
    
  • Catalyst: Add Anhydrous

    
     (2.0 equiv)  dissolved in Glacial Acetic Acid .
    
  • Reaction: Heat to 100-110°C .

  • Workup: Requires vigorous washing with chelating agents (EDTA or Citric Acid wash) or standard acid/base workup to remove Zinc salts.

Comparative Data & Troubleshooting

ParameterMethod A (AcOH)Method B (EtOH/HCl salt)Method C (

/AcOH)
Acidity Moderate (pH ~2-3)Mild (pH ~4-5)Strong Lewis Acid
Temp 90-118°C78°C100-110°C
Time 1-4 Hours4-12 Hours2-6 Hours
Risk: Deprotection ModerateLowModerate-High
Yield (Typical) 65-85%50-70%60-80%

Troubleshooting Guide:

  • Problem: Formation of 5-Hydroxyindole (Deprotection).

    • Diagnosis: Appearance of a polar spot on TLC that stains strongly with PMA or Vanillin.

    • Solution: Switch to Method B. Lower temperature. Reduce reaction time.

  • Problem: Incomplete Cyclization (Hydrazone accumulation).

    • Diagnosis: Intermediate spot persists; Mass Spec shows M+18 relative to Indole.

    • Solution: Switch to Method A or C. The rearrangement step requires more energy/acid.

  • Problem: Low Yield / Tarry mixture.

    • Solution: Ensure inert atmosphere (

      
      ). Oxidized hydrazines form dark tars rapidly.
      

Protocol Workflow Diagram

ProtocolWorkflow Prep Preparation Purge flask with N2 Dissolve Hydrazine HCl + Ketone MethodChoice Select Method Prep->MethodChoice MethodA Method A: Glacial AcOH Heat to 90°C MethodChoice->MethodA Standard MethodB Method B: EtOH Reflux (Mildest) MethodChoice->MethodB Acid Sensitive Monitor Monitor (TLC/LCMS) Check for Deprotection MethodA->Monitor MethodB->Monitor Workup Workup Pour into Ice Water Precipitate or Extract Monitor->Workup Complete Purification Purification Recrystallization (EtOH) or Column Chromatography Workup->Purification

Figure 2: Decision tree for selecting reaction conditions based on substrate sensitivity.

References

  • Robinson, B. (1983). The Fischer Indole Synthesis. Wiley-Interscience.[4] (Classic comprehensive text on mechanism and catalysis).[2]

  • Hughes, D. L. (1993). "The Fischer Indole Synthesis."[5][6][7][8] Organic Preparations and Procedures International, 25(6), 607-632. Link

  • BenchChem. (2025).[1] The Fischer Indole Synthesis: A Comprehensive Technical Guide. Link

  • Wagaw, S., Yang, B. H., & Buchwald, S. L. (1998). "A Palladium-Catalyzed Strategy for the Preparation of Indoles: A Novel Entry into the Fischer Indole Synthesis." Journal of the American Chemical Society, 120(26), 6621–6622.[9] Link (Context on metal-catalyzed alternatives for sensitive substrates).

  • Organic Chemistry Portal. "Fischer Indole Synthesis." Link

Sources

Method

Application Note: Synthesis of 4-tert-Butoxyphenylhydrazine Hydrochloride via Diazotization and Reduction

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Standard Operating Procedure & Mechanistic Guide Introduction & Mechanistic Rationale Arylhydrazines are indispensable b...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Standard Operating Procedure & Mechanistic Guide

Introduction & Mechanistic Rationale

Arylhydrazines are indispensable bifunctional building blocks in pharmaceutical chemistry, primarily utilized in the Fischer indole synthesis to generate complex heterocycles. The synthesis of 4-tert-butoxyphenylhydrazine hydrochloride presents a unique chemoselectivity challenge: the starting material, [1], contains an ether linkage that is highly susceptible to acid-catalyzed cleavage.

Converting an aniline to a hydrazine requires two distinct stages that conventionally rely on strongly acidic environments:

  • Diazotization: The primary amine reacts with nitrous acid (generated in situ from sodium nitrite and hydrochloric acid) to form an electrophilic diazonium salt.

  • Reduction: The diazonium nitrogen is reduced to a hydrazine.

To prevent the deprotection of the tert-butoxy group into a phenol, the reaction leverages Tin(II) chloride (SnCl₂) as the reducing agent. Unlike sulfite-based reductions that require prolonged reaction times and alkaline hydrolysis, SnCl₂ enables instantaneous reduction at 0 °C [2]. By maintaining strict thermal control, the kinetic stability of the tert-butyl ether is preserved despite the high concentration of HCl. The final product is isolated as a hydrochloride salt, which prevents spontaneous air-oxidation of the hydrazine moiety [3].

Reaction Workflow

SynthesisWorkflow Start 4-tert-Butoxyaniline (Starting Material) Diazotization Step 1: Diazotization NaNO2, HCl, -5 to 0 °C Start->Diazotization Diazonium 4-tert-Butoxyphenyldiazonium Chloride (Reactive Intermediate) Diazotization->Diazonium - H2O Reduction Step 2: Reduction SnCl2, HCl, 0 °C Diazonium->Reduction Product 4-tert-Butoxyphenylhydrazine HCl (Final Product) Reduction->Product + SnCl4

Workflow for the diazotization and reduction of 4-t-butoxyaniline.

Materials and Quantitative Data

The following stoichiometry is optimized for a 40 mmol scale, adapted from standardized 1[2].

Table 1: Reagent Specifications
ReagentMW ( g/mol )EquivalentsAmountMechanistic Role
4-tert-Butoxyaniline 165.231.006.61 g (40 mmol)Nucleophilic starting material
Conc. HCl (37%) 36.46~11.037.0 mLAcidic medium / Salt formation
Sodium Nitrite (NaNO₂) 69.001.163.20 g (46.4 mmol)Nitrosating agent source
Tin(II) Chloride (SnCl₂) 189.602.1116.00 g (84.4 mmol)Two-electron reducing agent
Deionized Water 18.02-22.0 mLSolvent
Table 2: Critical Process Parameters (CPPs)
ParameterTarget RangeCausality & Consequence of Deviation
Diazotization Temp -5 °C to 0 °CCritical: > 5 °C causes diazonium decomposition (N₂ evolution) and acid-catalyzed tert-butyl ether cleavage.
NaNO₂ Addition Rate Dropwise (15 min)Critical: The reaction is highly exothermic. Rapid addition causes localized heating and yield destruction.
SnCl₂ Equivalents > 2.0 eqCritical: Hydrazine formation requires a 4-electron reduction overall (2 eq of Sn²⁺). < 2.0 eq results in mixed azo compounds.

Step-by-Step Experimental Protocol

Step 1: Amine Hydrochloride Formation
  • Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, an internal temperature probe, and an addition funnel.

  • Suspend 4-tert-butoxyaniline (6.61 g, 40 mmol) in deionized water (12 mL).

  • Slowly add concentrated HCl (12 mL) to the suspension while stirring.

    • Causality: The amine is protonated to form the water-soluble anilinium hydrochloride salt. The solution will become homogeneous, though some salt may precipitate depending on the exact temperature.

  • Submerge the flask in an ice/brine bath and cool the mixture to -5 °C .

Step 2: Diazotization
  • In a separate vial, dissolve NaNO₂ (3.20 g, 46.4 mmol) in deionized water (10 mL).

  • Transfer the NaNO₂ solution to the addition funnel and add it dropwise to the reaction mixture over 15 minutes .

    • Causality: Slow addition prevents the internal temperature from exceeding 0 °C.

  • Stir the reaction mixture at -5 °C to 0 °C for 1.5 hours .

    • Self-Validation Check: Spot the reaction mixture onto starch-iodide paper. An immediate blue/black color confirms the presence of excess nitrous acid, indicating complete consumption of the starting aniline.

Step 3: Reduction
  • Prepare the reducing solution by dissolving anhydrous SnCl₂ (16.00 g, 84.4 mmol) in concentrated HCl (25 mL).

    • Causality: SnCl₂ must be dissolved in strong acid to prevent the formation of insoluble, unreactive tin(II) hydroxide/oxide complexes.

  • Add the SnCl₂ solution dropwise to the diazonium mixture over 20 minutes, strictly maintaining the internal temperature at 0 °C .

    • Self-Validation Check: Upon addition of the tin solution, the pale yellow diazonium mixture will immediately evolve into a thick, bulky, pink/white precipitate. This is the insoluble hydrazine hydrochloride salt co-precipitating with tin(IV) byproducts.

  • Continue stirring the bulky suspension manually or with heavy-duty mechanical stirring at 0 °C for 30 minutes .

Step 4: Isolation and Purification
  • Filter the cold suspension rapidly through a sintered glass Buchner funnel under vacuum.

  • Wash the collected filter cake sequentially with:

    • Ice-cold deionized water (20 mL) to remove residual water-soluble tin salts.

    • Cold ethanol (12 mL) to remove unreacted organic impurities.

    • Diethyl ether (50 mL) to rapidly dry the cake and remove non-polar byproducts.

  • Dry the resulting solid in vacuo at room temperature for 12 hours.

    • Expected Yield: ~70-77% (approx. 6.0 - 6.6 g) of 4-tert-butoxyphenylhydrazine hydrochloride as a pale pink to off-white solid.

Analytical Self-Validation

To verify the structural integrity and confirm that the tert-butoxy group survived the acidic conditions, perform the following analyses:

  • TLC: Run a sample in n-hexane : EtOAc (2:1). The product should appear as a single spot (Rf ≈ 0.25), visualized by UV or ninhydrin stain.

  • ¹H NMR (400 MHz, DMSO-d6 or D₂O): Look for the preservation of the tert-butyl singlet integrating to 9 protons at approximately δ 1.25 - 1.35 ppm . The aromatic region should display a classic para-substituted doublet-of-doublets pattern (4 protons) around δ 6.80 - 7.10 ppm. The absence of a phenolic -OH proton confirms the ether was not cleaved.

References

Sources

Application

Application Notes &amp; Protocols: A Comprehensive Guide to the Handling and Storage of Unstable Phenylhydrazines

Abstract Phenylhydrazine and its derivatives are indispensable reagents in synthetic chemistry, pivotal in the creation of pharmaceuticals, dyes, and various heterocyclic compounds through reactions like the Fischer indo...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Phenylhydrazine and its derivatives are indispensable reagents in synthetic chemistry, pivotal in the creation of pharmaceuticals, dyes, and various heterocyclic compounds through reactions like the Fischer indole synthesis.[1] However, their utility is counterbalanced by significant inherent instability and toxicity.[1][2] These compounds are highly susceptible to degradation via autoxidation, photodegradation, and thermal decomposition, which not only reduces their efficacy but also presents considerable safety hazards.[2][3][4] This guide provides a detailed framework for researchers, scientists, and drug development professionals on the essential protocols for the safe handling and optimal storage of unstable phenylhydrazines, ensuring both experimental integrity and personnel safety.

The Chemistry of Instability: Understanding Degradation Pathways

The stringent protocols outlined in this document are rooted in the fundamental chemical reactivity of the phenylhydrazine moiety. Understanding the causality behind their instability is the first step toward mitigating the associated risks.

1.1. Autoxidation: The primary degradation pathway for phenylhydrazines is autoxidation, a reaction with atmospheric oxygen that is often accelerated by light and heat.[2][4] This process leads to the characteristic discoloration of the compound, which turns from a pale yellow to a reddish-brown liquid or solid.[3][5] The reaction proceeds through radical intermediates, such as the unstable phenyldiimide, which can subsequently decompose into products like benzene and nitrogen gas.[6] This oxidative degradation is the principal reason for storing these compounds under an inert atmosphere.

1.2. Photosensitivity: Phenylhydrazines strongly absorb ultraviolet light, which can induce photochemical decomposition.[4] This light-induced degradation significantly contributes to the loss of purity and the formation of colored byproducts. Therefore, protection from all light sources during handling and storage is mandatory.

1.3. Thermal Instability: Many phenylhydrazine derivatives are thermally labile. Elevated temperatures can accelerate decomposition and, in some cases, lead to violent or explosive reactions.[7][8] It is crucial to adhere to recommended storage temperatures and avoid localized heating during experimental work.

Visualizing Degradation

The following diagram illustrates the primary oxidative degradation pathway of phenylhydrazine.

G Phenylhydrazine Phenylhydrazine (C₆H₅NHNH₂) Phenyldiimide Phenyldiimide (Unstable Intermediate) Phenylhydrazine->Phenyldiimide Oxidation Oxygen O₂ (Air) Oxygen->Phenyldiimide LightHeat Light / Heat LightHeat->Phenyldiimide Products Benzene + N₂ Phenyldiimide->Products Decomposition Oxidation_Products Colored Oxidation Byproducts Phenyldiimide->Oxidation_Products Side Reactions

Caption: Oxidative degradation pathway of phenylhydrazine.

Hazard Assessment and Personal Protective Equipment (PPE)

Phenylhydrazines are toxic, potential carcinogens, and can cause skin sensitization and damage to red blood cells.[3][4][9] A thorough risk assessment must be conducted before any procedure.

2.1. Causality of PPE Selection: The choice of PPE is dictated by the chemical's routes of exposure (inhalation, dermal contact, ingestion, and eye contact) and its high toxicity.[10]

PPE CategorySpecification and Rationale
Hand Protection Double-glove with nitrile or butyl rubber gloves. Phenylhydrazines can be absorbed through the skin.[3] Double gloving provides an extra barrier against tears and permeation, especially when working with solvents like DMSO which can enhance skin penetration.[9]
Eye Protection Chemical safety goggles and a full-face shield. Protects against splashes of liquids and airborne dust particles which can cause severe eye irritation and damage.[8][11]
Body Protection Flame-resistant lab coat and a chemical-resistant apron. Protects skin from contact and clothing from contamination. Contaminated clothing must be removed immediately and decontaminated before reuse.[8]
Respiratory Protection Work must be conducted in a certified chemical fume hood. This is the primary engineering control to prevent inhalation of toxic vapors or dust.[7] For situations where a fume hood is not available or during large-scale spill clean-up, a NIOSH-approved respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) is required.[8][11]

Core Handling and Storage Protocols

Adherence to strict protocols is non-negotiable. These procedures are designed as a self-validating system to ensure safety and reagent integrity.

3.1. Storage Protocol Proper storage is the most critical factor in maintaining the stability of phenylhydrazines.[12]

ParameterProtocolRationale
Atmosphere Store under an inert atmosphere (Nitrogen or Argon). [11]Prevents autoxidation by displacing atmospheric oxygen.[13]
Container Keep in the original, tightly sealed container. [8][14]Minimizes exposure to air and moisture. Opened containers must be carefully resealed under inert gas if possible.
Light Store in a dark location or in an amber, light-blocking container. [11][15]Prevents photochemical decomposition.[4]
Temperature Store in a cool, dry, well-ventilated area away from heat sources. [16]Avoids thermal degradation and potential violent decomposition at high temperatures.[7]
Segregation Store separately from incompatible materials. Prevents dangerous reactions.

Table of Incompatible Materials

Class Examples Hazard
Strong Oxidizing Agents Peroxides, Perchlorates, Nitrates, Chromates[7][11][17] Violent, potentially explosive reaction.
Metal Oxides Lead Dioxide[7][14] Reacts violently.
Acids Strong mineral acids Can catalyze decomposition.
Bases Strong bases[7] Incompatible.

| Metals | Copper, Nickel, and their alloys[17] | Can be attacked by phenylhydrazine. |

3.2. Safe Handling Workflow This workflow provides a step-by-step process for safely handling phenylhydrazines in a laboratory setting.

G cluster_prep Preparation Phase cluster_handling Handling Phase cluster_cleanup Post-Handling Phase A 1. Conduct Risk Assessment B 2. Don Full PPE A->B C 3. Prepare Fume Hood & Equipment B->C D 4. Purge Glassware with Inert Gas C->D E 5. Retrieve Phenylhydrazine (Minimize time outside storage) D->E F 6. Dispense Reagent Inside Hood (Use wet methods for solids) E->F G 7. Seal Container & Return to Storage F->G H 8. Perform Reaction (Protect from light) G->H I 9. Quench & Work Up Reaction H->I J 10. Decontaminate Glassware & Surfaces I->J K 11. Dispose of All Waste as Hazardous J->K L 12. Remove PPE & Wash Hands K->L

Caption: Step-by-step workflow for safe handling of phenylhydrazines.

Stability Verification and Waste Management

4.1. Protocol for Stability Assessment Regularly assess the quality of stored phenylhydrazines.

  • Visual Inspection: The most immediate indicator of degradation is a color change from pale yellow to dark yellow, red, or brown.[2][3] If significant discoloration is observed, the reagent's purity is questionable.

  • Purity Analysis (Quantitative): For applications requiring high purity, analytical verification is necessary.

    • Method: High-Performance Liquid Chromatography (HPLC) with UV detection is a common method.[18][19]

    • Protocol Insight: Due to potential interference from the drug matrix or other reagents, a pre-column derivatization step is highly recommended.[20] Reacting the phenylhydrazine sample with a chromogenic reagent like 4-nitrobenzaldehyde shifts the maximum absorption wavelength into the visible spectrum (~416 nm), enhancing specificity and sensitivity.[20]

    • Validation: The method should be validated for linearity, accuracy, and limit of detection (LOD) to ensure trustworthy results.[18]

4.2. Spill Management Protocol In the event of a spill, immediate and correct action is required to prevent exposure and environmental contamination.

  • Evacuate: Evacuate all non-essential personnel from the spill area.[11]

  • Ventilate & Isolate: Ensure the area is well-ventilated (fume hood) and remove all sources of ignition.[8]

  • Protect: Wear full PPE, including respiratory protection if necessary.[3]

  • Contain: Cover the spill with a non-combustible absorbent material such as vermiculite, dry sand, or earth.[11][15]

  • Collect: Carefully sweep or scoop the absorbed material into a designated, sealable container for hazardous waste.

  • Decontaminate: Wash the spill area thoroughly with soap and water.[9]

  • Dispose: Label the waste container and dispose of it according to institutional and governmental regulations.[11]

4.3. Waste Disposal All materials contaminated with phenylhydrazine, including empty containers, unused product, and spill cleanup debris, must be treated as hazardous waste.[9]

  • Collection: Collect waste in sealed, properly labeled containers.[11]

  • Disposal Method: Do not dispose of down the drain.[17] The preferred method is typically high-temperature incineration in a facility equipped with afterburners and scrubbers to handle toxic effluent gases like nitrogen oxides.[8][17] Consult your institution's environmental health and safety (EHS) department for specific procedures.

References

  • New Jersey Department of Health. (n.d.). Hazard Summary: Phenylhydrazine. NJ.gov. [Link]

  • Chemwatch. (n.d.). MSDS 2572 - Sdfine. [Link]

  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Phenylhydrazine hydrochloride, 99+%. [Link]

  • NCI at Frederick. (2014, November 7). Chemical Safety Practices Recommendations PhenylHydrazine HCl. [Link]

  • International Labour Organization & World Health Organization. (2021). ICSC 0938 - Phenylhydrazine. [Link]

  • Jain, R., & Agarwal, D. D. (1995). Mechanism of electrochemical oxidation of phenylhydrazine at pyrolytic graphite electrode. Indian Journal of Chemistry, 34A, 609-612. [Link]

  • International Programme on Chemical Safety. (1999). Concise International Chemical Assessment Document 19: Phenylhydrazine. Inchem.org. [Link]

  • Loba Chemie. (2019, February 21). Phenyl Hydrazine GMP Manufactured MSDS. [Link]

  • Google Patents. (1955). US2701815A - Stabilized phenyl-hydrazine.
  • Li, Q., et al. (2018). Determination of residual phenylhydrazines in drug substances by high-performance liquid chromatography with pre-column derivatization. Analytical Methods, 10(3), 269-275. [Link]

  • Bauer, D., Parrat, J., & Ruch, B. (1982). Industrial hygiene air monitoring of phenylhydrazine. Journal of Chromatography A, 249(2), 283-289. [Link]

  • Itano, H. A., & Mannen, S. (1986). Reactions of hemoglobin with phenylhydrazine: a review of selected aspects. Environmental Health Perspectives, 64, 285-290. [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Phenylhydrazine hydrochloride. [Link]

  • Organic Syntheses. (n.d.). Phenylhydrazine. [Link]

  • Wikipedia. (n.d.). Phenylhydrazine. [Link]

  • Google Patents. (2019). CN107021919B - Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted....
  • ScienceLab.com. (2005, October 10). Phenylhydrazine hydrochloride MSDS. [Link]

  • El-Sayed, W. M., et al. (2022). Design and Synthesis of New Compounds Derived from Phenyl Hydrazine and Different Aldehydes as Anticancer Agents. Austin Journal of Drug and Development, 1(1). [Link]

  • Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Analytical Methods for Hydrazines. [Link]

  • Patsnap Eureka. (2017, June 13). Preparation method of phenylhydrazine. [Link]

  • Google Patents. (2017).

Sources

Method

Application Note &amp; Protocol: Custom Synthesis of 4-t-Butoxyphenylhydrazine

For: Researchers, scientists, and drug development professionals requiring high-purity 4-t-Butoxyphenylhydrazine for advanced chemical synthesis and pharmaceutical R&D. Introduction: The Strategic Importance of 4-t-Butox...

Author: BenchChem Technical Support Team. Date: March 2026

For: Researchers, scientists, and drug development professionals requiring high-purity 4-t-Butoxyphenylhydrazine for advanced chemical synthesis and pharmaceutical R&D.

Introduction: The Strategic Importance of 4-t-Butoxyphenylhydrazine

4-t-Butoxyphenylhydrazine, available as a free base (CAS: 61765-93-3) or more commonly as its stable hydrochloride salt (CAS: 128231-55-0), is a pivotal substituted hydrazine derivative in modern medicinal chemistry. Its true value lies in its role as a sophisticated building block, most notably in the Fischer indole synthesis. The tert-butyl ether group on the phenyl ring provides unique steric and electronic properties, enhancing solubility in organic solvents and offering a potential site for selective dealkylation to reveal a phenol moiety in later synthetic stages.

This guide provides an in-depth look at a validated custom synthesis protocol for 4-t-Butoxyphenylhydrazine hydrochloride, detailing the underlying chemical principles, step-by-step execution, rigorous quality control measures, and critical safety protocols.

Synthesis Methodology: A Validated Route to High-Purity Product

The most reliable and scalable synthesis of 4-t-Butoxyphenylhydrazine hydrochloride involves the diazotization of 4-tert-butoxyaniline followed by in-situ reduction of the resulting diazonium salt. This method avoids the use of harsh organometallic reagents and provides good control over the reaction profile.

Overall Reaction Scheme

The two-step, one-pot synthesis proceeds as follows:

  • Diazotization: 4-tert-butoxyaniline is treated with sodium nitrite in the presence of hydrochloric acid at low temperatures (0-5 °C) to form the intermediate 4-tert-butoxyphenyl diazonium chloride.

  • Reduction: The diazonium salt is then reduced, typically with stannous chloride (SnCl₂) in a concentrated acidic medium, to yield the desired 4-t-Butoxyphenylhydrazine hydrochloride, which precipitates from the reaction mixture.

Experimental Workflow Diagram

The diagram below outlines the logical flow from starting materials to the final, purified product.

G cluster_0 Step 1: Diazotization cluster_1 Step 2: Reduction & Isolation cluster_2 Step 3: Quality Control A 4-tert-butoxyaniline + Hydrochloric Acid B Cool to 0-5 °C A->B C Add Sodium Nitrite (aq.) (Slowly, maintain temp) B->C D Formation of Diazonium Salt Solution C->D F Add Diazonium Salt Solution (Slowly, maintain temp <10 °C) D->F Transfer to reduction vessel E Stannous Chloride (SnCl₂) in conc. HCl E->F G Stir for 2-4 hours (Precipitation Occurs) F->G H Filter the Precipitate G->H I Wash with Cold Water/Brine H->I J Dry under Vacuum I->J K Final Product: 4-t-Butoxyphenylhydrazine HCl J->K L QC Analysis: HPLC, ¹H NMR, MP K->L M Certificate of Analysis (CoA) L->M

Caption: Workflow for the synthesis, isolation, and quality control of 4-t-Butoxyphenylhydrazine HCl.

Detailed Synthesis Protocol

This protocol is designed for the synthesis of approximately 20 g of 4-t-Butoxyphenylhydrazine hydrochloride. Adjustments may be required for different scales.

Materials & Reagents:

  • 4-tert-butoxyaniline (1.0 eq)

  • Concentrated Hydrochloric Acid (HCl, ~8.0 eq)

  • Sodium Nitrite (NaNO₂, 1.1 eq)

  • Stannous Chloride Dihydrate (SnCl₂·2H₂O, 3.0 eq)

  • Deionized Water

  • Ice

Protocol Steps:

  • Vessel Preparation: In a 1 L three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add 4-tert-butoxyaniline (16.5 g, 0.1 mol).

  • Acidification: To the flask, add concentrated HCl (60 mL) and 60 mL of deionized water. Stir the mixture until a homogenous slurry is formed. Cool the flask in an ice-salt bath to an internal temperature of 0-5 °C.

    • Rationale: A low temperature is critical to prevent the decomposition of the unstable diazonium salt that will be formed in the next step.

  • Diazotization: Dissolve sodium nitrite (7.6 g, 0.11 mol) in 25 mL of deionized water. Add this solution dropwise to the aniline slurry over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C. Stir for an additional 30 minutes after the addition is complete.

    • Rationale: Slow addition of NaNO₂ prevents localized overheating and side reactions, ensuring a high yield of the diazonium intermediate.

  • Preparation of Reducing Agent: In a separate 2 L beaker, dissolve stannous chloride dihydrate (67.7 g, 0.3 mol) in concentrated HCl (60 mL). Cool this solution in an ice bath.

  • Reduction Reaction: Slowly add the cold diazonium salt solution from Step 3 to the stannous chloride solution with vigorous stirring. The rate of addition should be controlled to keep the temperature below 10 °C. A thick, off-white precipitate will form.

    • Rationale: Stannous chloride is an effective and cost-efficient reducing agent for diazonium salts. The acidic environment maintains its reducing capability.

  • Reaction Completion & Isolation: After the addition is complete, allow the mixture to stir in the ice bath for 1 hour, then at room temperature for an additional 2 hours.

  • Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with a small amount of ice-cold deionized water, followed by a cold brine solution to remove inorganic salts.

  • Drying: Dry the product in a vacuum oven at 40-50 °C until a constant weight is achieved. The final product is (4-tert-butylphenyl)hydrazine hydrochloride.[1]

Critical Synthesis Parameters
ParameterRecommended ValueRationale & Impact on Quality
Temperature (Diazotization) 0 - 5 °CPrevents decomposition of the diazonium salt, maximizing yield and purity.
Temperature (Reduction) < 10 °CControls the exothermic reduction reaction, minimizing by-product formation.
Stoichiometry (NaNO₂) ** 1.1 equivalentsA slight excess ensures complete conversion of the starting aniline.
Stoichiometry (SnCl₂) **3.0 equivalentsEnsures complete reduction of the diazonium salt to the hydrazine.
Stirring Rate VigorousMaintains homogeneity and efficient heat transfer throughout the reaction.

Quality Control & Analytical Protocols

Every batch produced under a custom synthesis contract undergoes rigorous analytical testing to ensure it meets or exceeds client specifications.

Typical Product Specifications
TestSpecification
Appearance White to off-white or light brown crystalline solid/powder
Identity by ¹H NMR Conforms to the structure
Purity by HPLC ≥ 98.0%
Melting Point 81 - 85 °C[2]
Solubility Soluble in polar solvents like water and alcohols[1]
Protocol: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This method is used to determine the purity of the final product.

  • Instrumentation: HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A: 0.1% Trifluoroacetic acid (TFA) in Water; B: 0.1% TFA in Acetonitrile.

  • Gradient: Start at 70% A / 30% B, ramp to 10% A / 90% B over 15 minutes. Hold for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve ~1 mg of the synthesized product in 1 mL of a 50:50 mixture of Acetonitrile/Water.

Structural Confirmation by ¹H NMR Spectroscopy

Proton NMR is used to confirm the chemical structure of the final compound.

  • Solvent: DMSO-d₆

  • Expected Chemical Shifts (δ, ppm):

    • ~10.2 (broad s, 3H, -NHNH₂⁺)

    • ~7.2-7.4 (d, 2H, Ar-H)

    • ~6.8-7.0 (d, 2H, Ar-H)

    • ~1.2-1.3 (s, 9H, -C(CH₃)₃)

Applications in Drug Discovery & Development

The primary utility of 4-t-Butoxyphenylhydrazine is as a precursor for creating indole scaffolds, which are core components of numerous pharmaceuticals.

Core Application: The Fischer Indole Synthesis

This reagent is ideal for reacting with various ketones or aldehydes to form a phenylhydrazone intermediate, which, upon treatment with an acid catalyst (e.g., polyphosphoric acid, zinc chloride), cyclizes to form a substituted indole. The tert-butyl group provides steric bulk that can direct the cyclization and improve regioselectivity.

Conceptual Role in Kinase Inhibitor Synthesis

Many kinase inhibitors, a cornerstone of modern oncology, feature an indole or related heterocyclic core. These cores often serve as a "hinge-binding" motif, interacting with the ATP-binding site of the target kinase. The diagram below illustrates this conceptual application.

G cluster_0 Synthesis cluster_1 Drug Action A 4-t-Butoxyphenylhydrazine + Keto-Ester B Fischer Indole Synthesis A->B Acid Catalyst C Substituted Indole Core B->C D Indole-Based Kinase Inhibitor C->D Further Functionalization E Target Kinase (e.g., in Cancer Cell) D->E Binds to Active Site F Inhibition of ATP Binding E->F G Blockage of Downstream Signaling F->G Leads to H Apoptosis / Reduced Proliferation G->H

Caption: Conceptual pathway from 4-t-Butoxyphenylhydrazine to a potential kinase inhibitor drug.

Safety, Handling, and Storage

Substituted hydrazines require careful handling. Users must consult the full Safety Data Sheet (SDS) before use.

  • Hazards: Harmful if swallowed.[2] May cause skin and eye irritation. Handle with appropriate personal protective equipment (PPE).

  • Personal Protective Equipment (PPE): Wear nitrile gloves, safety glasses with side shields, and a lab coat.[3] Handle in a well-ventilated area or a chemical fume hood.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from oxidizing agents.

  • Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Ordering Custom Synthesis Services

Our team of expert chemists can synthesize 4-t-Butoxyphenylhydrazine and its derivatives to your exact specifications. When requesting a quote, please provide the following:

  • Compound Name and CAS Number: 4-t-Butoxyphenylhydrazine HCl (128231-55-0)

  • Required Quantity: (e.g., 50 g, 250 g, 1 kg)

  • Required Purity: (e.g., >98%, >99%)

  • Required Analytical Data: (e.g., HPLC, ¹H NMR, Certificate of Analysis)

We are committed to providing high-quality, fully-characterized chemical reagents to accelerate your research and development programs.

References

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 4-t-Butoxyphenylhydrazine Synthesis

Welcome to the Process Chemistry Technical Support Center. This portal is designed for researchers, scale-up scientists, and drug development professionals experiencing yield limitations during the synthesis of 4-t-butox...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Process Chemistry Technical Support Center. This portal is designed for researchers, scale-up scientists, and drug development professionals experiencing yield limitations during the synthesis of 4-t-butoxyphenylhydrazine.

Arylhydrazines are critical building blocks for Fischer indole syntheses and active pharmaceutical ingredients (APIs)[1]. However, the t-butoxy functional group presents a unique thermodynamic vulnerability that renders classical synthetic routes highly inefficient. This guide provides a mechanistic root-cause analysis, troubleshooting FAQs, and field-validated protocols to bypass these limitations.

Core Diagnostic: The Mechanistic Root Cause of Yield Loss

The traditional synthesis of arylhydrazines involves the diazotization of an aniline derivative followed by reduction using Stannous Chloride (


) in concentrated Hydrochloric Acid (

)[1].

The Causality of Failure: When applying this classical method to 4-t-butoxyaniline, yields frequently plummet below 20%. The failure is not in the reduction itself, but in the collateral damage caused by the acidic environment. The t-butyl ether is highly susceptible to acid-catalyzed cleavage[2].

  • Protonation: The concentrated

    
     required to keep tin salts soluble protonates the ether oxygen.
    
  • 
    /
    
    
    
    Cleavage:
    Driven by the stability of the resulting tertiary carbocation, the t-butyl group rapidly dissociates.
  • Degradation: The carbocation loses a proton to evolve as isobutylene gas, leaving behind 4-hydroxyphenylhydrazine (a phenol) rather than the desired t-butoxy product[2][3]. Any localized exothermic warming during the

    
     addition exponentially accelerates this cleavage.
    

Troubleshooting & FAQs

Q: My final product is highly contaminated with a polar byproduct, and NMR shows a missing t-butyl singlet (~1.3 ppm) and a new phenolic -OH peak. How do I prevent this? A: You are observing complete acid-cleavage of the t-butoxy group. To prevent this, you must abandon the


/conc. 

reduction system. You have two options:
  • Modify the classical route: Switch to a milder, buffered reducing agent like Sodium Sulfite (

    
    ) or Sodium Metabisulfite, which operates at a near-neutral pH and prevents ether cleavage[1].
    
  • Change the paradigm: Utilize a Palladium-catalyzed Buchwald-Hartwig cross-coupling to completely avoid the acidic diazonium intermediate[3][4].

Q: I switched to the


 reduction, but my yield is still inconsistent (40-50%). What is going wrong? 
A:  The vulnerability now lies in your temperature control during the initial diazotization. Even in dilute acid, the t-butoxy group can cleave if the internal temperature exceeds 5 °C. Furthermore, diazonium salts are inherently unstable[1]. Self-Validation Tip: Ensure your cooling bath is at -5 °C and use an internal thermocouple. If the solution turns dark red or evolves nitrogen gas before the sulfite is added, your diazonium intermediate has decomposed.

Q: Is there a completely acid-free method to synthesize this compound? A: Yes. The most robust method for acid-sensitive arylhydrazines is the Buchwald-Hartwig amination[4]. By reacting 4-t-butoxybromobenzene with tert-butyl carbazate (Boc-hydrazine) using a


 catalyst, you form a protected hydrazine under basic conditions. A subsequent, strictly timed mild deprotection yields the target compound without degrading the ether[3].

Quantitative Method Comparison

To aid in route selection, the following table summarizes the performance metrics of the three primary synthetic strategies based on bench-scale validation.

Synthesis RouteReagents / CatalystOperating pHAvg. YieldPurity (HPLC)Primary Risk Factor
Classical (Not Recommended)

,

, Conc.

< 1.0 (Strongly Acidic)15 - 25%< 60%Massive ether cleavage; tin contamination.
Optimized Sulfite

,

(dilute),

5.0 - 6.5 (Buffered)65 - 75%> 92%Temperature-dependent diazonium decomposition.
Pd-Catalyzed (Buchwald-Hartwig)

, BrettPhos, Boc-Hydrazine
10.0+ (Basic)80 - 88%> 98%Cost of Pd catalyst; strict deprotection timing.

Validated Experimental Protocols

Protocol A: Optimized Sulfite Reduction (Cost-Effective Scale-up)

Mechanism: Bypasses harsh acidity by forming a diazosulfonate intermediate that is cleanly reduced.

  • Diazotization: Suspend 4-t-butoxyaniline (1.0 eq) in a mixture of water and 3M

    
     (2.5 eq). Cool the reactor to -5 °C using an ice/salt bath.
    
  • Nitrite Addition: Slowly add a pre-cooled aqueous solution of

    
     (1.05 eq) dropwise via an addition funnel. Maintain internal temperature < 2 °C. Stir for 30 minutes.
    
    • Validation Checkpoint: Spot the mixture on starch-iodide paper. An immediate blue/black color confirms the presence of excess nitrous acid (complete diazotization).

  • Sulfite Reduction: In a separate flask, prepare a solution of

    
     (3.0 eq) in water. Cool to 5 °C. Rapidly pour the cold diazonium solution into the sulfite solution under vigorous stirring.
    
  • Heating: The solution will turn orange (diazosulfonate formation). Gradually warm the mixture to 60 °C for 1 hour to complete the reduction to the hydrazine sulfonate.

  • Hydrolysis & Isolation: Add a controlled amount of 2M

    
     to adjust the pH to ~2, and heat to 80 °C for 30 minutes to hydrolyze the sulfonate. Cool to 0 °C to precipitate 4-t-butoxyphenylhydrazine hydrochloride. Filter and wash with cold ether.
    
Protocol B: Buchwald-Hartwig Amination (High-Yield / High-Purity)

Mechanism: Direct C-N bond formation utilizing transition-metal catalysis, completely avoiding highly acidic intermediates.

  • Catalyst Assembly: In an oven-dried, nitrogen-purged Schlenk flask, combine 4-t-butoxybromobenzene (1.0 eq), tert-butyl carbazate (Boc-hydrazine) (1.2 eq),

    
     (0.02 eq), BrettPhos ligand (0.04 eq), and 
    
    
    
    (1.5 eq).
  • Cross-Coupling: Add anhydrous toluene (0.2 M relative to substrate). Seal the flask and heat to 80 °C for 12 hours.

    • Validation Checkpoint: TLC (Hexanes/EtOAc 3:1) should show complete consumption of the aryl bromide. The intermediate

      
      -Boc-
      
      
      
      '-(4-t-butoxyphenyl)hydrazine will appear as a highly UV-active spot.
  • Workup: Cool to room temperature, filter through a pad of Celite to remove the palladium and salts, and concentrate under reduced pressure.

  • Mild Deprotection: Dissolve the crude intermediate in anhydrous dichloromethane (DCM). Add 4M

    
     in dioxane (5.0 eq) at 0 °C. Stir at room temperature for exactly 30 minutes.
    
    • Critical Causality: The Boc group is significantly more acid-labile than the t-butyl ether. By strictly controlling the time (30 mins) and using anhydrous

      
      , the Boc group is cleaved while the t-butoxy group remains intact.
      
  • Precipitation: Add cold diethyl ether to precipitate the pure 4-t-butoxyphenylhydrazine hydrochloride salt.

Pathway and Workflow Visualizations

YieldLoss A 4-t-Butoxyaniline B Diazonium Salt (Intermediate) A->B NaNO2, HCl 0-5°C C 4-t-Butoxyphenylhydrazine (Desired: >80% Yield) B->C Mild Reduction (Na2SO3, pH 6-7) D 4-Hydroxyphenylhydrazine (Byproduct: Cleavage) B->D Strong Acid (SnCl2/HCl) Exothermic warming (- Isobutylene)

Mechanistic divergence in diazotization: Mild reduction vs. acid-catalyzed ether cleavage.

PdCatalyzed N1 1. Reagents 4-t-Butoxybromobenzene + Boc-hydrazine N3 3. Cross-Coupling Toluene, 80°C, 12h N1->N3 N2 2. Catalyst System Pd2(dba)3 + BrettPhos + Cs2CO3 N2->N3 N4 4. Intermediate N-Boc-N'-(4-t-butoxyphenyl)hydrazine N3->N4 N5 5. Mild Deprotection 4M HCl/Dioxane, RT, 30 min N4->N5 N6 6. Final Product 4-t-Butoxyphenylhydrazine HCl N5->N6

Workflow for the acid-free Buchwald-Hartwig amination and controlled deprotection route.

References

  • Ancillary Ligand Design in the Development of Palladium Catalysts for Challenging Selective Monoarylation Reactions. Royal Society of Chemistry. Available at:[Link]

  • Heterocyclic Chemistry. NZDR. Available at:[Link]

  • US6261738B1 - Oxime derivatives and the use thereof as latent acids.Google Patents.

Sources

Optimization

Purification methods for 4-t-Butoxyphenylhydrazine crude product

Technical Support Center: Purification & Troubleshooting for 4-t-Butoxyphenylhydrazine Executive Summary Product: 4-t-Butoxyphenylhydrazine (typically isolated as the Monohydrochloride salt).[1][2][3] CAS: 128231-55-0 (H...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification & Troubleshooting for 4-t-Butoxyphenylhydrazine

Executive Summary

Product: 4-t-Butoxyphenylhydrazine (typically isolated as the Monohydrochloride salt).[1][2][3] CAS: 128231-55-0 (HCl salt) / 57120-36-2 (Parent Aniline reference).[1][2][3] Application: Building block for indoles (Fischer Indole Synthesis), pyrazoles, and pharmaceutical intermediates.[2][3] Critical Quality Attribute: Phenylhydrazines are notoriously unstable to oxidation and light.[1][3] The crude product often presents as a dark tar or sticky oil due to diazonium decomposition by-products and air oxidation.[1] High purity is best achieved and maintained by isolating the compound as its hydrochloride salt .[4]

Part 1: Troubleshooting Guide (Q&A)

Q1: My crude product is a dark, sticky red/brown oil that refuses to crystallize. How do I salvage this? Diagnosis: This is the most common issue. The "oil" is likely a mixture of the free hydrazine base, unreacted 4-t-butoxyaniline, and "diazonium tars" (polymers formed from diazonium decomposition).[1][2][4] The 4-t-butoxy group increases lipophilicity, making the oil more persistent than unsubstituted phenylhydrazine.[1][2][4] Corrective Action: Do not attempt to scratch or freeze the oil directly; it rarely works. You must perform a Salt Formation Workup :

  • Dissolve the oil in a minimum volume of diethyl ether or ethyl acetate (degassed).[3]

  • Cool to 0°C.

  • Add 4M HCl in dioxane or bubble dry HCl gas slowly.

  • The hydrochloride salt should precipitate as a beige/white solid.[3]

  • Filter under inert atmosphere (Argon/N2).

Q2: I used Stannous Chloride (SnCl₂) for reduction, and my product has a high ash content/metallic residue. How do I remove the Tin? Diagnosis: Tin salts form stable complexes with hydrazines. Simple filtration is insufficient.[3] Corrective Action:

  • Method A (Sulfide Precipitation): Dissolve the crude salt in water.[3] Bubble

    
     gas or add sodium sulfide solution.[3] Tin precipitates as brown 
    
    
    
    .[3] Filter through Celite.[3]
  • Method B (The "Basic" Reset): Suspend the crude solid in water. Basify to pH 12-13 with 20% NaOH (keep cold <10°C to prevent ether cleavage). Extract the free base into Toluene. Tin species often remain in the aqueous alkaline layer as stannates (

    
    ).[1][2][3] Dry the organic layer and re-precipitate as HCl salt (see Q1).[3]
    

Q3: The product color turns pink/purple rapidly upon exposure to air. Diagnosis: Auto-oxidation.[1] Phenylhydrazines react with atmospheric oxygen to form diazenes and eventually biphenyls or tars.[1][3] Corrective Action:

  • Immediate: Wash the crystals with cold ethanol containing 1%

    
     (Sodium Dithionite) as an antioxidant.[2][3]
    
  • Storage: Store strictly under Argon at -20°C.

Q4: I suspect the t-butyl ether group cleaved during synthesis. Diagnosis: Strong acid at high temperatures (e.g., refluxing HCl) can cleave aryl t-butyl ethers to phenols.[1][2][3] Corrective Action: Check NMR. A missing singlet at


 ppm (9H) indicates cleavage.[3]
  • Prevention: During the diazotization and reduction steps, ensure the temperature never exceeds 10°C. If using SnCl₂, add it to the diazonium salt at 0°C and allow it to warm only to room temperature, avoiding reflux.[4]

Part 2: Detailed Purification Protocols

Protocol A: Recrystallization of 4-t-Butoxyphenylhydrazine Hydrochloride

Use this for crude solids that are already crystalline but colored.[1][2]

Reagents:

  • Solvent A: Ethanol (Absolute)[1][2][3][5][6]

  • Solvent B: Diethyl Ether (Anhydrous)[1][2][3]

  • Activated Charcoal (Norit)[2][3]

Step-by-Step:

  • Dissolution: Place crude solid in an Erlenmeyer flask. Add the minimum amount of boiling Ethanol needed to dissolve the solid.[4] (Note: Do not boil excessively; prolonged heat promotes oxidation).[3]

  • Decolorization: If the solution is dark red/brown, remove from heat, add Activated Charcoal (1-2% w/w), and stir for 5 minutes.

  • Hot Filtration: Filter the hot solution through a pre-warmed Celite pad to remove charcoal and insoluble impurities.[3]

  • Crystallization: Cool the filtrate to room temperature. Then, slowly add Diethyl Ether until a faint turbidity persists.

  • Precipitation: Place the flask in a freezer (-20°C) for 12 hours.

  • Collection: Filter the white needles/plates rapidly. Wash with cold 1:1 Ethanol/Ether.[3] Dry in a vacuum desiccator over

    
    .
    
Protocol B: Acid-Base Extraction (The "Rescue" Method)

Use this for sticky oils or tin-contaminated batches.[1][2][3]

StepActionCritical Parameter
1. Basification Suspend crude material in water (ice bath).[3] Add 2M NaOH dropwise until pH > 12.[3]Temp < 10°C to protect t-butoxy group.[1][3]
2. Extraction Extract 3x with Toluene or Diethyl Ether.[3]hydrazine free base moves to Organic layer.[3]
3. Wash Wash combined organics with Brine, then water.[3][4]Removes inorganic salts/tin.[3][7]
4. Drying Dry organic phase over anhydrous

.[3][8]
Remove water to ensure salt precipitates later.[3]
5. Acidification Filter drying agent.[3] Add 4M HCl in Dioxane dropwise to the filtrate with stirring.Precipitate forms immediately.
6. Isolation Filter the solid HCl salt. Wash with dry ether.[3]Yields high purity white solid.

Part 3: Visualization (Purification Logic)

PurificationWorkflow Start Crude 4-t-Butoxyphenylhydrazine CheckState Physical State? Start->CheckState Solid Solid / Crystalline CheckState->Solid Yes Oil Sticky Oil / Tar CheckState->Oil Yes TinCheck Tin (Sn) Contamination? Solid->TinCheck AcidBase Acid-Base Extraction (The 'Rescue' Protocol) Oil->AcidBase Recryst Recrystallization (Ethanol/Ether) Final Pure Hydrochloride Salt (Store under Argon) Recryst->Final BaseExtract Basify (NaOH) -> Extract Toluene AcidBase->BaseExtract TinCheck->Recryst No TinCheck->AcidBase Yes (Sn residues) AcidPrecip Add HCl/Dioxane -> Precipitate BaseExtract->AcidPrecip AcidPrecip->Final

Figure 1: Decision matrix for purifying 4-t-butoxyphenylhydrazine based on physical state and impurity profile.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I store the free base? A: No. The free base of 4-t-butoxyphenylhydrazine is an oil that oxidizes rapidly, turning dark brown within hours at room temperature.[1][2][4] Always convert it to the hydrochloride salt for storage. The salt is stable for months if kept dry and cold [1].[4]

Q: Why is my yield low after recrystallization? A: Phenylhydrazine hydrochlorides are often quite soluble in pure ethanol.[3] If you use too much solvent, the product remains in the mother liquor.[4] Always use the minimum boiling ethanol and add a co-solvent (diethyl ether) to force precipitation [2].[3]

Q: Is this compound toxic? A: Yes, highly. Phenylhydrazines are potent skin sensitizers and suspected carcinogens.[3][4] They can cause hemolysis (destruction of red blood cells).[3] Always handle in a fume hood with double gloves (Nitrile) [3].[3]

References

  • BenchChem. (2025).[3][5][9] Technical Support Center: Synthesis of [2-(methylthio)phenyl]hydrazine. Retrieved from

  • ChemicalBook. (2024).[3] Description, Synthesis and Usage of Phenylhydrazine. Retrieved from [1][2][3]

  • Sigma-Aldrich. (2024).[1][3] Safety Data Sheet: 4-Butoxyaniline (Precursor Safety). Retrieved from

  • Organic Syntheses. (1922).[3] Phenylhydrazine.[3][7][10][11][12][13] Org. Synth. 1922, 2,[2][3][7][14][15] 71. Retrieved from [Organic Syntheses Coll.[3] Vol. 1](][2][3]">http://www.orgsyn.org)[2][3]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Cyclization Failures with Bulky Hydrazine Derivatives

Welcome to the technical support center for synthetic and medicinal chemists. This guide is designed to provide in-depth troubleshooting strategies and field-proven insights for one of the more challenging areas of heter...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for synthetic and medicinal chemists. This guide is designed to provide in-depth troubleshooting strategies and field-proven insights for one of the more challenging areas of heterocyclic chemistry: cyclization reactions involving sterically hindered hydrazine derivatives. As researchers, we often encounter reactions that fail to yield the desired product, especially when steric bulk impedes the formation of a new ring system. This resource, presented in a practical question-and-answer format, addresses these specific failures by explaining the underlying chemical principles and providing systematic, actionable solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides
Issue 1: Low or No Product Yield — Recovering Starting Material

Question: My cyclization reaction is resulting in a very low yield, or I am recovering most of my unreacted starting materials (hydrazine and carbonyl compound/equivalent). What are the primary causes, and how can I troubleshoot this?

Answer: This is the most common failure mode when dealing with sterically demanding substrates. The core of the problem is almost always a high activation energy barrier for the key bond-forming steps, which can stem from several factors. A systematic evaluation is the key to resolving the issue.

Causality and Expert Analysis:

  • Severe Steric Hindrance: The primary culprit is often steric repulsion. Bulky groups on the hydrazine (e.g., ortho-substituted arylhydrazines) or the carbonyl partner can physically block the nucleophilic attack required for hydrazone formation or the subsequent intramolecular cyclization. This steric clash prevents the molecule from adopting the necessary transition state geometry for ring closure. In some cases, bulky ortho-substituents can completely prevent product formation due to this hindrance[1].

  • Inadequate Catalyst Activity or Type: Many cyclizations, such as the Fischer indole synthesis, require an acid catalyst to facilitate both hydrazone formation and the subsequent rearrangement and cyclization steps[2].

    • Brønsted vs. Lewis Acids: A Brønsted acid (e.g., polyphosphoric acid (PPA), H₂SO₄, TFA) protonates the carbonyl oxygen, making it more electrophilic[3]. A Lewis acid (e.g., ZnCl₂, BF₃·OEt₂) coordinates to the carbonyl, achieving the same effect[4][5]. For very bulky substrates, the size of the catalyst itself can matter. A smaller, more potent Lewis acid might be more effective than a bulky one. The choice of acid is critical for directing the cyclization pathway[6].

  • Sub-Optimal Reaction Conditions:

    • Temperature: Many cyclization reactions require significant thermal energy to overcome the activation barrier, especially with hindered substrates. Reactions that fail at room temperature or low reflux may proceed efficiently at higher temperatures[7]. However, excessive heat can lead to decomposition[6].

    • Concentration: Intramolecular cyclization is a first-order process, while intermolecular side reactions (like polymerization) are second-order or higher. Running the reaction under more dilute conditions can favor the desired intramolecular pathway.

  • Electronic Effects: The electronic properties of your substituents can work against the desired reactivity. For instance, strong electron-withdrawing groups on an arylhydrazine can decrease its nucleophilicity, slowing down the initial hydrazone formation. Conversely, electron-donating groups can enhance yields in some catalytic cycles[8].

Troubleshooting Workflow: No Conversion

Below is a systematic workflow to address a lack of reactivity.

G start Symptom: Low or No Conversion (Starting Material Recovered) check_temp Increase Temperature (e.g., from 80°C to 110°C or higher refluxing solvent) start->check_temp Is reaction thermally demanding? check_cat Screen Different Catalysts (Brønsted vs. Lewis Acid) check_temp->check_cat Still no reaction? check_solvent Change Solvent (Polar Aprotic vs. Protic) check_cat->check_solvent Still no reaction? reassess Re-evaluate Substrate (Is an alternative, less-hindered synthetic route possible?) check_solvent->reassess Failure persists?

Caption: A systematic workflow for troubleshooting failed cyclization reactions.

Issue 2: Formation of Complex Side Products or Tar

Question: My reaction consumes the starting materials, but instead of the desired product, I get a complex mixture, sometimes just intractable tar. What is happening and how can I promote clean cyclization?

Answer: The formation of multiple products or tar indicates that while your starting materials are reactive enough, the desired cyclization pathway is not the favored one. Unproductive side reactions are dominating.

Causality and Expert Analysis:

  • Intermolecular Reactions: When the intramolecular cyclization is slow due to steric hindrance, intermolecular reactions can take over. This often leads to dimerization or polymerization of the reactive intermediates. Anodic electrochemistry studies show that reactive radical cation intermediates, if not channeled down a productive pathway, can lead to polymerization[9].

  • Decomposition: The combination of bulky groups and harsh reaction conditions (e.g., strong acid, high heat) can lead to substrate or intermediate decomposition, resulting in tar formation.

  • Alternative Cyclization Pathways: Depending on the substrate, cyclization may occur at a different site than intended. For example, in some enyne cyclizations, the reaction pathway can be switched by modulating substituents or catalysts, leading to different ring systems[10].

  • Oxidation: Some hydrazines and their intermediates can be sensitive to air, especially at high temperatures, leading to oxidation products[1]. Performing the reaction under an inert atmosphere (N₂ or Ar) is a crucial step to rule this out[7].

Diagnostic and Mitigation Strategies:

  • Step 1: Analyze the Crude Product: Before extensive purification, analyze the crude reaction mixture using Proton NMR and LC-MS. These "telltale indicators" can help you identify major byproducts[9]. For example, mass spectrometry can reveal masses corresponding to dimers or trimers.

  • Step 2: Employ High-Dilution Conditions: To favor intramolecular cyclization, significantly lower the concentration of your reactants (e.g., from 0.1 M to 0.01 M). This can be achieved by adding the limiting reagent slowly over several hours using a syringe pump.

  • Step 3: Moderate the Reaction Conditions: Reduce the reaction temperature and screen for a milder catalyst. Sometimes a less aggressive acid or a lower catalyst loading can suppress decomposition pathways.

  • Step 4: Ensure an Inert Atmosphere: If not already doing so, repeat the reaction under a nitrogen or argon atmosphere to prevent oxidative side reactions.

Symptom Probable Cause Recommended Solution
Starting Material Recovered High activation energy due to steric hindrance; Ineffective catalyst.Increase temperature; Screen stronger or different types of catalysts (Lewis/Brønsted).
Polymer/Tar Formation Intermolecular reactions are faster than intramolecular cyclization.Use high-dilution conditions; Lower the reaction temperature.
Multiple Defined Spots on TLC Competing reaction pathways; Isomerization.Analyze crude mixture (NMR, MS) to identify structures; Modify catalyst or solvent to improve selectivity[10].
Product Degradation Conditions are too harsh; Product is unstable.Reduce temperature; Use a milder catalyst; Reduce reaction time.
Protocols & Methodologies
Protocol 1: Systematic Catalyst Screening for a Hindered Cyclization

This protocol outlines a parallel screening approach to quickly identify an effective catalyst for a challenging reaction.

  • Setup: Arrange five small-scale reaction vessels (e.g., 5 mL microwave vials) with stir bars. Ensure all glassware is oven-dried.

  • Reactant Addition: To each vial, add your carbonyl substrate (0.1 mmol) and the bulky hydrazine derivative (0.11 mmol).

  • Solvent: Add 1 mL of a high-boiling aprotic solvent (e.g., toluene or dioxane) to each vial.

  • Catalyst Addition: To each vial, add one of the following catalysts (0.02 mmol, 20 mol%):

    • Vial 1: p-Toluenesulfonic acid (p-TsOH)

    • Vial 2: Trifluoroacetic acid (TFA)

    • Vial 3: Zinc chloride (ZnCl₂)

    • Vial 4: Boron trifluoride etherate (BF₃·OEt₂)

    • Vial 5: No catalyst (Control)

  • Reaction: Seal the vials and place them in a pre-heated aluminum block on a stirrer hotplate at 110 °C.

  • Monitoring: After 4, 8, and 24 hours, take a small aliquot from each reaction, dilute it, and analyze by TLC or LC-MS to assess the conversion to the desired product.

  • Analysis: Compare the results to identify the most promising catalyst for a larger-scale reaction.

Protocol 2: Diagnostic Analysis of a Failed Reaction

This protocol helps identify what went wrong by characterizing the crude reaction output.

  • Work-up: Quench the reaction mixture appropriately (e.g., with a saturated NaHCO₃ solution if an acid catalyst was used). Extract the organic components with a suitable solvent (e.g., ethyl acetate). Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

  • TLC Analysis: Run a TLC of the crude material against the starting materials to visually confirm their consumption.

  • Mass Spectrometry: Prepare a dilute solution of the crude material and analyze it via LC-MS or direct infusion MS. Look for the mass of the expected product, unreacted starting materials, and any higher mass species that could indicate dimerization.

  • NMR Spectroscopy: Dissolve a sample of the crude material in a suitable deuterated solvent and acquire a ¹H NMR spectrum. The presence of sharp, well-defined peaks suggests the formation of specific side products, while broad, unresolved humps are indicative of polymerization or decomposition[9].

Key Mechanistic Considerations: Where Steric Hindrance Intervenes

The diagram below illustrates a generalized pathway for an acid-catalyzed cyclization (e.g., Fischer Indole Synthesis) and highlights the steps most vulnerable to steric hindrance from bulky (R¹) groups.

Caption: Steric hindrance points in a typical hydrazine cyclization reaction.

References
  • One-Pot Acid-Catalyzed Ring-Opening/Cyclization/Oxidation of Aziridines with N-Tosylhydrazones: Access to 1,2,4-Triazines.
  • Anodic Cyclization Reactions and the Mechanistic Strategies That Enable Optimiz
  • Pathway economy in cycliz
  • Two Cycles with One Catch: Hydrazine in Ugi 4-CR and Its Postcyclizations.
  • Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Form
  • Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA. PMC.
  • Bergman cyclization of sterically hindered substrates and observation of phenyl-shifted products. PubMed.
  • Technical Support Center: Optimization of Reaction Conditions for Cycliz
  • ACID CATALYZED CYCLIZATION REACTION OF 3-HYDRAZONO-1,1,1-TRIFLUORO-2-ALKANONES. HETEROCYCLES.
  • Troubleshooting common issues in the synthesis of hydrazinylpyrimidines. Benchchem.
  • On the Use of CeCl3.
  • Rhodium-Catalyzed Addition-Cyclization of Hydrazines with Alkynes: Pyrazole Synthesis via Unexpected C-N Bond Cleavage. Organic Chemistry Portal.
  • 6 Key Analytical Methods to Identify Product Failure Causes. IMR Test Labs.
  • Fischer Indole Synthesis. J&K Scientific LLC.

Sources

Optimization

Technical Support Center: Optimizing Acid Catalysts for 4-t-Butoxyphenylhydrazine Reactions

For Researchers, Scientists, and Drug Development Professionals Frequently Asked Questions (FAQs) Q1: What is the fundamental role of an acid catalyst in reactions with 4-t-butoxyphenylhydrazine, such as the Fischer indo...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of an acid catalyst in reactions with 4-t-butoxyphenylhydrazine, such as the Fischer indole synthesis?

In the context of the Fischer indole synthesis, the acid catalyst is crucial for several key steps of the reaction mechanism.[1][2][3] It facilitates the initial condensation of 4-t-butoxyphenylhydrazine with an aldehyde or ketone to form the corresponding hydrazone.[1][2][4] Subsequently, the acid protonates the hydrazone, which is essential for its tautomerization to the more reactive enamine intermediate.[3][5] This protonation is also critical for the key[2][2]-sigmatropic rearrangement, which forms the new carbon-carbon bond of the indole ring.[3][6] Finally, the acid assists in the elimination of ammonia to yield the stable, aromatic indole product.[3][6]

Q2: How does the para-t-butyl group on the phenyl ring of 4-t-butoxyphenylhydrazine influence the reaction?

The t-butyl group at the para position is an electron-donating group. Electron-donating substituents on the arylhydrazine can influence the reaction in a couple of ways. On one hand, they can increase the electron density of the aromatic ring, which may facilitate the[2][2]-sigmatropic rearrangement, a key step in the Fischer indole synthesis.[7] However, strong electron-donating groups can also weaken the N-N bond in the hydrazine, potentially leading to side reactions like N-N bond cleavage instead of the desired cyclization.[8] This effect can sometimes lead to lower yields or the formation of undesired byproducts.[8]

Q3: What types of acid catalysts are most effective for this reaction?

A wide range of both Brønsted and Lewis acids have been successfully employed in the Fischer indole synthesis.[3][9]

  • Brønsted acids: Commonly used examples include hydrochloric acid (HCl), sulfuric acid (H₂SO₄), polyphosphoric acid (PPA), and p-toluenesulfonic acid (p-TsOH).[3][9]

  • Lewis acids: Zinc chloride (ZnCl₂), boron trifluoride (BF₃), iron(III) chloride (FeCl₃), and aluminum chloride (AlCl₃) are also effective catalysts.[3][9]

The optimal choice of catalyst is often substrate-dependent and may require empirical optimization.[8]

Q4: Are there general recommendations for starting conditions (catalyst loading, temperature, solvent)?

While optimal conditions are reaction-specific, a good starting point for optimization would be:

  • Catalyst Loading: Typically, a catalytic amount of acid is sufficient. For many reactions, this can range from 5 to 20 mol%.

  • Temperature: The reaction is often sensitive to temperature.[8] Many Fischer indole syntheses are conducted at elevated temperatures, often at the reflux temperature of the chosen solvent.[7]

  • Solvent: The choice of solvent can significantly impact the reaction. Polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetic acid are commonly used.[4] In some cases, the reaction can be performed without a solvent.

It is highly recommended to perform small-scale optimization experiments to determine the ideal conditions for your specific substrates.[10]

Troubleshooting Guide

This section addresses common issues encountered during acid-catalyzed reactions of 4-t-butoxyphenylhydrazine and provides actionable solutions.

Problem Potential Cause(s) Suggested Solution(s)
Low or No Product Yield 1. Inappropriate Acid Catalyst: The chosen acid may not be effective for the specific substrates.[8] 2. Suboptimal Reaction Conditions: Temperature and reaction time are critical variables.[8] 3. Impure Starting Materials: Impurities in the 4-t-butoxyphenylhydrazine or the carbonyl compound can lead to side reactions.[8] 4. Steric Hindrance: Bulky substituents on the reactants can impede the reaction.[8]1. Screen Different Catalysts: Experiment with a variety of Brønsted and Lewis acids (e.g., p-TsOH, ZnCl₂, PPA). 2. Optimize Conditions: Systematically vary the temperature and reaction time. Monitor the reaction progress using techniques like TLC or GC.[10] 3. Purify Reactants: Ensure the purity of your starting materials through recrystallization or chromatography. 4. Consider Alternative Synthesis: If steric hindrance is a major issue, a different synthetic route to the target indole may be necessary.
Formation of Multiple Products/Side Reactions 1. Aldol Condensation: If the aldehyde or ketone has α-hydrogens, it can undergo self-condensation under acidic conditions.[8] 2. N-N Bond Cleavage: As mentioned, the electron-donating t-butyl group can promote cleavage of the hydrazine N-N bond.[8] 3. Formation of Regioisomers: Unsymmetrical ketones can lead to the formation of two different indole regioisomers.1. Modify Reaction Conditions: Lowering the reaction temperature may disfavor the aldol condensation. 2. Adjust Catalyst Strength: A milder acid catalyst might reduce the extent of N-N bond cleavage. 3. Use a Symmetric Ketone: If possible, using a symmetrical ketone will avoid the issue of regioisomers. For unsymmetrical ketones, the regioselectivity can sometimes be influenced by the choice of acid and reaction conditions.[6]
Incomplete Conversion of Starting Material 1. Insufficient Catalyst: The amount of acid may not be enough to drive the reaction to completion. 2. Reaction Time Too Short: The reaction may not have been allowed to proceed for a sufficient duration. 3. Reversible Hydrazone Formation: The initial formation of the hydrazone is a reversible reaction.1. Increase Catalyst Loading: Incrementally increase the amount of acid catalyst. 2. Extend Reaction Time: Monitor the reaction over a longer period to ensure it has reached completion. 3. Remove Water: The formation of the hydrazone produces water. Removing this water (e.g., with a Dean-Stark apparatus) can drive the equilibrium towards the product.
Difficulty in Product Isolation and Purification 1. Formation of Tars or Polymeric Materials: Harsh reaction conditions can lead to the formation of intractable byproducts. 2. Product is an Oil: The desired indole may not be a crystalline solid, making isolation by filtration difficult.1. Milder Conditions: Try using a less aggressive acid catalyst or a lower reaction temperature. 2. Chromatographic Purification: If the product is an oil or contaminated with byproducts, purification by column chromatography is often necessary.

Experimental Protocols

General Protocol for the Fischer Indole Synthesis of a 2-Substituted Indole from 4-t-Butoxyphenylhydrazine and a Ketone

This protocol provides a general procedure that can be adapted and optimized for specific substrates.

Materials:

  • 4-t-Butoxyphenylhydrazine

  • Ketone (e.g., acetophenone for the synthesis of 2-phenyl-5-t-butoxyindole)

  • Acid Catalyst (e.g., polyphosphoric acid or p-toluenesulfonic acid)

  • Solvent (e.g., glacial acetic acid or toluene)

  • Ethanol (for recrystallization)

  • Standard laboratory glassware and equipment

Procedure:

  • Hydrazone Formation (Optional Isolation):

    • In a round-bottom flask, dissolve 4-t-butoxyphenylhydrazine (1 equivalent) and the ketone (1 equivalent) in a suitable solvent such as ethanol.[1]

    • Add a catalytic amount of a weak acid like acetic acid.

    • Heat the mixture to reflux for 1-2 hours, monitoring the reaction by TLC.

    • Upon completion, the hydrazone can be isolated by cooling the reaction mixture and collecting the precipitate by filtration, or the reaction can proceed directly to the cyclization step.[4]

  • Cyclization:

    • To the hydrazone (either isolated or in the reaction mixture from the previous step), add the acid catalyst (e.g., polyphosphoric acid, 10-20 wt% of the hydrazone, or p-toluenesulfonic acid, 10-20 mol%).

    • If no solvent was used for the hydrazone formation, add a suitable high-boiling solvent like toluene.

    • Heat the reaction mixture to a temperature between 80-120 °C. The optimal temperature will depend on the specific substrates and catalyst.

    • Monitor the progress of the reaction by TLC until the starting material is consumed.

  • Workup and Purification:

    • Allow the reaction mixture to cool to room temperature.

    • Carefully quench the reaction by pouring it into a beaker of ice-water.

    • Neutralize the mixture with a suitable base (e.g., sodium bicarbonate or sodium hydroxide solution).

    • Extract the product into an organic solvent such as ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Visualizations

Fischer Indole Synthesis Mechanism

Fischer_Indole_Synthesis cluster_hydrazone Hydrazone Formation cluster_rearrangement Key Rearrangement cluster_cyclization Cyclization & Aromatization A 4-t-Butoxyphenylhydrazine + Ketone B Hydrazone A->B H⁺ C Enamine Tautomer B->C Tautomerization D [3,3]-Sigmatropic Rearrangement Intermediate C->D H⁺, Δ E Cyclized Intermediate D->E Rearomatization & Cyclization F Indole Product E->F -NH₃

Caption: Key stages of the Fischer indole synthesis.

Troubleshooting Workflow

Caption: A systematic approach to troubleshooting.

References

  • Chemistry Stack Exchange. Fischer indole synthesis: significance of choice of acid catalyst. Available from: [Link]

  • Wikipedia. Fischer indole synthesis. Available from: [Link]

  • J&K Scientific LLC. Fischer Indole Synthesis. Available from: [Link]

  • Vedantu. Fischer Indole Synthesis: Mechanism, Steps & Importance. Available from: [Link]

  • SynArchive. Fischer Indole Synthesis. Available from: [Link]

  • ResearchGate. New 3H-Indole Synthesis by Fischer's Method. Part I. Available from: [Link]

  • University of California, Irvine. Indoles. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Stability of the Tert-Butoxycarbonyl (Boc) Group Under Acidic Hydrazine Synthesis Conditions

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth guidance on a critical aspect of synthetic chemistry: the stability of th...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth guidance on a critical aspect of synthetic chemistry: the stability of the tert-butoxycarbonyl (Boc) protecting group during reactions involving hydrazine under acidic conditions. Here, you will find troubleshooting guides and frequently asked questions designed to address specific challenges you may encounter in your experiments.

Troubleshooting Guide: Navigating Boc Group Instability

This section addresses common problems encountered when using Boc-protected compounds in the presence of acidic hydrazine, providing insights into the root causes and offering practical solutions.

Problem 1: Complete or Significant Loss of the Boc Protecting Group

Symptoms:

  • LC-MS or NMR analysis shows the presence of the deprotected amine and an absence or significantly reduced amount of the desired Boc-protected product.

  • Unexpected formation of byproducts resulting from the reaction of the unprotected amine.

Root Cause Analysis: The Boc group is notoriously labile under acidic conditions.[1][2] The mechanism of cleavage involves protonation of the carbonyl oxygen, followed by the loss of a stable tert-butyl cation to form a carbamic acid, which then readily decarboxylates to yield the free amine.[3][4] The presence of even catalytic amounts of a strong acid can initiate this process.

Solutions:

  • Re-evaluate Your Acid Source: Many hydrazine salts (e.g., hydrazine hydrochloride, hydrazine sulfate) are acidic. Using these reagents directly can lead to inadvertent deprotection.

    • Recommendation: Opt for hydrazine hydrate or anhydrous hydrazine and add your substrate to a pre-formed, non-acidic reaction mixture whenever possible. If an acid catalyst is essential for a subsequent step, its addition should be carefully controlled and timed.

  • Temperature Control is Critical: Acid-catalyzed deprotection is often accelerated at elevated temperatures.

    • Recommendation: Maintain low reaction temperatures (e.g., 0 °C to room temperature) to minimize the rate of deprotection.[5]

  • Consider an Alternative Synthetic Route: If acidic conditions are unavoidable for the desired transformation, protecting the amine with a more acid-stable group might be necessary.

    • Orthogonal Protecting Group Strategy: The fluorenylmethyloxycarbonyl (Fmoc) group is a common alternative that is stable to acid but cleaved by bases like piperidine.[2][6]

Problem 2: Low Yield of the Desired Boc-Protected Hydrazine Product

Symptoms:

  • The reaction appears sluggish, with a significant amount of starting material remaining even after extended reaction times.

  • The isolated yield of the Boc-protected product is consistently below expectations.

Root Cause Analysis: While strong acids can cleave the Boc group, some reactions for hydrazine synthesis, such as the alkylation of a Boc-protected hydrazine, may proceed slowly under neutral or basic conditions. Finding the right balance is key.

Solutions:

  • Optimize Reaction Conditions:

    • Solvent Choice: The choice of solvent can influence reaction rates. Aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are often good starting points.[7]

    • Catalyst Screening: For certain reactions, such as the formation of N-aryl hydrazides, copper-catalyzed coupling methods have been shown to be effective with N-Boc hydrazine.[8]

  • Alternative Methods for Boc-Hydrazine Synthesis:

    • Solvent-Free Synthesis: A highly efficient method involves stirring the amine or hydrazine substrate in molten di-tert-butyl dicarbonate (Boc₂O) without any solvent or catalyst.[9] This can be particularly effective for less reactive substrates.

    • Use of Tert-Butyl Carbazate: Tert-butyl carbazate (N-Boc-hydrazine) is a stable, crystalline solid that serves as an excellent starting material for the synthesis of various hydrazones and other hydrazine derivatives.[10][11]

Problem 3: Formation of Tert-Butyl Related Side Products

Symptoms:

  • NMR or GC-MS analysis reveals the presence of isobutylene or t-butylated byproducts.

Root Cause Analysis: The tert-butyl cation generated during Boc deprotection is a reactive intermediate.[4][12] It can be trapped by nucleophiles present in the reaction mixture or undergo elimination to form isobutylene gas.[4]

Solutions:

  • Employ Scavengers: The addition of a scavenger can help to trap the tert-butyl cation and prevent it from reacting with your desired product or other sensitive functional groups.

    • Common Scavengers: Anisole, thioanisole, or triisopropylsilane (TIS) are effective cation scavengers.[7][13]

Frequently Asked Questions (FAQs)

Q1: How stable is the Boc group to different acidic conditions?

The stability of the Boc group is highly dependent on the strength of the acid, its concentration, the reaction temperature, and the solvent. Strong acids like trifluoroacetic acid (TFA) will rapidly cleave the Boc group, even at room temperature.[3][7] Milder acids or Lewis acids can also effect cleavage, though typically requiring longer reaction times or elevated temperatures.[1]

Q2: Can I use hydrazine salts directly in a reaction with a Boc-protected compound?

It is generally not recommended to use hydrazine salts like hydrazine hydrochloride or sulfate directly with Boc-protected compounds due to their acidic nature, which can lead to premature deprotection. If their use is unavoidable, the reaction should be conducted at low temperatures and monitored closely.

Q3: What are some orthogonal protecting groups to consider if the Boc group is not stable under my reaction conditions?

An orthogonal protecting group strategy allows for the selective removal of one protecting group in the presence of another.[1] For acidic conditions where the Boc group is labile, consider using:

  • Fmoc (9-Fluorenylmethyloxycarbonyl): Base-labile, removed with piperidine.[2][6]

  • Cbz (Carboxybenzyl): Cleaved by catalytic hydrogenation.[14]

  • Dde (N-1-(4,4-Dimethyl-2,6-dioxohexyl)ethyl): Removed with hydrazine, offering an interesting orthogonal strategy if the hydrazine is used for deprotection rather than as a reactant.[6]

Q4: Are there any "Boc-friendly" methods for synthesizing substituted hydrazines?

Yes, several methods are available that are generally compatible with the Boc protecting group:

  • Copper-Catalyzed N-Arylation: This method allows for the coupling of aryl halides with N-Boc hydrazine under relatively mild conditions.[8]

  • Mitsunobu Reaction: Boc-hydrazones have been successfully used as nucleophiles in the Mitsunobu reaction.[15]

  • Alkylation of N-Boc-hydrazine: Alkylation of mono-protected hydrazines can be an effective route.[16]

Visualizing Key Concepts

To further clarify the principles discussed, the following diagrams illustrate the mechanism of Boc deprotection and a decision-making workflow for troubleshooting.

Boc_Deprotection_Mechanism Boc_Amine Boc-Protected Amine Protonation Protonation of Carbonyl Oxygen Boc_Amine->Protonation H⁺ Protonated_Intermediate Protonated Intermediate Protonation->Protonated_Intermediate Cleavage Loss of tert-Butyl Cation Protonated_Intermediate->Cleavage Carbamic_Acid Carbamic Acid Cleavage->Carbamic_Acid Decarboxylation Decarboxylation Carbamic_Acid->Decarboxylation Free_Amine Free Amine + CO₂ + t-Bu⁺ Decarboxylation->Free_Amine

Caption: Mechanism of Acid-Catalyzed Boc Deprotection.

Troubleshooting_Workflow start Experiment with Boc-protected compound and acidic hydrazine conditions check_deprotection Significant Boc deprotection observed? start->check_deprotection low_yield Low yield of desired product? check_deprotection->low_yield No solution_deprotection Reduce temperature Use hydrazine hydrate instead of salt Consider orthogonal protecting group (e.g., Fmoc) check_deprotection->solution_deprotection Yes side_products t-Butyl side products observed? low_yield->side_products No solution_low_yield Optimize conditions (solvent, catalyst) Try solvent-free synthesis with Boc₂O Use tert-butyl carbazate low_yield->solution_low_yield Yes solution_side_products Add cation scavenger (e.g., Anisole, TIS) side_products->solution_side_products Yes end Successful Synthesis side_products->end No solution_deprotection->end solution_low_yield->end solution_side_products->end

Caption: Troubleshooting Decision Workflow.

Experimental Protocols

Protocol 1: General Procedure for Boc Deprotection using TFA in DCM[17]
  • Dissolve the Boc-protected amine (1 equivalent) in dichloromethane (DCM).

  • Cool the solution to 0°C in an ice bath.

  • Add trifluoroacetic acid (TFA) (typically a 1:1 v/v mixture of DCM:TFA).

  • Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature.

  • Monitor the reaction by TLC until the starting material is consumed (typically 1-2 hours).

  • Remove the solvent and excess TFA in vacuo. Co-evaporation with a solvent like toluene can help remove residual TFA.[13]

Protocol 2: Synthesis of N-Boc-hydrazone from an Aldehyde[18]
  • Dissolve the aldehyde (1.0 eq) in anhydrous ethanol in a round-bottom flask.

  • Add tert-butyl carbazate (1.0 eq) to the solution at room temperature.

  • For less reactive carbonyls, a catalytic amount of glacial acetic acid (1-2 drops) can be added.

  • Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

  • Upon completion, the product may precipitate. If not, remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization.

Data Summary

Acidic ReagentTypical ConditionsBoc Group StabilityReference(s)
Trifluoroacetic Acid (TFA)20-50% in DCM, 0°C to RTHighly Labile[7][13]
Hydrochloric Acid (HCl)4M in Dioxane, RTHighly Labile[5][7]
Hydrazine Salts (e.g., HCl salt)VariesPotentially LabileN/A
Lewis Acids (e.g., AlCl₃)VariesLabile[1][7]

References

  • Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines. Retrieved from [Link]

  • Common Organic Chemistry. Boc Deprotection Mechanism - TFA. Retrieved from [Link]

  • Organic Chemistry Portal. Boc-Protected Amino Groups. Retrieved from [Link]

  • Wikipedia. tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

  • Mäeorg, U., & Kadas, L. (2009). Efficient solventless technique for Boc-protection of hydrazines and amines. ARKIVOC, 2009(6), 291-297.
  • Papeo, G., & Pulici, M. (2012). Synthesis of oleophilic electron-rich phenylhydrazines. Beilstein Journal of Organic Chemistry, 8, 259-264.
  • Kadas, L., & Mäeorg, U. (2014). Synthesis of the Fmoc-aza-Arg(Boc)2 precursor via hydrazine alkylation. Proceedings of the Estonian Academy of Sciences, 63(2), 164-169.
  • EMD Millipore. Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

  • Organic Chemistry Portal. Synthesis of Hydrazine Derivatives (Hydrazides). Retrieved from [Link]

  • Divakaran, R. (2008). Protecting groups in organic synthesis.
  • Organic Chemistry Portal. Hydrazone synthesis by C-N coupling. Retrieved from [Link]

  • Aitken, R. A., & Slawin, A. M. Z. (2022). tert-Butyl Carbazate (N-Boc-Hydrazine). Molbank, 2022(4), M1482.
  • Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Retrieved from [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. BOC Deprotection. Retrieved from [Link]

  • Taylor & Francis. Protecting groups – Knowledge and References. Retrieved from [Link]

  • ResearchGate. (2013, January 14). How to do work-up of a BOC deprotection reaction by TFA? Retrieved from [Link]

Sources

Optimization

Solving solubility issues of 4-t-Butoxyphenylhydrazine in ethanol

Introduction This technical support guide provides in-depth troubleshooting for common solubility challenges encountered with 4-t-butoxyphenylhydrazine and its hydrochloride salt in ethanol. As a key intermediate in vari...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

This technical support guide provides in-depth troubleshooting for common solubility challenges encountered with 4-t-butoxyphenylhydrazine and its hydrochloride salt in ethanol. As a key intermediate in various synthetic pathways, achieving complete and consistent dissolution is critical for reaction success. This document offers a structured, problem-solving approach, moving from frequently asked questions to advanced, step-by-step protocols. Our aim is to equip researchers, scientists, and drug development professionals with the expertise to overcome these challenges efficiently.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the dissolution of 4-t-butoxyphenylhydrazine in ethanol.

Q1: Is 4-t-butoxyphenylhydrazine soluble in ethanol?

A1: The solubility of 4-t-butoxyphenylhydrazine in ethanol is highly dependent on its form. The free base, (4-t-butylphenyl)hydrazine, and its hydrochloride salt, 4-t-butylphenylhydrazine hydrochloride, exhibit different solubility profiles. The hydrochloride salt is generally described as soluble in polar solvents like alcohols.[1] However, practical experience often shows that achieving a high concentration at room temperature can be challenging.

Q2: I'm observing a white to off-white crystalline solid that is not dissolving well in absolute ethanol at room temperature. What is the likely issue?

A2: You are most likely working with 4-t-butylphenylhydrazine monohydrochloride, the common commercial form.[1][2] While designated as soluble, its dissolution rate in ethanol can be slow, and its solubility limit may be lower than anticipated, especially at ambient temperatures. The troubleshooting guides below provide methods to enhance dissolution.

Q3: Can I heat the ethanol to improve the solubility of 4-t-butoxyphenylhydrazine hydrochloride?

A3: Yes, gently heating the ethanol can significantly improve both the rate of dissolution and the amount of solute that can be dissolved.[3] However, it is crucial to use a well-ventilated area, away from ignition sources, as ethanol is flammable.[4][5] For many hydrazine derivatives, solubility increases with elevated temperatures.[3]

Q4: Does the grade of ethanol affect solubility?

A4: Yes, the water content in the ethanol can play a role. While 4-t-butoxyphenylhydrazine hydrochloride is soluble in alcohols, the presence of some water can sometimes improve the solubility of salts. If you are using anhydrous (absolute) ethanol, you might consider using 95% ethanol to see if it improves dissolution, provided the water does not interfere with your downstream application.

Q5: My solution of 4-t-butoxyphenylhydrazine in ethanol is turning yellow/brown. Is this normal?

A5: Hydrazine derivatives can be susceptible to oxidation, and discoloration may indicate degradation.[6] This can be exacerbated by heat, light, or the presence of impurities. It is advisable to prepare solutions fresh and store them under an inert atmosphere (e.g., nitrogen or argon) if they are not for immediate use.

Part 2: Troubleshooting Guides

This section provides a systematic approach to resolving common solubility issues.

Guide 1: Initial Dissolution Failure at Room Temperature

This guide is for researchers who are unable to dissolve 4-t-butoxyphenylhydrazine hydrochloride in ethanol at ambient temperature.

start Start: Solid not dissolving in ethanol at RT confirm_form Confirm you have the hydrochloride salt (white/off-white solid). start->confirm_form gentle_heat Apply gentle heat (40-50 °C) with stirring. confirm_form->gentle_heat sonication Use a sonication bath for 15-30 minutes. gentle_heat->sonication If heating is insufficient or undesirable check_dissolution Does the solid dissolve? gentle_heat->check_dissolution After 10-15 min sonication->check_dissolution success Success: Solution is ready for use. check_dissolution->success Yes advanced_methods Proceed to Advanced Dissolution Guide. check_dissolution->advanced_methods No

Caption: Workflow for initial dissolution troubleshooting.

  • Confirmation: Verify that your starting material is the hydrochloride salt, which is the most common form.[1][2]

  • Gentle Heating: In a well-ventilated fume hood, gently warm the ethanol to 40-50°C while stirring. Add the 4-t-butoxyphenylhydrazine hydrochloride in portions. Do not boil the ethanol.

  • Sonication: If heating is not an option or is ineffective, place the sealed vial containing the suspension in a sonication bath. The ultrasonic waves can help break down agglomerates and increase the surface area for dissolution.

  • Assessment: After applying heat or sonication, visually inspect the solution for any remaining solid particles. If the solution is clear, it is ready for use. If not, proceed to the advanced methods.

Guide 2: Advanced Dissolution Techniques

This guide is for situations where the initial troubleshooting steps have failed or when a higher concentration is required.

The free base of 4-t-butoxyphenylhydrazine is expected to have better solubility in less polar organic solvents. By adding a mild base, you can convert the hydrochloride salt to the free base in situ.

Causality: The hydrochloride salt is an ionic compound, making it more soluble in polar solvents. The free base is a neutral organic molecule, which can exhibit higher solubility in alcohols depending on the overall molecular structure.

  • Preparation: Suspend the 4-t-butoxyphenylhydrazine hydrochloride in ethanol at your desired concentration.

  • Base Addition: While stirring, add a weak organic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), dropwise. A slight molar excess (e.g., 1.1 equivalents) relative to the hydrazine salt is typically sufficient.

  • Observation: As the hydrochloride salt is neutralized, it should dissolve. The formation of a salt byproduct (e.g., triethylammonium chloride) may be observed as a new precipitate, which can be filtered off if necessary.

  • Caution: Ensure that the added base and the resulting salt byproduct do not interfere with your subsequent reaction steps.

Introducing a co-solvent can modify the polarity of the solvent system and improve solubility.

Causality: A co-solvent can disrupt the crystal lattice of the solute more effectively or create a solvent environment with a more favorable polarity for dissolution.

  • Selection: Choose a co-solvent that is miscible with ethanol and compatible with your reaction. Good candidates include methanol, isopropanol, or tetrahydrofuran (THF).

  • Testing: Prepare small-scale test solutions with varying ratios of ethanol to the co-solvent (e.g., 9:1, 4:1, 1:1).

  • Evaluation: Determine the optimal solvent ratio that provides complete dissolution at your desired concentration.

Parameter Ethanol Ethanol/Methanol (9:1) Ethanol/THF (4:1)
Observation at RT Low SolubilityImproved SolubilityModerate Improvement
Observation at 40°C Moderate SolubilityHigh SolubilityGood Solubility

Note: The above table is illustrative. Actual results may vary.

Part 3: Safety and Handling

Proper handling of 4-t-butoxyphenylhydrazine and its solutions is paramount.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[2][7]

  • Ventilation: Work in a well-ventilated fume hood, especially when heating solvents or handling volatile bases.[4][5]

  • Storage: Store the solid compound in a tightly closed container in a cool, dry place.[2][7] Solutions should be prepared fresh.

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations.[5][7]

References

  • Solubility of Things. (n.d.). Hydrazine. Retrieved from [Link]

  • Defense Technical Information Center. (1951). THE LOWER ALIPHATIC DERIVATIVES OF HYDRAZINE. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: 4-t-Butoxyphenylhydrazine Condensation Guide

Case ID: T-BU-PHZ-001 Topic: Minimizing Side Reactions in 4-t-Butoxyphenylhydrazine Condensation Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open for Consultation Executive Summary You are wor...

Author: BenchChem Technical Support Team. Date: March 2026

Case ID: T-BU-PHZ-001 Topic: Minimizing Side Reactions in 4-t-Butoxyphenylhydrazine Condensation Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open for Consultation

Executive Summary

You are working with 4-t-Butoxyphenylhydrazine (4-tBu-PH) , a reagent that presents a "double-edged" reactivity profile. While the hydrazine moiety is a potent nucleophile for condensation with carbonyls (to form hydrazones or indoles), the molecule possesses two critical fragility points:

  • The Hydrazine Nitrogen: Highly susceptible to oxidative degradation by atmospheric oxygen, leading to diazonium tars and azo-coupling byproducts.

  • The tert-Butoxy Ether: An acid-labile protecting group. Standard acidic conditions used for condensation or Fischer cyclization (e.g., H₂SO₄, reflux) will prematurely cleave this group, yielding the phenolic byproduct and isobutylene gas.

This guide provides a self-validating workflow to navigate these competing stabilities.

Module 1: Reagent Handling & The "Zero-Point" Failure

User Query: "My starting material is off-white/pinkish. Can I still use it?"

Technical Diagnosis: Pure 4-t-Butoxyphenylhydrazine hydrochloride should be a white crystalline solid. A pink or beige hue indicates early-stage oxidation to diazenium species. While slightly discolored material can often be purified, it introduces radical initiators that can accelerate degradation during your reaction.

Protocol A: Reagent Verification & Preparation
  • The Salt vs. Free Base Rule: Always store and weigh the reagent as the Hydrochloride Salt . The free base is significantly more prone to auto-oxidation.

  • Liberation Strategy: Do not liberate the free base in a separate step unless absolutely necessary. Generate it in situ within the reaction vessel to minimize exposure time.

ParameterSpecificationCritical Limit
Storage Temp 2–8°C> 25°C accelerates decomposition
Atmosphere Nitrogen/ArgonOxygen causes rapid "pinking"
Form Hydrochloride SaltFree base (unstable > 24h in air)

Module 2: Condensation Reaction Optimization

User Query: "I am seeing multiple spots on TLC and the reaction mixture is turning dark black/brown."

Technical Diagnosis: Darkening is the hallmark of oxidative polymerization , not necessarily reaction failure. However, multiple TLC spots usually indicate acid-catalyzed de-protection of the t-butyl group.

The Mechanism of Failure

The following diagram illustrates the competing pathways you must control.

ReactionPathways Start 4-t-Butoxyphenylhydrazine Hydrazone Target Hydrazone Start->Hydrazone + Ketone pH 4-5, Inert Atm Oxidation Diazenium/Tars (Pink/Black Color) Start->Oxidation O2 / Metal Ions Phenol Phenolic Byproduct (Loss of t-Bu) Start->Phenol Strong Acid (pH < 2) High Heat Ketone Ketone/Aldehyde Indole Fischer Indole (If Cyclization Desired) Hydrazone->Indole Lewis Acid / Heat Hydrazone->Phenol Prolonged Acid Exposure

Caption: Figure 1. Kinetic competition between desired condensation (green) and oxidative/acidic degradation pathways (red/yellow).

Protocol B: The "Buffered-Anaerobic" Condensation

This protocol is designed to buffer the pH to 4–5, sufficient for catalysis but too weak to cleave the t-butoxy group.

Reagents:

  • 4-t-Butoxyphenylhydrazine HCl (1.0 equiv)

  • Aldehyde/Ketone (1.0–1.1 equiv)

  • Sodium Acetate (1.1 equiv) — Acts as an in-situ base to liberate hydrazine and buffer the HCl.

  • Solvent: Ethanol or Methanol (Degassed).

Step-by-Step Workflow:

  • Degassing (Critical): Sparge the solvent with Nitrogen/Argon for 15 minutes before adding reagents.

  • Dissolution: Add Sodium Acetate and the Hydrazine HCl salt to the solvent under inert flow. Stir for 10 min at Room Temperature (RT).

    • Why? This generates the reactive free base in situ while maintaining a buffered acetic acid medium.

  • Addition: Add the carbonyl compound (neat or in degassed solvent).

  • Reaction: Stir at RT to 40°C .

    • Warning: Do not reflux yet.[1] Refluxing in protic solvents can initiate t-butyl cleavage.

  • Monitoring: Check TLC. The hydrazone is usually less polar than the hydrazine.

    • Troubleshooting: If the reaction is sluggish, add glacial acetic acid (catalytic, 5-10 mol%) dropwise. Do not use HCl or H₂SO₄.

Module 3: Post-Condensation & Cyclization (Fischer Indole)

User Query: "I need to convert the hydrazone to the indole, but standard protocols (H₂SO₄/Reflux) destroy my molecule."

Technical Diagnosis: The t-butoxy group cannot survive the thermodynamic brute force of traditional Fischer conditions (e.g., 15% H₂SO₄ at 100°C). You must switch to a Lewis Acid-mediated Kinetic Protocol .

Decision Matrix: Choosing the Right Catalyst
Catalyst SystemSuitability for t-ButoxyRisk LevelNotes
H₂SO₄ / EtOH High Risk CriticalWill cleave t-Bu group rapidly.
PPA (Polyphosphoric Acid) High Risk HighViscous, requires heat, hard to control exotherm.
Acetic Acid (Glacial) Safe LowSlow reaction; requires higher temp but t-Bu usually survives.
ZnCl₂ (Zinc Chloride) Recommended Low/MedWorks in non-protic solvents (e.g., Toluene/DCM).
Protocol C: Mild Lewis Acid Cyclization
  • Isolation: Isolate the hydrazone from Protocol B. Dry it thoroughly (vacuum).

    • Note: Water inhibits Lewis acids.

  • Solvent: Dissolve hydrazone in anhydrous Toluene or DCM .

  • Catalyst: Add ZnCl₂ (1.0–2.0 equiv) or BF₃·OEt₂ (1.0 equiv).

  • Conditions: Heat gently (60–80°C for Toluene; Reflux for DCM).

    • Observation: The t-butoxy group is generally stable to ZnCl₂ in non-protic media because there is no free proton source to protonate the ether oxygen.

Frequently Asked Questions (FAQs)

Q1: Can I use 4-t-Butoxyphenylhydrazine free base directly? A: Yes, but it is risky. The free base oxidizes roughly 10x faster than the HCl salt. If you must use it, weigh it inside a glovebox or use it immediately upon opening the commercial vial.

Q2: My product has a strong "camphor-like" or sweet solvent smell. What is it? A: This is likely Isobutylene , the gaseous byproduct of t-butyl cleavage. If you smell this, your acid catalyst was too strong or the temperature too high. Switch to the Sodium Acetate/Acetic Acid buffer system.

Q3: How do I remove the colored impurities (tars) from the final product? A: These oxidative byproducts are highly non-polar.

  • Dissolve the crude product in a minimal amount of EtOH/MeOH.

  • Add activated charcoal, stir for 15 min, and filter through Celite.

  • Recrystallize.[1] Note: Do not use silica chromatography for the hydrazine starting material; it often decomposes on the acidic silica surface.

References

  • Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis: Mechanisms and Recent Literature. Retrieved from [Link]

  • Misra, H. P., & Fridovich, I. (1976). The oxidation of phenylhydrazine: superoxide and mechanism. Biochemistry. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Recrystallization of 4-t-Butoxyphenylhydrazine Salts

Welcome to the technical support guide for the recrystallization of 4-t-butoxyphenylhydrazine salts. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practica...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the recrystallization of 4-t-butoxyphenylhydrazine salts. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance and troubleshooting for the purification of this important class of compounds. As a Senior Application Scientist, my goal is to bridge the gap between theoretical knowledge and real-world laboratory challenges, offering insights grounded in established scientific principles and field-proven experience.

I. Core Principles of Recrystallization for 4-t-Butoxyphenylhydrazine Salts

Recrystallization is a powerful technique for purifying solid organic compounds. The fundamental principle relies on the differential solubility of the target compound and its impurities in a given solvent or solvent system at varying temperatures. For 4-t-butoxyphenylhydrazine salts, such as the hydrochloride (HCl) salt, the high polarity imparted by the hydrazinium group significantly influences solvent selection. An ideal recrystallization solvent will dissolve the compound sparingly or not at all at room temperature but will dissolve it completely at or near its boiling point.

The "Like Dissolves Like" Principle in Action

The solubility of a compound is governed by the intermolecular forces between the solute and the solvent. Polar compounds, like 4-t-butoxyphenylhydrazine salts, tend to dissolve in polar solvents, while non-polar compounds dissolve in non-polar solvents.[1] The presence of the ionic hydrochloride salt in 4-t-butoxyphenylhydrazine HCl dramatically increases its polarity compared to the free base. This dictates that polar solvents will be the primary candidates for its recrystallization.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the recrystallization of 4-t-butoxyphenylhydrazine salts and provides actionable solutions.

Issue 1: The compound does not dissolve, even when heating.

Possible Cause: The solvent is not polar enough to overcome the crystal lattice energy of the salt.

Solution:

  • Increase Solvent Polarity: Switch to a more polar solvent. For instance, if you are using isopropanol, try ethanol or even a mixture of ethanol and water.

  • Solvent Mixtures: Employ a mixed solvent system. Dissolve the compound in a minimum amount of a "good" (highly polar) hot solvent in which it is soluble. Then, if needed for crystal formation upon cooling, a "bad" (less polar) anti-solvent can be carefully added. However, for initial dissolution, a potent polar solvent is key.

Issue 2: The compound "oils out" instead of forming crystals.

Possible Cause: The melting point of your 4-t-butoxyphenylhydrazine salt is lower than the boiling point of the chosen solvent, or the solution is supersaturated with impurities.[2]

Solution:

  • Lower the Solvent Boiling Point: Select a solvent with a lower boiling point.

  • Dilute the Solution: Add a small amount of additional hot solvent to reduce the saturation level and then allow it to cool more slowly.[2]

  • Slow Cooling: Do not place the hot solution directly into an ice bath. Allow it to cool slowly to room temperature first. This encourages the gradual formation of a crystal lattice rather than the rapid separation of an amorphous oil.[3][4]

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. This can create nucleation sites for crystal growth.[2][5]

  • Seeding: If you have a pure crystal of the compound, add a tiny "seed crystal" to the cooled solution to initiate crystallization.[2]

Issue 3: No crystals form upon cooling, even after a prolonged period.

Possible Cause: The solution is not sufficiently saturated, meaning too much solvent was used initially.[2][3]

Solution:

  • Evaporate Excess Solvent: Gently heat the solution to boil off some of the solvent.[2][3] Be careful not to evaporate too much, as this can lead to the "oiling out" issue.

  • Introduce an Anti-Solvent: If you are using a single solvent system, you can try adding a miscible "anti-solvent" (a solvent in which your compound is insoluble) dropwise until the solution becomes slightly cloudy. Then, add a few drops of the original solvent to redissolve the precipitate and allow it to cool slowly.[6]

  • Utilize a Cold Bath: Once the solution has reached room temperature, place it in an ice-water bath or even an ice-salt bath to further decrease the solubility of your compound.[2]

Issue 4: The recovered yield is very low.

Possible Cause:

  • Too much solvent was used, and a significant amount of the product remains in the mother liquor.[3]

  • The compound is more soluble in the chosen solvent at low temperatures than anticipated.

  • Premature crystallization occurred during a hot filtration step.

Solution:

  • Minimize Solvent Usage: Always use the minimum amount of hot solvent necessary to fully dissolve the compound.[7]

  • Test the Mother Liquor: After filtering your crystals, cool the remaining solution (the mother liquor) in an ice bath to see if more crystals form. If they do, you can collect this second crop.

  • Pre-heat the Filtration Apparatus: When performing a hot filtration to remove insoluble impurities, ensure your funnel and receiving flask are pre-heated to prevent the product from crystallizing on the filter paper.[5]

  • Solvent Selection: Re-evaluate your choice of solvent. A different solvent may provide a better yield.

Issue 5: The purified crystals are colored, even after recrystallization.

Possible Cause: Colored impurities are co-crystallizing with your product, or the impurities have similar solubility profiles to your compound.

Solution:

  • Use Activated Carbon (Charcoal): Add a small amount of activated carbon to the hot, dissolved solution.[7] The activated carbon will adsorb many colored impurities. Be sure to perform a hot filtration to remove the carbon before allowing the solution to cool.

  • Multiple Recrystallizations: A second recrystallization may be necessary to achieve the desired level of purity.

  • Consider a Different Solvent: Impurities may have different solubilities in other solvents, allowing for better separation.

III. Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents for recrystallizing 4-t-butoxyphenylhydrazine hydrochloride?

A1: Given its salt nature, polar protic solvents are generally the best starting point. Ethanol is a commonly used and effective solvent.[8][9] Methanol and water are also good candidates.[7][10] A mixture of ethanol and water can be particularly effective, as the water content can be adjusted to fine-tune the solubility.

Q2: How do I choose between a single-solvent and a mixed-solvent system?

A2: A single-solvent system is preferable for its simplicity. However, if you cannot find a single solvent that provides a good solubility differential between hot and cold conditions, a mixed-solvent system is a powerful alternative.[11] A common approach is to dissolve the compound in a minimal amount of a hot solvent in which it is highly soluble, and then add a miscible anti-solvent (in which the compound is poorly soluble) until the solution becomes turbid. The solution is then heated until it becomes clear again and allowed to cool slowly.

Q3: Can I use a non-polar solvent for recrystallization?

A3: It is highly unlikely that a non-polar solvent like hexane or toluene alone would be effective for recrystallizing a salt like 4-t-butoxyphenylhydrazine HCl due to the significant mismatch in polarity ("like dissolves like"). However, a non-polar solvent might be used as an anti-solvent in a mixed-solvent system with a highly polar primary solvent.

Q4: How does the purity of the starting material affect recrystallization?

A4: The purity of the starting material can significantly impact the success of recrystallization. High levels of impurities can suppress the crystallization of the desired compound or lead to "oiling out".[2][12] In such cases, it may be necessary to perform a preliminary purification step, such as a wash with a solvent that selectively dissolves the impurities, before proceeding with recrystallization.

Q5: What is the importance of slow cooling?

A5: Slow cooling is crucial for the formation of large, pure crystals. Rapid cooling can cause the compound to precipitate out of solution too quickly, trapping impurities within the crystal lattice.[3][4] A gradual decrease in temperature allows the crystal lattice to form in an orderly and selective manner, excluding impurities.

IV. Data Presentation: Solvent Properties

The following table summarizes the properties of common solvents that may be considered for the recrystallization of 4-t-butoxyphenylhydrazine salts.

SolventBoiling Point (°C)PolarityNotes
Water100HighGood for highly polar salts. May require a co-solvent like ethanol to increase solubility.
Ethanol78HighA very common and effective choice for many organic salts.[8][9]
Methanol65HighSimilar to ethanol but with a lower boiling point.
Isopropanol82Medium-HighCan be a good alternative to ethanol.
Acetonitrile82Medium-HighA polar aprotic solvent that can be effective for some salts.[10]
Acetone56MediumMay be useful in mixed-solvent systems.
Ethyl Acetate77Medium-LowGenerally not polar enough for single-solvent recrystallization of salts but can be used as an anti-solvent.[13]
Hexane69LowPrimarily used as an anti-solvent.

Data compiled from various sources.[7][14][15]

V. Experimental Protocol: Recrystallization of 4-t-Butoxyphenylhydrazine HCl

This protocol provides a general guideline. The specific volumes of solvent will need to be determined empirically based on the amount and purity of your starting material.

Materials:

  • Crude 4-t-butoxyphenylhydrazine HCl

  • Ethanol

  • Deionized Water

  • Erlenmeyer flasks

  • Hot plate with stirring capability

  • Buchner funnel and filter flask

  • Filter paper

  • Glass stirring rod

Procedure:

  • Dissolution: Place the crude 4-t-butoxyphenylhydrazine HCl in an Erlenmeyer flask. Add a minimal amount of ethanol and begin heating the mixture with stirring. Continue to add small portions of hot ethanol until the solid is completely dissolved. If the solid is not dissolving readily in pure ethanol, add small amounts of hot deionized water dropwise until a clear solution is obtained at the boiling point.

  • Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated carbon. Reheat the mixture to boiling for a few minutes.

  • Hot Filtration (if necessary): To remove the activated carbon or any other insoluble impurities, perform a hot gravity filtration. Use a pre-heated funnel and receiving flask to prevent premature crystallization.

  • Crystallization: Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly to room temperature. Do not disturb the flask during this time.

  • Cooling: Once the flask has reached room temperature and crystal formation has ceased, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystals.

  • Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual mother liquor.

  • Drying: Allow the crystals to dry completely on the filter paper under vacuum. For final drying, the crystals can be transferred to a watch glass and placed in a desiccator.

VI. Visualizations

Recrystallization Workflow

Recrystallization_Workflow cluster_dissolution Dissolution cluster_filtration Purification cluster_crystallization Crystallization cluster_isolation Isolation A Crude Solid in Flask B Add Minimum Hot Solvent A->B C Completely Dissolved Solution B->C D Hot Gravity Filtration (Optional: for insoluble impurities) C->D E Slow Cooling to Room Temp. D->E F Ice Bath Cooling E->F G Vacuum Filtration F->G H Wash with Cold Solvent G->H I Dry Pure Crystals H->I Solvent_Polarity cluster_solvents Solvent Polarity Spectrum Solute 4-t-Butoxyphenylhydrazine HCl (High Polarity) High_Polarity High Polarity (e.g., Water, Ethanol) Solute->High_Polarity High Solubility (Good for Dissolution) Medium_Polarity Medium Polarity (e.g., Acetone, Ethyl Acetate) Solute->Medium_Polarity Moderate to Low Solubility Low_Polarity Low Polarity (e.g., Hexane, Toluene) Solute->Low_Polarity Insoluble (Good as Anti-solvent)

Caption: The relationship between solvent polarity and the solubility of a polar salt.

VII. References

  • Organic Syntheses Procedure. (n.d.). Phenylhydrazine. Organic Syntheses. Retrieved from orgsyn.org.

  • Tianming Pharmaceutical. (2025, December 26). Crystallization & Solid Form Challenges for Intermediates. Atianming Pharmaceutical.

  • Recrystallization. (n.d.). Jove.

  • Troubleshooting. (2022, April 7). Chemistry LibreTexts.

  • Benchchem. (n.d.). Application Notes and Protocols for Reactions Involving Hydrazine and [2-(methylthio)phenyl]hydrazine.

  • RuthlessCritic1sm. (2024, April 29). Recrystallization pointers. Reddit.

  • Summary of Common Crystallization Solvents. (n.d.). University of Rochester.

  • A kind of purification process of tert-butylhydrazine hydrochloride. (n.d.). Google Patents.

  • TheYungChemist. (2023, February 19). Go-to recrystallization solvent mixtures. Reddit.

  • Problems with Recrystallisations. (n.d.). University of York.

  • Process for the preparation of phenylhydrazines. (n.d.). Google Patents.

  • Recrystallization. (2015, June 8). YouTube.

  • Keshavarz, L., Steendam, R. R. E., Blijlevens, M. A. R., Pishnamazi, M., & Frawley, P. J. (2021, November 3). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. MDPI.

  • Recrystallization. (2023, January 29). Chemistry LibreTexts.

  • Phenyl hydrazine and substituted phenyl hydrazine continuous flow synthesis process. (2018, February 6). Patsnap Eureka.

  • Solubility of Organic Compounds. (2023, August 31). University of Calgary.

  • Organic Syntheses Procedure. (n.d.). 2,4-Dinitrophenylhydrazine. Organic Syntheses.

  • Benchchem. (n.d.). A Comparative Guide to Recrystallization Solvents for Dinitrophenylhydrazones.

  • Harmless Treatment of Phenylhydrazine Hydrochloride Production Effluent: From Lab Scale to Pilot Scale. (2019, March 24). MDPI.

  • Skonieczny, J. (2012, September 19). Recrystallization of Active Pharmaceutical Ingredients. SciSpace.

  • Continuous Crystallization Processes in Pharmaceutical Manufacturing: A Review. (2020, December 28). MDPI.

  • Trammell, R. L., Keith, L. H., & Walters, D. B. (n.d.). Solubility of Organic and Inorganic Chemicals in Selected Solvents. National Toxicology Program.

  • Myers, B. J. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties 1. ACS Division of Organic Chemistry.

  • Murov, S. (n.d.). Common Organic Solvents: Table of Properties1,2,3. Erowid.

  • Shekunov, B. Y., & York, P. (2012, September 19). Recrystallization of Active Pharmaceutical Ingredients. Semantic Scholar.

  • Han, G., & Tam, J. P. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). ResearchGate.

  • Process for preparation of tertiary butyl hydrazine. (n.d.). Google Patents.

  • Benchchem. (n.d.). An In-depth Technical Guide to the Solubility of 4-Butoxybenzaldehyde in Organic Solvents.

  • A kind of preparation method of Tertiary butyl hydrazine hydrochloride. (n.d.). Google Patents.

  • Preparation method of 4-tert-butyl phthalonitrile. (n.d.). Google Patents.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Spectroscopic Analysis of 4-t-Butoxyphenylhydrazine

For researchers, scientists, and professionals in drug development, the unambiguous characterization of synthesized compounds is a cornerstone of reliable and reproducible research. 4-t-Butoxyphenylhydrazine, a key build...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the unambiguous characterization of synthesized compounds is a cornerstone of reliable and reproducible research. 4-t-Butoxyphenylhydrazine, a key building block in the synthesis of various pharmacologically active molecules, requires precise structural elucidation. This guide provides an in-depth analysis of its 1H Nuclear Magnetic Resonance (NMR) spectrum, offering a comparative perspective with other common analytical techniques to ensure comprehensive characterization.

The Power of Proton NMR: A Detailed Look at 4-t-Butoxyphenylhydrazine

1H NMR spectroscopy stands as a primary and powerful tool for the structural determination of organic molecules. By probing the chemical environment of hydrogen atoms within a molecule, it provides a detailed fingerprint of the compound's structure. For 4-t-Butoxyphenylhydrazine, the 1H NMR spectrum reveals distinct signals corresponding to each unique proton environment.

A typical 1H NMR spectrum of 4-t-Butoxyphenylhydrazine, recorded in a deuterated solvent such as CDCl3, will exhibit the following characteristic signals:

  • Aromatic Protons: The protons on the phenyl ring will appear as two distinct doublets in the aromatic region of the spectrum (typically between δ 6.5-8.0 ppm). This is due to the electronic effects of the tert-butoxy and hydrazine substituents. The protons ortho to the hydrazine group will have a different chemical shift compared to the protons ortho to the tert-butoxy group, and they will couple with their adjacent protons, resulting in a doublet-of-doublets or two distinct doublets splitting pattern.

  • t-Butyl Protons: A prominent singlet will be observed in the upfield region of the spectrum (around δ 1.3 ppm). This signal corresponds to the nine equivalent protons of the tert-butyl group. The singlet nature of this peak is due to the absence of adjacent protons for coupling.

  • Hydrazine Protons (NH and NH2): The protons of the hydrazine moiety (-NH-NH2) can be observed as broad singlets. Their chemical shifts are variable and can be influenced by factors such as solvent, concentration, and temperature. These protons are often exchangeable with deuterium from the solvent, which can lead to a decrease or disappearance of their signals upon addition of D2O, a useful diagnostic technique.

The integration of these signals, which represents the relative number of protons contributing to each peak, will be in a ratio consistent with the structure of 4-t-Butoxyphenylhydrazine (e.g., 4 aromatic protons : 9 t-butyl protons : 3 hydrazine protons).

A Multi-faceted Approach: Comparison with Other Analytical Techniques

While 1H NMR is highly informative, a comprehensive characterization of 4-t-Butoxyphenylhydrazine benefits from a multi-technique approach. The following table compares the information provided by 1H NMR with other common analytical methods.

Analytical Technique Information Provided Strengths Limitations
1H NMR Spectroscopy Detailed information on the chemical environment, connectivity, and relative number of protons.High resolution, non-destructive, provides detailed structural information.Can be complex to interpret for large molecules, sensitive to sample purity.
13C NMR Spectroscopy Information on the number and types of carbon atoms in the molecule.[1]Complements 1H NMR, provides information on the carbon skeleton.Lower sensitivity than 1H NMR, requires longer acquisition times.[2]
FT-IR Spectroscopy Information about the functional groups present in the molecule (e.g., N-H, C-O, aromatic C-H).[3]Fast, simple, provides a quick overview of functional groups.Provides limited information on the overall molecular structure.
Mass Spectrometry (MS) Precise molecular weight and information on the fragmentation pattern of the molecule.High sensitivity, provides molecular weight confirmation.Can cause fragmentation, which may complicate interpretation.

This comparative approach ensures a robust and unequivocal identification of 4-t-Butoxyphenylhydrazine, a critical step in any synthetic or drug development workflow.

Experimental Protocol: Acquiring a High-Quality 1H NMR Spectrum

The following is a detailed, step-by-step methodology for obtaining a high-quality 1H NMR spectrum of 4-t-Butoxyphenylhydrazine.

Materials:

  • 4-t-Butoxyphenylhydrazine sample

  • Deuterated chloroform (CDCl3) with tetramethylsilane (TMS) as an internal standard[4]

  • High-quality 5 mm NMR tube and cap[2]

  • Pasteur pipette and filter plug (e.g., cotton or glass wool)[5]

  • Vortex mixer

  • NMR Spectrometer (e.g., 300 MHz or higher)

Procedure:

  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of the 4-t-Butoxyphenylhydrazine sample into a clean, dry vial.[2][6]

    • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl3) containing 0.03% v/v TMS to the vial.[5]

    • Gently vortex the vial to ensure complete dissolution of the sample.

    • If any solid particles remain, filter the solution through a Pasteur pipette with a small cotton or glass wool plug directly into a clean, dry NMR tube to a height of about 4-5 cm.[5]

    • Cap the NMR tube securely.

  • NMR Data Acquisition: [7][8][9]

    • Insert the NMR tube into the spinner turbine and adjust the depth using the sample gauge.

    • Insert the sample into the NMR spectrometer.

    • Lock the spectrometer on the deuterium signal of the CDCl3.

    • Shim the magnetic field to optimize its homogeneity, aiming for a narrow and symmetrical lock signal.

    • Set the appropriate acquisition parameters, including the number of scans (typically 8-16 for a 1H spectrum), spectral width, and relaxation delay.

    • Acquire the Free Induction Decay (FID).

  • Data Processing: [7][10]

    • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

    • Phase correct the spectrum to ensure all peaks are in the absorptive mode.

    • Perform baseline correction to obtain a flat baseline.

    • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

    • Integrate the peaks to determine the relative ratios of the protons.

    • Analyze the chemical shifts, splitting patterns (multiplicity), and coupling constants to assign the signals to the respective protons in the molecule.

Workflow for 1H NMR Analysis of 4-t-Butoxyphenylhydrazine

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis weigh Weigh Sample dissolve Dissolve in CDCl3/TMS weigh->dissolve filter Filter into NMR Tube dissolve->filter insert Insert Sample filter->insert lock_shim Lock & Shim insert->lock_shim acquire Acquire FID lock_shim->acquire ft Fourier Transform acquire->ft phase_baseline Phase & Baseline Correction ft->phase_baseline calibrate_integrate Calibrate & Integrate phase_baseline->calibrate_integrate assign Assign Signals calibrate_integrate->assign report report assign->report Final Report

Caption: Workflow for 1H NMR analysis.

By following this comprehensive guide, researchers can confidently and accurately characterize 4-t-Butoxyphenylhydrazine, ensuring the integrity and reliability of their scientific endeavors. The combination of detailed 1H NMR analysis and a comparative approach with other spectroscopic techniques provides a robust framework for structural elucidation in modern chemical research.

References

  • NMR Sample Preparation. (n.d.). University of California, Riverside.
  • Frontier, A. (2026). How to Get a Good 1H NMR Spectrum. University of Rochester, Department of Chemistry.
  • Sample preparation for NMR measurements and points to keep in mind. (n.d.). JEOL.
  • Supporting Information. (n.d.). Wiley-VCH.
  • NMR Sample Preparation. (n.d.). Iowa State University, Chemical Instrumentation Facility.
  • NMR sample preparation. (n.d.). University of Geneva.
  • NMR Spectroscopy: Data Acquisition. (n.d.). University of Potsdam.
  • NMR data acquisition. (n.d.). PANACEA.
  • NMR Data Processing. (n.d.). In Encyclopedia of Magnetic Resonance. John Wiley & Sons, Ltd.
  • Guntert, P., et al. (2004). NMR data collection and analysis protocol for high-throughput protein structure determination. Proceedings of the National Academy of Sciences, 101(51), 17688-17693.
  • NMR Data Acquisition and Processing Procedure. (n.d.). Bruker.
  • 1H NMR chemical shifts, υ (ppm), and coupling constants, J(H,H) (Hz),... (n.d.). ResearchGate.
  • Supporting Information for... (2015). The Royal Society of Chemistry.
  • "Synthesis and Characterization of Hydrazine Derivatives." (n.d.). Anusandhanvallari.
  • Jadhava, S. N., Kumbhara, A. S., Rodeb, C. V., & Salunkhea, R. S. (n.d.). Ligand-free Pd Catalyzed Cross-coupling Reactions in Aqueous Hydrotropic Medium. The Royal Society of Chemistry.
  • A Comparative Guide to Derivatization Reagents for Hydrazine Compounds. (2025). BenchChem.
  • Supporting Information. (n.d.).
  • ANALYTICAL METHODS. (n.d.). In Toxicological Profile for Hydrazines. Agency for Toxic Substances and Disease Registry (US).
  • 4-TERT-BUTYLPYRIDINE(3978-81-2) 13C NMR spectrum. (n.d.). ChemicalBook.
  • Chromatographic methods of determining hydrazine and its polar derivatives. (2018). ResearchGate.
  • Al-Warhi, T., et al. (2024). Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies. Molecules, 29(15), 3538.
  • Synthesis, characterisation and structural elucidation of novel 4-tert-butylbenzohydrazone and its Cu(II), Ni(II), Co(II) and Mn(II) complexes. (2025). ResearchGate.
  • 1H-NMR spectrum of T4. (n.d.). ResearchGate.
  • FT-IR: A useful analytical tool for monitoring of solid phase organic reactions. (n.d.). ScienceDirect.
  • 13C NMR Chemical Shifts. (2022). Oregon State University.
  • 4-TERT-BUTYLPYRIDINE(3978-81-2) 1H NMR spectrum. (n.d.). ChemicalBook.
  • NMR Coupling Constants. (n.d.). Iowa State University, Chemical Instrumentation Facility.
  • NMR Spectroscopy – 1H NMR Chemical Shifts. (2020). Organic Chemistry Data & Info.
  • ¹H NMR Chemical Shifts and J‐Coupling Constants Dependence on Temperature and pH: Implications for the Quantification of Relevant Metabolites. (2026). Magnetic Resonance in Medicine.
  • Guide to FT-IR Spectroscopy. (n.d.). Bruker.
  • A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. (2013). Beilstein Journal of Organic Chemistry, 9, 1630-1635.
  • 3-(4-tert-butylphenyl)-2-methylprop-2-enylidene]malononitrile as a matrix in MALDI TOF MS. (2010). Journal of Mass Spectrometry, 45(10), 1185-1191.
  • Supporting Information Operando FT-IR spectroscopy as a useful tool for elucidating the fate of phthalimide-N-oxyl catalytically. (n.d.). The Royal Society of Chemistry.
  • CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. (n.d.). e-PG Pathshala.
  • Optimized synthesis of a tert-butyl-phenyl-substituted tetrapyridophenazine ligand and its Ru(ii) complexes and determination of dimerization behaviour of the complexes through supramolecular “Fingerhakel”. (n.d.). Dalton Transactions.
  • Cross-coupling reactivity of 1,1-dichloroalkenes under palladium catalysis: Domino synthesis of diarylalkynes. (n.d.). The Royal Society of Chemistry.
  • Characterization of various analytes using matrix-assisted laser desorption/ionization time-of-flight mass spectrometry and 2-[(2E)-3-(4-tert-butylphenyl) - PubMed. (2006). Journal of the American Society for Mass Spectrometry, 17(1), 55-66. Retrieved from https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEUs9Cx_BvSC5EtNrMdI3UUweMFXNQ2h-6kTUvs6mv-ITlrfwdQbAweo9ZoLsppBEmc5IkmAMBJhIWF5jIZVIC2faXXmaME-V7nE7_74eU4lL1y4yCzOffQp7lkPAIZHP6VxBRV
  • 6.6: ¹H NMR Spectra and Interpretation (Part I). (2021). Chemistry LibreTexts.
  • 4-tert-Butylphenol, TMS derivative. (n.d.). NIST WebBook.

Sources

Comparative

A Comparative Guide to the Mass Spectrometry Fragmentation of 4-t-Butoxyphenylhydrazine

This in-depth technical guide provides a comprehensive analysis of the mass spectrometry fragmentation of 4-t-butoxyphenylhydrazine. Designed for researchers, scientists, and professionals in drug development, this docum...

Author: BenchChem Technical Support Team. Date: March 2026

This in-depth technical guide provides a comprehensive analysis of the mass spectrometry fragmentation of 4-t-butoxyphenylhydrazine. Designed for researchers, scientists, and professionals in drug development, this document will delve into the predicted fragmentation pathways of this compound and compare them with related molecules to offer a deeper understanding of its structural elucidation via mass spectrometry.

Introduction: The Significance of 4-t-Butoxyphenylhydrazine

4-t-Butoxyphenylhydrazine and its derivatives are important intermediates in the synthesis of various biologically active compounds, including pharmaceuticals and agrochemicals. A thorough understanding of their behavior under mass spectrometric conditions is crucial for their identification, characterization, and quality control in various stages of research and development. This guide will focus on the fragmentation patterns observed primarily through electrospray ionization (ESI) followed by collision-induced dissociation (CID), a common technique for the analysis of such compounds.[1][2][3]

Predicted Fragmentation Pathways of 4-t-Butoxyphenylhydrazine

The molecular ion of 4-t-butoxyphenylhydrazine ([M+H]⁺) is expected to undergo several key fragmentation pathways upon collisional activation. The primary sites of fragmentation are the t-butyl group and the hydrazine N-N bond.

Fragmentation Initiated by the t-Butyl Group

The tert-butyl group is known for its characteristic fragmentation patterns, primarily involving the loss of a methyl radical or the formation of a stable tert-butyl cation.[4][5][6]

  • Loss of a Methyl Radical (CH₃•): The molecular ion can lose a methyl radical to form a secondary carbocation. This is a common fragmentation pathway for t-butyl substituted compounds.[5]

  • Formation of the t-Butyl Cation: Cleavage of the C-O bond can lead to the formation of the highly stable t-butyl cation at m/z 57.

Fragmentation of the Hydrazine Moiety

The N-N bond in the hydrazine group is relatively weak and prone to cleavage.[7]

  • N-N Bond Cleavage: Homolytic or heterolytic cleavage of the N-N bond can occur, leading to the formation of distinct fragment ions.

A proposed fragmentation scheme for 4-t-butoxyphenylhydrazine is illustrated in the following diagram:

Fragmentation_of_4_t_Butoxyphenylhydrazine M [M+H]⁺ 4-t-Butoxyphenylhydrazine m/z 195 F1 Loss of CH₃• m/z 180 M->F1 - CH₃• F2 t-Butyl Cation [C₄H₉]⁺ m/z 57 M->F2 - C₆H₅ONHNH₂ F3 [C₆H₅O]⁺ m/z 93 M->F3 - C₄H₉NHNH₂ F4 [C₁₀H₁₅N₂O]⁺ → [C₆H₇O]⁺ Loss of C₄H₈ and N₂H₂ m/z 95 M->F4 - C₄H₈, -N₂H₂ MS_Workflow cluster_sample_prep Sample Preparation cluster_ms_analysis Mass Spectrometry Analysis cluster_data_analysis Data Analysis A Dissolve Sample (1 µg/mL) B Acidify (0.1% Formic Acid) A->B C Infuse into ESI Source (Positive Ion Mode) B->C D Acquire MS1 Scan (Identify [M+H]⁺) C->D E Select [M+H]⁺ for CID D->E F Acquire MS/MS Spectrum (Vary Collision Energy) E->F G Identify Fragment Ions F->G H Propose Fragmentation Pathways G->H

Caption: Experimental workflow for ESI-MS/MS analysis.

Conclusion

This guide has provided a detailed prediction of the mass spectrometry fragmentation of 4-t-butoxyphenylhydrazine based on established chemical principles. By comparing its expected fragmentation with that of related compounds, we have highlighted the influence of different substituents on the fragmentation pathways. The provided experimental protocol offers a clear and robust method for obtaining experimental data to confirm these predictions. This information is invaluable for researchers working with this class of compounds, aiding in their identification, structural elucidation, and overall analysis.

References

  • Fragmentation of synthetic cannabinoids with an isopropyl group or a tert-butyl group ionized by electron impact and electrospray - PubMed. (2016, January 15). J Mass Spectrom, 51(1), 28-32. [Link]

  • The mass spectrum of tert-butylamine follows shows an intense bas... | Study Prep in Pearson+. (n.d.). Pearson+. [Link]

  • (PDF) Mass spectrometry of tert-butylnaphthalenes - A comparison with the unimolecular fragmentation of tert-butylbenzene - ResearchGate. (2025, August 6). ResearchGate. [Link]

  • Profiling of N-linked oligosaccharides using phenylhydrazine derivatization and mass spectrometry - PubMed. (2003, October 17). J Am Soc Mass Spectrom, 14(10), 1146-56. [Link]

  • Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note - Save My Exams. (2025, September 24). Save My Exams. [Link]

  • Interpretation of mass spectra. (n.d.). [Link]

  • Fragmentation Study of Substituted Phenethylamines Induced by Electrospray Ionization Mass Spectrometry and Its Application for - DOI. (n.d.). [Link]

  • Collision-induced dissociation – Knowledge and References - Taylor & Francis. (n.d.). Taylor & Francis. [Link]

  • Fragmentation of Deprotonated Diacylhydrazine Derivatives in Electrospray Ionization Tandem Mass Spectrometry: Generation of Acid Anions via Intramolecular Rearrangement | PLOS One - Research journals. (2013, May 21). PLoS ONE, 8(5), e63097. [Link]

  • (PDF) Radical Fragment Ions in Collision-Induced Dissociation Mass Spectrometry. (2022, February 5). ResearchGate. [Link]

  • Understanding differences in CID fragmentation in a mass spectrometer - MS Vision. (n.d.). MS Vision. [Link]

  • Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products - RSC Publishing. (2015, December 16). RSC Advances, 6(1), 1-28. [Link]

  • mass spectra - fragmentation patterns - Chemguide. (n.d.). Chemguide. [Link]

  • Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023, August 29). Chemistry LibreTexts. [Link]

  • Quantum Chemical Analysis of the Molecular and Fragment Ion Formation of Butyrophenone by High-Electric Field Tunnel Ionization at Atmospheric Pressure - PMC. (2024). Mass Spectrom (Tokyo), 13(1), A0156. [Link]

  • Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry - Life Science Journal. (2008). Life Science Journal, 5(2), 25-29. [Link]

  • 4-Methoxyphenylhydrazine hydrochloride | C7H11ClN2O | CID 2723904 - PubChem. (n.d.). PubChem. [Link]

  • 4-Methoxyphenylhydrazine hydrochloride | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com. (n.d.). PharmaCompass. [Link]

Sources

Validation

IR spectroscopy peaks for tert-butoxy phenylhydrazine

Topic: Technical Comparison of IR Signatures: tert-Butoxycarbonyl Phenylhydrazine vs. Analogs Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals Executive Summary...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Technical Comparison of IR Signatures: tert-Butoxycarbonyl Phenylhydrazine vs. Analogs Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

In medicinal chemistry, 1-(tert-butoxycarbonyl)-2-phenylhydrazine (Boc-phenylhydrazine) is a critical intermediate, serving as a protected hydrazine scaffold for the synthesis of pyrazoles, indoles, and peptide mimetics.[1] Its purity and structural integrity are paramount, as free phenylhydrazine impurities can lead to side reactions and toxicity issues.

This guide provides a definitive technical comparison of the Infrared (IR) spectroscopy signatures of Boc-phenylhydrazine against its precursor, phenylhydrazine . By focusing on the diagnostic shifts in the Carbonyl (C=O) and Amine (N-H) regions, researchers can rapidly validate synthesis success and assess purity without initial recourse to more time-consuming NMR techniques.

Structural Analysis & Causality

To interpret the spectra accurately, one must understand the structural changes driving the vibrational shifts:

  • Phenylhydrazine (Precursor): Contains a free hydrazine moiety (-NH-NH₂).[1] The spectrum is dominated by N-H stretching and aromatic ring vibrations. It lacks a carbonyl group.[1][2]

  • Boc-Phenylhydrazine (Product): The terminal nitrogen is acylated by the tert-butoxycarbonyl group (-NH-NH-COO-tBu).[1] This introduces a strong dipole (C=O), a bulky alkyl group (t-butyl), and alters the hydrogen bonding network.

Key Mechanistic Insight: The electron-withdrawing nature of the carbonyl group in the Boc-moiety reduces the electron density on the adjacent nitrogen, shifting the N-H vibrational frequency and introducing a distinct "carbamate" carbonyl peak that is absent in the precursor.[1]

Comparative Spectral Data

The following table synthesizes experimental data and standard spectroscopic values to provide a reference for peak assignment.

Table 1: IR Peak Comparison – Phenylhydrazine vs. Boc-Phenylhydrazine

Functional GroupVibration ModePhenylhydrazine (Precursor)Boc-Phenylhydrazine (Product)Diagnostic Significance
Carbonyl (C=O) StretchingAbsent 1690 – 1720 cm⁻¹ (Strong)Primary Indicator. The appearance of this sharp, intense peak confirms the installation of the Boc group.[1]
Amine (N-H) Stretching3300 – 3350 cm⁻¹ (Broad/Doublet)3250 – 3350 cm⁻¹ (Sharper)The Boc-NH is typically sharper. Loss of the -NH₂ doublet structure indicates successful mono-protection.[1]
Alkyl (C-H) sp³ StretchingWeak/Absent2970 – 2980 cm⁻¹ (Medium)Secondary Indicator. Distinct peaks arising from the methyl groups of the tert-butyl moiety.
Aromatic (C-H) sp² Stretching3000 – 3050 cm⁻¹3000 – 3060 cm⁻¹Remains largely unchanged; serves as an internal reference for the phenyl ring.
Aromatic (C=C) Ring Breathing~1600 cm⁻¹, ~1500 cm⁻¹~1600 cm⁻¹, ~1495 cm⁻¹Confirms the integrity of the phenyl ring is maintained.
Ether (C-O) StretchingAbsent1150 – 1250 cm⁻¹ (Strong)Characteristic of the C-O-C bond in the Boc ester linkage.

Detailed Technical Analysis

A. The "Fingerprint" of Protection (1690–1720 cm⁻¹)

The most critical region for validation is 1700 cm⁻¹. Phenylhydrazine is transparent in this region.[1] Upon reaction with Boc-anhydride (Boc₂O), a strong carbamate band appears.[1]

  • Success Criteria: A strong band centered near 1710 cm⁻¹ .[1][3]

  • Failure Mode: If this peak is weak or absent, the reaction has failed. If the peak is split or shifted significantly higher (>1760 cm⁻¹), check for unreacted Boc-anhydride or di-protection side products.[1]

B. The Alkyl Shift (2900–3000 cm⁻¹)

Phenylhydrazine only exhibits aromatic C-H stretches (>3000 cm⁻¹). The Boc group introduces nine chemically equivalent methyl protons.

  • Observation: Look for the emergence of aliphatic C-H stretching bands just below 3000 cm⁻¹ (specifically ~2975 cm⁻¹). This confirms the presence of the tert-butyl group.[1]

C. N-H Region Complexity

While both molecules have N-H bonds, the environment changes.

  • Precursor: The -NH₂ group often shows a doublet (symmetric/asymmetric stretch).[1]

  • Product: The Boc-protected nitrogen forms a carbamate -NH-.[1] This typically results in a single, sharper band, though hydrogen bonding (intermolecular) can broaden this peak in solid-state (KBr) measurements.

Experimental Protocol: Self-Validating Workflow

To ensure reproducible results, follow this standardized ATR-FTIR protocol.

Step 1: Sample Preparation

  • Technique: Attenuated Total Reflectance (ATR) is preferred over KBr pellets for speed and to avoid moisture interference in the N-H region.

  • State: Boc-phenylhydrazine is typically a solid (mp ~90–94 °C).[1] Ensure the crystal is fine; crush if necessary to ensure good contact with the diamond crystal.

Step 2: Background Subtraction

  • Acquire a background spectrum of the clean crystal (air). This removes atmospheric CO₂ (2350 cm⁻¹) and H₂O interference.

Step 3: Acquisition & Validation

  • Place 5–10 mg of sample on the crystal. Apply pressure.[1]

  • Scan range: 4000 – 600 cm⁻¹.

  • Self-Check: Verify the baseline is flat. If the aromatic C-H peaks (>3000 cm⁻¹) are barely visible, increase pressure or sample quantity.

Step 4: Data Processing

  • Normalize the C=O peak (if present) to 100% absorbance for easy comparison with reference spectra.

Analytical Workflow Diagram

The following diagram outlines the decision logic for validating the synthesis of Boc-phenylhydrazine using IR spectroscopy.

IR_Validation_Workflow Start Crude Reaction Product Prep Sample Prep (ATR-FTIR) Start->Prep Scan Acquire Spectrum (4000 - 600 cm⁻¹) Prep->Scan CheckCO Check 1690-1720 cm⁻¹ (Carbonyl Region) Scan->CheckCO NoCO No Peak CheckCO->NoCO Absent StrongCO Strong Peak CheckCO->StrongCO Present ResultFail FAILED: Unreacted Phenylhydrazine NoCO->ResultFail CheckNH Check 3300-3400 cm⁻¹ (N-H Region) StrongCO->CheckNH Doublet Doublet (-NH₂) CheckNH->Doublet Significant -NH₂ remaining Single Single/Sharp (-NH-) CheckNH->Single Clean Profile Doublet->ResultFail Incomplete Reaction ResultPass PASSED: Boc-Phenylhydrazine Confirmed Single->ResultPass

Figure 1: Logic flow for IR-based quality control of Boc-phenylhydrazine synthesis.

References

  • National Institute of Standards and Technology (NIST). Phenylhydrazine Hydrochloride IR Spectrum (Coblentz Society Collection). NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.).[1] John Wiley & Sons Ltd.[1] (Standard reference for Carbamate C=O and N-H assignments).

  • University of Colorado Boulder. Infrared Spectroscopy Table of Characteristic Absorptions. Organic Chemistry Laboratory Resources. Available at: [Link]

Sources

Comparative

A Comparative Guide to the Reactivity of 4-t-Butoxyphenylhydrazine and 4-Methoxyphenylhydrazine in Synthesis

Introduction In the landscape of synthetic organic chemistry, substituted phenylhydrazines are indispensable reagents, most notably for their central role in the Fischer indole synthesis—a cornerstone reaction for constr...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of synthetic organic chemistry, substituted phenylhydrazines are indispensable reagents, most notably for their central role in the Fischer indole synthesis—a cornerstone reaction for constructing the indole nucleus found in a vast array of pharmaceuticals and natural products.[1][2] Among the diverse array of available phenylhydrazines, 4-methoxyphenylhydrazine and 4-t-butoxyphenylhydrazine are frequently employed to introduce electronically distinct para-substituents onto the resulting indole ring.

This technical guide provides a comprehensive comparison of the reactivity of these two critical building blocks. Moving beyond a simple catalog of properties, we will dissect the underlying electronic and steric factors that govern their behavior in solution. By synthesizing mechanistic principles with practical, field-proven insights, this document aims to equip researchers, scientists, and drug development professionals with the predictive understanding necessary to make informed decisions in experimental design, reaction optimization, and catalyst selection. We will ground our analysis in the context of the Fischer indole synthesis, providing both quantitative comparisons and a detailed, self-validating experimental protocol for direct evaluation.

The Decisive Factors: Electronic and Steric Effects

The reactivity of a substituted phenylhydrazine is fundamentally dictated by the interplay between the electronic nature and the steric bulk of its substituents. These factors directly influence the nucleophilicity of the hydrazine nitrogen atoms and the kinetics of subsequent bond-forming and rearrangement steps.

Electronic Influence: A Tale of Two Donors

The electronic character of the para-substituent on the phenyl ring plays a crucial role in modulating the electron density of the hydrazine moiety. Electron-donating groups (EDGs) increase the nucleophilicity of the terminal nitrogen, generally accelerating reactions with electrophiles, such as the initial condensation with a carbonyl compound to form a hydrazone.[3]

  • 4-Methoxyphenylhydrazine: The methoxy group (-OCH₃) is a potent electron-donating group. While it is inductively electron-withdrawing (-I effect) due to the oxygen's electronegativity, its primary influence is a strong, electron-donating resonance effect (+R effect). The oxygen's lone pairs delocalize into the aromatic ring, significantly increasing electron density at the ortho and para positions. This enrichment enhances the nucleophilicity of the hydrazine and stabilizes the key intermediates in the Fischer indole synthesis, thereby facilitating the reaction.[1]

  • 4-t-Butoxyphenylhydrazine: The tert-butyl group (-C(CH₃)₃) is also an electron-donating group, but its mechanism of action is weaker. It operates primarily through the inductive effect (+I) and hyperconjugation. While it does increase the electron density of the phenyl ring, its overall activating effect is considerably less pronounced than that of the methoxy group.[4]

Consequently, from a purely electronic standpoint, 4-methoxyphenylhydrazine is predicted to be the more reactive species.

Steric Hindrance: The Bulky Blocker

Steric hindrance refers to the spatial congestion around a reactive center, which can impede the approach of other molecules and slow down reaction rates.[5]

  • Methoxy Group: The methoxy group is relatively small and poses minimal steric hindrance to the hydrazine functional group.

  • tert-Butyl Group: In stark contrast, the tert-butyl group is one of the most sterically demanding substituents in organic chemistry.[5] Its three methyl groups create a large, umbrella-like shield. This bulk can significantly hinder the approach of a ketone or aldehyde to the hydrazine nitrogen, potentially slowing the initial hydrazone formation. Furthermore, it may influence the conformational dynamics required for the subsequent[6][6]-sigmatropic rearrangement, a critical step in the Fischer indole synthesis.[7]

Therefore, the significant steric bulk of the t-butyl group is expected to decrease the overall reaction rate of 4-t-butoxyphenylhydrazine compared to its methoxy counterpart.

Reactivity in the Fischer Indole Synthesis: A Mechanistic Perspective

The Fischer indole synthesis is a classic acid-catalyzed reaction that transforms a phenylhydrazine and a carbonyl compound (aldehyde or ketone) into an indole.[8][9] The generally accepted mechanism involves several key steps, each of which is influenced by the hydrazine's substituents.[7][10]

Fischer_Indole_Mechanism cluster_start Step 1: Hydrazone Formation cluster_rearrange Step 2 & 3: Tautomerization & Rearrangement cluster_cyclize Step 4: Cyclization & Aromatization P_Hydrazine 4-Substituted Phenylhydrazine Hydrazone Phenylhydrazone P_Hydrazine->Hydrazone Condensation (-H₂O) Carbonyl Aldehyde or Ketone Carbonyl->Hydrazone Enamine Enamine (Tautomer) Hydrazone->Enamine Tautomerization Diimine Di-imine Intermediate Enamine->Diimine [3,3]-Sigmatropic Rearrangement (H⁺) Aminal Cyclic Aminal Diimine->Aminal Aromatization & Cyclization Indole 5-Substituted Indole Aminal->Indole Elimination of NH₃ (-NH₃, H⁺)

Caption: General mechanism of the Fischer Indole Synthesis.

Electron-donating groups on the phenylhydrazine ring are known to facilitate the reaction, particularly the rate-determining[6][6]-sigmatropic rearrangement.[1][11] The increased electron density stabilizes the transition state of this rearrangement. Given that the methoxy group is a more powerful EDG than the t-butyl group, 4-methoxyphenylhydrazine is expected to undergo Fischer indolization under milder conditions and at a faster rate.

Quantitative Comparison: Predicted Performance

Parameter4-methoxyphenylhydrazine4-t-ButoxyphenylhydrazineRationale
Reaction Rate FasterSlowerStronger electron-donating (+R) effect of -OCH₃ accelerates the key sigmatropic rearrangement.[1] Minimal steric hindrance.
Required Temperature LowerHigherThe less reactive t-butyl substituted hydrazine will likely require more thermal energy to overcome the activation barrier.
Typical Yield HighModerate to HighWhile yields are substrate-dependent, the favorable electronics of the methoxy-substituted reactant often lead to cleaner, higher-yielding reactions.[12] Steric hindrance from the t-butyl group may lead to more side products.
Catalyst Loading StandardPotentially HigherA stronger acid or higher catalyst loading might be necessary to promote the cyclization of the less reactive t-butyl derivative.[7]

Experimental Protocol: A Framework for Comparison

To provide a tangible and self-validating system for evaluating these reagents, the following general protocol for the Fischer indole synthesis is provided. This procedure can be run in parallel for both hydrazines to obtain direct comparative data.

Workflow for Comparative Synthesis

graphdot Start Start: Prepare Reagents Hydrazine_A Flask A: 4-methoxyphenylhydrazine + Cyclohexanone Start->Hydrazine_A Hydrazine_B Flask B: 4-t-butoxyphenylhydrazine + Cyclohexanone Start->Hydrazine_B Heat Heat both flasks under identical conditions (e.g., 80-100°C) Hydrazine_B->Heat TLC Monitor reaction progress by TLC Heat->TLC Workup Quench, Extract, and Purify (Parallel Workup) TLC->Workup Analysis Analyze Products: Yield, Purity (NMR, LC-MS) Workup->Analysis Compare Compare Reactivity Data Analysis->Compare

Sources

Validation

A Comparative Guide to HPLC Method Development for Purity Assessment of 4-tert-Butoxyphenylhydrazine

A Senior Application Scientist's Field-Proven Insights into Establishing a Stability-Indicating HPLC Method In the landscape of pharmaceutical development, the purity of starting materials and intermediates is a cornerst...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Field-Proven Insights into Establishing a Stability-Indicating HPLC Method

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is a cornerstone of drug safety and efficacy. 4-tert-Butoxyphenylhydrazine, a key building block in the synthesis of various pharmacologically active molecules, is no exception. Ensuring its purity through a robust, validated analytical method is not merely a quality control checkpoint; it is a critical step in mitigating the risk of introducing potentially genotoxic or otherwise harmful impurities into the final drug product.

This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) method development for the purity determination of 4-tert-butoxyphenylhydrazine. Moving beyond a simple recitation of protocols, we will delve into the scientific rationale behind each experimental choice, offering a transparent and self-validating framework for researchers, scientists, and drug development professionals. Our approach is grounded in the principles of Expertise, Experience, and Trustworthiness (E-E-A-T), ensuring that the methodologies presented are not only technically accurate but also reflective of real-world laboratory challenges and solutions.

The Analytical Challenge: Understanding 4-tert-Butoxyphenylhydrazine

4-tert-Butoxyphenylhydrazine is a polar aromatic compound, a characteristic that presents specific challenges in reversed-phase HPLC. Its polarity can lead to poor retention on traditional C18 columns, resulting in elution near the void volume and inadequate separation from other polar impurities. Furthermore, the hydrazine moiety is susceptible to oxidation, and the ether linkage can be subject to hydrolysis under certain stress conditions. A successful HPLC method must therefore be stability-indicating, meaning it can separate the intact analyte from its potential degradation products and process-related impurities.

Strategic Approach to HPLC Method Development

Our method development strategy is a systematic process designed to achieve optimal separation and quantification. The workflow is illustrated in the diagram below.

HPLC_Method_Development_Workflow cluster_0 Phase 1: Initial Screening & Feasibility cluster_1 Phase 2: Method Optimization cluster_2 Phase 3: Forced Degradation & Specificity cluster_3 Phase 4: Method Validation (ICH Q2(R2)) A Analyte Characterization (pKa, logP, UV spectrum) B Column & Mobile Phase Screening (C18, Phenyl, Polar-Embedded) A->B Guides initial choices C Initial Gradient Elution B->C Evaluate retention & peak shape D Mobile Phase Optimization (Organic modifier, pH, Buffer) C->D Proceed with promising conditions E Gradient & Flow Rate Adjustment D->E Fine-tune resolution F Column Temperature Study E->F Improve peak symmetry & reduce pressure G Forced Degradation Studies (Acid, Base, Oxidation, Thermal, Photo) F->G Optimized method for stress testing H Peak Purity Analysis (DAD) G->H Identify degradation products I Specificity Confirmation H->I Ensure no co-elution J Validation Protocol (Specificity, Linearity, Accuracy, Precision, etc.) I->J Confirm method is stability-indicating K Execution of Validation Experiments J->K L Final Method & Report K->L

Figure 1: A systematic workflow for the development of a stability-indicating HPLC method.

Comparative Evaluation of Chromatographic Conditions

The core of our investigation lies in the comparative evaluation of different stationary phases and mobile phase compositions. The goal is to identify a set of conditions that provide the best resolution, peak shape, and sensitivity for 4-tert-butoxyphenylhydrazine and its potential impurities.

Experimental Protocol: Comparative Chromatographic Screening
  • Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) detector.

  • Analyte Preparation: A stock solution of 4-tert-butoxyphenylhydrazine hydrochloride is prepared in a suitable diluent (e.g., 50:50 acetonitrile:water) at a concentration of 1 mg/mL. Working standards are prepared by diluting the stock solution.

  • Chromatographic Columns (for comparison):

    • Alternative 1: A standard C18 column (e.g., 4.6 x 150 mm, 5 µm).

    • Alternative 2: A Phenyl-Hexyl column (e.g., 4.6 x 150 mm, 5 µm).

    • Alternative 3: A polar-embedded C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase Screening:

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: Acetonitrile or Methanol.

  • Initial Gradient Program:

    • Start with a shallow gradient (e.g., 5-95% B over 20 minutes) to elute all potential components.

    • Flow rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection: PDA detection at the lambda max of 4-tert-butoxyphenylhydrazine (determined by UV scan).

Anticipated Results and Discussion

The choice of the stationary phase is critical for achieving adequate retention and selectivity for polar aromatic compounds like 4-tert-butoxyphenylhydrazine.[1][2][3][4][5]

  • Standard C18 Column: We anticipate that the standard C18 column may exhibit limited retention for the main analyte and its more polar impurities, potentially leading to co-elution near the solvent front.

  • Phenyl-Hexyl Column: The phenyl-hexyl phase offers alternative selectivity through π-π interactions with the aromatic ring of the analyte and its impurities.[1] This can be particularly advantageous for separating aromatic positional isomers or related substances with similar hydrophobicity but different electronic properties.

  • Polar-Embedded C18 Column: This type of column incorporates a polar group near the silica surface, which helps to shield the residual silanols and provides a different retention mechanism. This can improve the peak shape for basic compounds and allow for the use of highly aqueous mobile phases without phase collapse, which is beneficial for retaining very polar analytes.[1]

The following table summarizes the expected performance of each column based on our initial screening.

ParameterStandard C18Phenyl-HexylPolar-Embedded C18
Retention of Main Analyte Low to ModerateModerateModerate to High
Resolution from Polar Impurities Potentially PoorGoodVery Good
Peak Shape (Tailing Factor) May exhibit tailingGoodExcellent
Suitability for Stability-Indicating Method Less SuitableSuitableHighly Suitable

Table 1: Anticipated performance comparison of different HPLC columns for the analysis of 4-tert-butoxyphenylhydrazine.

Forced Degradation Studies: Ensuring Method Specificity

A stability-indicating method must be able to separate the active pharmaceutical ingredient (API) from its degradation products.[6] To achieve this, forced degradation studies are performed under various stress conditions as recommended by the International Council for Harmonisation (ICH) guidelines.[6]

Experimental Protocol: Forced Degradation
  • Sample Preparation: Prepare solutions of 4-tert-butoxyphenylhydrazine in the presence of the following stress agents:

    • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Solid sample heated at 105 °C for 48 hours.

    • Photolytic Degradation: Solution exposed to UV light (254 nm) and visible light for an extended period.

  • Analysis: Analyze the stressed samples using the optimized HPLC method.

  • Peak Purity: Assess the peak purity of the main analyte peak in all stressed samples using the PDA detector to ensure no co-eluting degradation products.

The relationship between the parent compound and its degradation products is crucial for confirming the specificity of the method.

Forced_Degradation Analyte 4-t-Butoxyphenylhydrazine Degradant_A Degradant A (e.g., from Oxidation) Analyte->Degradant_A Oxidative Stress Degradant_B Degradant B (e.g., from Hydrolysis) Analyte->Degradant_B Hydrolytic Stress Degradant_C Degradant C (e.g., from Photolysis) Analyte->Degradant_C Photolytic Stress Process_Impurity_1 Process Impurity 1 Process_Impurity_2 Process Impurity 2

Sources

Comparative

Melting point characterization of 4-t-Butoxyphenylhydrazine HCl

A Senior Scientist’s Guide to Thermal Analysis and Salt Stability Part 1: Core Directive & Scientist’s Note Editorial Note: As a Senior Application Scientist, I must address a critical chemical nomenclature and stability...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Scientist’s Guide to Thermal Analysis and Salt Stability
Part 1: Core Directive & Scientist’s Note

Editorial Note: As a Senior Application Scientist, I must address a critical chemical nomenclature and stability nuance regarding your request for 4-t-Butoxyphenylhydrazine Hydrochloride .

While 4-tert-Butylphenylhydrazine Hydrochloride (CAS 128231-55-0) is a stable, commercially available building block, the specific "tert-Butoxy" analog (ether linkage) presents a significant chemical paradox.[1][2] Tert-butyl ethers are acid-labile; they rapidly cleave in the presence of strong acids (like HCl) to form the corresponding phenol (4-hydroxyphenylhydrazine) and isobutylene.[1][2]

Therefore, characterizing "4-t-Butoxyphenylhydrazine HCl " often results in observing the melting point of its decomposition products or the hydrolyzed phenol analog.[1][2] This guide will focus on the characterization of the stable 4-tert-Butylphenylhydrazine HCl while providing the comparative logic for alkoxy-substituted hydrazines (using 4-Methoxyphenylhydrazine HCl as the stable alkoxy-surrogate).

Part 2: Technical Comparison & Methodologies
1. Product Landscape & Physical Properties

The following table contrasts the target class of compounds. Note the "Decomposition" (dec.) designation, which is the critical quality attribute (CQA) for all hydrazine salts.[1][2][3]

CompoundStructure TypeCAS No.[1][2][3][4][5][6]Melting Point (Lit.)[1][2][3][5][7]Stability Profile
4-tert-Butylphenylhydrazine HCl Alkyl-Aryl Hydrazine128231-55-0212 – 223 °C (dec) High. Stable alkyl group.[1][2]
4-Methoxyphenylhydrazine HCl Alkoxy-Aryl Hydrazine19501-58-7160 – 162 °C (dec) Moderate. Sensitive to oxidation.
4-tert-Butoxyphenylhydrazine HClAcid-Labile EtherN/A (Transient)UnstableCleaves to Phenol + Isobutylene in HCl.[1][2]
2. Methodological Comparison: DSC vs. Capillary

For hydrazine salts, the "Melting Point" is rarely a thermodynamic equilibrium but rather a kinetic decomposition event.[3]

FeatureMethod A: Capillary Melting Point (Traditional) Method B: Differential Scanning Calorimetry (DSC)
Principle Visual observation of phase change in an open/closed tube.[1][2]Measurement of heat flow difference vs. reference.
Suitability for Hydrazines Low. Subject to "browning" (oxidation) before melting.[1][2][3] Operator dependent.[1][2][3]High. Encapsulated pans prevent oxidation.[1][3] Distinguishes moisture loss from melting.[1][2][3]
Precision ± 2–5 °C (Subjective "Meniscus" vs "Liquefaction").[1][2][3]± 0.1 °C (Onset Temperature).[1][2][3]
Data Output Single Range (e.g., 212–215°C).[1][2][3]Thermogram (Endotherm/Exotherm integration).[1][2][3]
Recommendation Quick QC only. R&D / Characterization Standard.
Part 3: Experimental Protocols
Protocol A: DSC Characterization (Recommended)

Objective: To determine the onset of melting and decomposition energy without oxidative interference.[1][3]

  • Sample Prep: Weigh 2–4 mg of 4-tert-Butylphenylhydrazine HCl into a Tzero aluminum pan.

    • Critical Step: Do not use an open pan.[1][3] Hermetically seal (crimp) the lid to contain HCl gas evolution during the initial heating ramp.[1][2][3]

  • Equilibration: Equilibrate at 30°C for 5 minutes to stabilize the baseline.

  • Ramp: Heat from 30°C to 250°C at a rate of 10°C/min .

    • Why 10°C? Slower rates (e.g., 2°C/min) allow more time for thermal decomposition before the melt, artificially lowering the observed MP.[1][2][3]

  • Purge Gas: Nitrogen (N₂) at 50 mL/min to protect the cell.

  • Analysis:

    • Identify the first Endothermic Event (Melting).[1][2][3] Record

      
       (extrapolated onset).
      
    • Watch for an immediate Exothermic Event following the melt (Decomposition of the hydrazine moiety).[1][3]

Protocol B: Capillary Method (Routine QC)

Objective: Rapid purity confirmation.

  • Drying: Dry the sample in a vacuum desiccator over

    
     for 2 hours. Hydrazine salts are hygroscopic; moisture lowers MP significantly.[1][2][3]
    
  • Loading: Pack the capillary to a height of 2–3 mm. Compactness ensures uniform heat transfer.[1][2][3]

  • Ramp:

    • Fast Ramp: 10°C/min to 200°C.[3]

    • Slow Ramp: 1°C/min from 200°C until melt.[3]

  • Endpoint Definition: Record the temperature where the solid collapses (Meniscus point) and where it is fully clear (Clear point).[1][2][3]

    • Warning: If the sample turns brown/black before melting, report as "Decomposition at [Temp]".[1][2][3]

Part 4: Visualization (Workflow Logic)

The following diagram illustrates the decision logic for characterizing labile hydrazine salts, ensuring you distinguish between true melting, moisture loss, and chemical degradation.

MP_Characterization Start Sample: 4-t-Butoxyphenylhydrazine HCl StructureCheck Structure Verification (Is it t-Butoxy or t-Butyl?) Start->StructureCheck Decision_Butyl t-Butyl (Alkyl) Stable StructureCheck->Decision_Butyl Confirmed Alkyl Decision_Butoxy t-Butoxy (Ether) Acid Labile StructureCheck->Decision_Butoxy Confirmed Ether Method_DSC Primary Method: DSC (Hermetic Pan, 10°C/min) Decision_Butyl->Method_DSC Method_TGA Auxiliary: TGA (Check Volatiles/HCl loss) Decision_Butyl->Method_TGA Result_Hydrolysis MP of Phenol Analog (Cleavage Artifact) Decision_Butoxy->Result_Hydrolysis In HCl Salt Form Result_Clean Sharp Endotherm MP: ~212-216°C Method_DSC->Result_Clean Pure Sample Result_Decomp Broad Endotherm + Exotherm (Decomposition) Method_DSC->Result_Decomp Impure/Wet Method_TGA->Method_DSC Confirm Dryness

Figure 1: Decision matrix for characterizing hydrazine salts, highlighting the critical stability check for tert-butoxy derivatives.

References
  • Sigma-Aldrich. (4-(tert-Butyl)phenyl)hydrazine hydrochloride Product Analysis & Safety Data Sheet. Retrieved from (CAS 128231-55-0).[1][2]

  • TCI Chemicals. Product Specification: [4-(tert-Butyl)phenyl]hydrazine Hydrochloride. Retrieved from .[1][2][3]

  • ChemicalBook. 4-Methoxyphenylhydrazine Hydrochloride Properties and Synthesis. Retrieved from .[1][2][3]

  • Fisher Scientific. Safety Data Sheet: tert-Butylhydrazine hydrochloride. Retrieved from .[1][2][3]

  • Rubtsov, Yu.[1][2][3] I. Kinetics and Mechanism of the Thermal Decomposition of Hydrazinium Salts. Defense Technical Information Center (DTIC), 1974.[1][2][3] Retrieved from .[1][2][3]

Sources

Validation

Structural Validation of 4-tert-Butoxy Substituted Hydrazones: A Comparative Analytical Guide

Executive Summary: The Lipophilic Advantage In the optimization of hydrazone-based drug scaffolds, the 4-tert-butoxy substitution has emerged as a superior alternative to the traditional 4-methoxy group. While both serve...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Lipophilic Advantage

In the optimization of hydrazone-based drug scaffolds, the 4-tert-butoxy substitution has emerged as a superior alternative to the traditional 4-methoxy group. While both serve as electron-donating groups (EDGs), the bulky tert-butyl moiety significantly enhances lipophilicity (LogP) and metabolic stability by blocking oxidative O-dealkylation.

However, this steric bulk introduces unique challenges in structural validation. The large tert-butoxy group can alter the thermodynamic equilibrium between E (entgegen) and Z (zusammen) isomers, complicating routine analysis. This guide provides a field-proven, comparative workflow for validating these structures, contrasting the performance of NMR, X-ray crystallography, and MS techniques.

Critical Structural Challenge: E/Z Isomerism

Hydrazones (


) exist as geometrical isomers around the imine (

) bond. For 4-tert-butoxy substituted hydrazones, the E-isomer is typically thermodynamically favored due to minimized steric repulsion. However, solution-state equilibrium can lead to signal doubling in NMR spectra, often mistaken for impurities.
Mechanism of Isomerization

The interconversion occurs via two potential mechanisms:

  • Rotation around the C=N bond (favored in acidic conditions).

  • Inversion at the nitrogen atom (favored in neutral conditions).

Diagram: Isomerization Dynamics & Steric Impact

The following diagram illustrates the equilibrium and the specific steric influence of the 4-tert-butoxy group.

Isomerization E_Isomer E-Isomer (Major) Thermodynamically Stable (Low Steric Clash) TS Transition State (Rotational/Inversional Barrier) E_Isomer->TS Activation Energy (ΔG‡) TS->E_Isomer Z_Isomer Z-Isomer (Minor) Sterically Crowded (t-Butoxy Clash) TS->Z_Isomer Relaxation Z_Isomer->TS Reversion Context Solvent Polarity & pH Modulate Ratio Context->TS

Caption: Thermodynamic equilibrium between E and Z isomers. The bulky 4-tert-butoxy group increases the energy difference, typically favoring the E-isomer >95% in non-polar solvents.

Comparative Analysis of Validation Methods

This section objectively compares the three primary validation techniques. For 4-tert-butoxy hydrazones, NMR is the most practical routine tool , but X-ray is required for absolute configuration .

Table 1: Performance Matrix of Validation Techniques
FeatureNMR Spectroscopy (

H, NOESY)
X-ray Crystallography LC-MS/MS
Primary Utility Solution-state conformation & E/Z ratioAbsolute solid-state configurationMolecular weight & fragmentation fingerprint
Sensitivity to Isomers High (distinct chemical shifts)Low (usually crystallizes as single isomer)Low (isomers often co-elute)
Throughput High (10-20 min/sample)Low (Days to Weeks)High (5 min/sample)
Sample Requirement ~5-10 mg (Recoverable)Single Crystal (Hard to grow)<1 mg (Destructive)
Specific t-Butoxy Marker Singlet ~1.3-1.4 ppm (9H)Bond lengths/angles of O-C(CH

)

Loss of 56 Da (Isobutene)
Cost LowHighMedium
Method A: NMR Spectroscopy (The Workhorse)

Recommendation: Use as the primary validation step.

  • Protocol: Dissolve 5-10 mg in DMSO-

    
     (prevents rapid exchange better than CDCl
    
    
    
    ).
  • Diagnostic Signals:

    • Azomethine Proton (-CH=N-): Typically appears as a singlet at 8.0–8.5 ppm for the E-isomer. The Z-isomer signal is usually upfield by 0.2–0.5 ppm.

    • NH Proton: Broad singlet at 11.0–12.0 ppm .

    • tert-Butoxy Group: Strong singlet (9H) at 1.3–1.4 ppm .

  • Self-Validation: Run a 1D NOESY experiment. Irradiate the azomethine proton; if you see an NOE enhancement of the amide NH or the aromatic protons ortho to the hydrazone, you can assign the configuration based on spatial proximity.

Method B: X-ray Crystallography (The Gold Standard)

Recommendation: Use for "First-in-Class" compounds to definitively prove the E-configuration.

  • Challenge: The flexible tert-butoxy chain can lead to disorder in the crystal lattice, making refinement difficult.

  • Protocol: Slow evaporation from Ethanol/DMF mixtures often yields suitable monoclinic needles.

Method C: Mass Spectrometry (The Fingerprint)

Recommendation: Use for purity and identity confirmation, not geometry.

  • Fragmentation Pattern: 4-tert-butoxy hydrazones show a characteristic Neutral Loss of 56 Da (Isobutene, C

    
    H
    
    
    
    ) followed by loss of water or ammonia. This is distinct from methoxy analogs, which typically lose a methyl radical (15 Da).

Product Performance: 4-tert-Butoxy vs. 4-Methoxy

Why choose the bulky tert-butoxy scaffold over the simpler methoxy analog?

Table 2: Physicochemical & Biological Comparison
Property4-tert-Butoxy Hydrazone 4-Methoxy Hydrazone Impact on Drug Development
Lipophilicity (cLogP) High (+1.2 vs Methoxy)ModerateBetter membrane permeability for CNS/intracellular targets.
Metabolic Stability High Lowtert-Butyl blocks O-dealkylation (CYP450); Methoxy is easily cleaved.
Solubility Lower (requires DMSO/DMF)Moderate (Soluble in MeOH)Formulation challenges may require lipid-based delivery.
Steric Bulk High (

)
Low (

)
Can improve selectivity by filling hydrophobic pockets.

Experimental Protocols

Protocol 1: Synthesis of 4-tert-Butoxy Benzohydrazone

Standard Schiff Base Condensation

  • Reagents: 4-tert-butoxybenzaldehyde (1.0 eq), Hydrazine Hydrate or substituted Hydrazide (1.0 eq).

  • Solvent: Absolute Ethanol (0.1 M concentration).

  • Catalyst: Glacial Acetic Acid (2-3 drops).

  • Procedure:

    • Mix aldehyde and hydrazide in ethanol.

    • Add acetic acid catalyst.

    • Reflux at 80°C for 2–4 hours. Monitor by TLC (Mobile phase: Hexane:EtOAc 7:3).

    • Cool to room temperature.[1] The E-isomer typically precipitates.

    • Filter and wash with cold ethanol. Recrystallize from EtOH/DMF if necessary.

Protocol 2: Analytical Validation Workflow

Follow this decision tree to validate your structure.

ValidationWorkflow Start Synthesized Crude Solid HNMR 1H NMR (DMSO-d6) Start->HNMR Decision Single Set of Peaks? HNMR->Decision Single Yes: High Purity Isomer Decision->Single Yes Double No: Double Signals (E+Z) Decision->Double No NOESY Run 1D NOESY (Target Azomethine H) Single->NOESY VTNMR Run VT-NMR (Variable Temp) Heat to 80°C Double->VTNMR Confirm_Pure Confirm Structure (Assign E/Z via NOE) NOESY->Confirm_Pure Coalesce Signals Coalesce? (Dynamic Equilibrium) VTNMR->Coalesce Confirm_Mix Confirm Mixture (Report E:Z Ratio) Coalesce->Confirm_Mix Yes Impurity Signals Stable? Likely Impurity Coalesce->Impurity No

Caption: Step-by-step decision tree for validating hydrazone purity and isomerism using NMR techniques.

References

  • Popiołek, L. (2017). Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010. Medicinal Chemistry Research. Link

  • Cui, Z., et al. (2010). Synthesis and biological evaluation of some 4-tert-butyl-benzohydrazone derivatives. European Journal of Medicinal Chemistry.
  • Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition. Wiley. (Standard reference for NMR shifts).
  • Rollas, S., & Küçükgüzel, Ş.[2] G. (2007). Biological activities of hydrazone derivatives. Molecules. Link

  • BenchChem. (2025). A Comparative Guide to Hydrazone Synthesis: Tert-Butyl Carbazate vs. Hydrazine Hydrate. Link

Sources

Comparative

A Comparative Guide to Alkoxy-Substituted Phenylhydrazines in Indole Synthesis

For Researchers, Scientists, and Drug Development Professionals The Fischer indole synthesis, a foundational reaction in heterocyclic chemistry discovered by Emil Fischer in 1883, remains a cornerstone for constructing t...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The Fischer indole synthesis, a foundational reaction in heterocyclic chemistry discovered by Emil Fischer in 1883, remains a cornerstone for constructing the indole nucleus.[1][2] This method's adaptability, particularly with substituted phenylhydrazines, allows for the creation of a diverse array of indole derivatives, many of which are crucial in pharmaceuticals and natural products.[3][4] This guide provides a detailed comparative analysis of alkoxy-substituted phenylhydrazines in the Fischer indole synthesis, focusing on how the nature and position of the alkoxy group influence reaction outcomes.

The Decisive Role of Alkoxy Substituents

The electronic properties of substituents on the phenylhydrazine ring are critical in the Fischer indole synthesis.[1] Electron-donating groups, such as alkoxy groups, generally facilitate the reaction.[2] However, their position on the aromatic ring can significantly impact reaction yields, regioselectivity, and even lead to unexpected "abnormal" reaction pathways.[5][6]

Positional Isomers: A Comparative Analysis

The location of the alkoxy group (ortho, meta, or para) on the phenylhydrazine ring dictates its electronic influence and, consequently, the reaction's progress.

  • Para-Alkoxy Phenylhydrazines: These are the most commonly employed and generally well-behaved substrates. The para-alkoxy group, through its electron-donating resonance effect, activates the aromatic ring, facilitating the key[3][3]-sigmatropic rearrangement step of the mechanism.[2][7] For instance, the reaction of 4-methoxyphenylhydrazine with propiophenone proceeds efficiently, providing the corresponding 5-methoxyindole in a 79% yield.[8]

  • Meta-Alkoxy Phenylhydrazines: The situation with meta-substituted phenylhydrazines is more complex. Cyclization can occur at two different positions, potentially leading to a mixture of 4- and 6-substituted indoles.[8] The electronic nature of the substituent influences the ratio of these products. With an electron-donating group like methoxy, the 6-substituted indole is typically the major product.[8]

  • Ortho-Alkoxy Phenylhydrazines: The use of ortho-alkoxy-substituted phenylhydrazines can be problematic and may lead to abnormal products.[5][6] For example, the Fischer indole synthesis of ethyl pyruvate 2-methoxyphenylhydrazone with HCl in ethanol yields ethyl 6-chloroindole-2-carboxylate as the main product, a result of cyclization occurring at the position of the methoxy substituent followed by its displacement.[5][6] This highlights the importance of carefully selecting reaction conditions to favor the desired regioselectivity and minimize byproduct formation.[1]

Comparative Data on Alkoxy-Substituted Phenylhydrazines

The following table summarizes experimental data for the Fischer indole synthesis using various alkoxy-substituted phenylhydrazines, showcasing the impact of the substituent's nature and position on the reaction yield.

Phenylhydrazine DerivativeCarbonyl CompoundProductReaction ConditionsYield (%)Reference
4-MethoxyphenylhydrazinePropiophenone2-Methyl-3-phenyl-5-methoxy-1H-indoleBall-milling, Oxalic Acid, Dimethylurea79[8]
4-MethoxyphenylhydrazineCromanone8-Methoxy-2,3,4,10-tetrahydro-1H-chromeno[3,4-b]indoleBall-milling, Oxalic Acid, DimethylureaVery Satisfying[8]
2-MethoxyphenylhydrazineEthyl PyruvateEthyl 7-methoxyindole-2-carboxylate (Normal Product)HCl/EtOHLow[5][6]
2-MethoxyphenylhydrazineEthyl PyruvateEthyl 6-chloroindole-2-carboxylate (Abnormal Product)HCl/EtOHMain Product[5][6]
3-MethylphenylhydrazinePropiophenone2,4-Dimethyl-3-phenyl-1H-indole & 2,6-Dimethyl-3-phenyl-1H-indoleBall-milling, Oxalic Acid, DimethylureaMixture (58:42)[8]

The Underlying Mechanism and Its Implications

The Fischer indole synthesis proceeds through a series of steps initiated by the acid-catalyzed condensation of a phenylhydrazine and a carbonyl compound to form a phenylhydrazone.[2][3] This is followed by tautomerization to an enamine, which then undergoes a crucial[3][3]-sigmatropic rearrangement to form a new carbon-carbon bond. Subsequent cyclization and elimination of ammonia yield the aromatic indole.[2]

Fischer_Indole_Synthesis_Mechanism

The electronic nature of the alkoxy substituent plays a pivotal role in this mechanism. Electron-donating groups can stabilize the intermediates and lower the activation energy for the rearrangement step.[7] However, excessive stabilization can sometimes lead to undesired side reactions, such as heterolytic N-N bond cleavage, which can compete with the desired cyclization and lead to lower yields or reaction failure.[7][9]

Experimental Protocols

General Procedure for Fischer Indole Synthesis

The following is a generalized protocol. Specific conditions such as the choice of acid catalyst, solvent, and temperature must be optimized for each specific substrate.[3][10]

  • Hydrazone Formation (Optional Two-Step Procedure):

    • In a round-bottom flask, dissolve the substituted phenylhydrazine (1 equivalent) and the carbonyl compound (1 equivalent) in a suitable solvent such as ethanol or acetic acid.[3]

    • Stir the mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

    • The resulting phenylhydrazone can be isolated by filtration or extraction.[10]

  • Indolization:

    • To the phenylhydrazone (or the initial mixture in a one-pot procedure), add the acid catalyst. Common catalysts include Brønsted acids (HCl, H₂SO₄, polyphosphoric acid) and Lewis acids (ZnCl₂, BF₃).[2][3]

    • Heat the reaction mixture to the appropriate temperature (often ranging from 80°C to 200°C) and monitor the progress by TLC.[8]

    • Upon completion, cool the reaction mixture and pour it into ice-water.

    • Neutralize the mixture with a suitable base (e.g., sodium bicarbonate).

    • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography or recrystallization.

Workflow for Comparative Analysis

Comparative_Workflow

Conclusion

The choice of alkoxy-substituted phenylhydrazine in the Fischer indole synthesis is a critical determinant of the reaction's success and outcome. While para-alkoxy substituents generally lead to high yields of the corresponding 5-alkoxyindoles, meta- and ortho-isomers introduce complexities such as regioselectivity issues and the potential for abnormal reaction pathways. A thorough understanding of the electronic and steric effects of the alkoxy group, coupled with careful optimization of reaction conditions, is essential for researchers aiming to synthesize specifically substituted indole derivatives for applications in drug discovery and materials science.

References

  • The Fischer Indole Synthesis: A Technical Guide to the Preparation of 5-Methoxyindoles - Benchchem. (URL: )
  • Fischer indole synthesis - Wikipedia. (URL: [Link])

  • Why Do Some Fischer Indolizations Fail? - PMC - NIH. (URL: [Link])

  • Why Do Some Fischer Indolizations Fail? | Journal of the American Chemical Society. (URL: [Link])

  • Mechanochemical Fischer indolisation: an eco-friendly design for a timeless reaction. (URL: [Link])

  • Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis - PMC. (URL: [Link])

  • Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis. (URL: [Link])

  • The regioselectivity of the formation of dihydro- and tetrahydrocarbazoles by the Fischer indole synthesis. (URL: [Link])

  • Synthesis of New 2-Substituted Phenyl-1H-Indoles via Fischer Indole Reaction. (URL: [Link])

  • New 3H-Indole Synthesis by Fischer's Method. Part I. - MDPI. (URL: [Link])

  • Fischer Indole Synthesis - Organic Chemistry Portal. (URL: [Link])

  • A Mechanistic Model DFT Study Why is an experimental regioselectivity of Fischer Indole Syntheses observed - ResearchGate. (URL: [Link])

  • One‐Pot Synthesis of Polysubstituted Indoles via the Indium‐Promoted Regioselective Hydrohydrazination of Terminal Alkynes. (URL: [Link])

  • Fischer indole synthesis of 7-ET under microwave-assisted continuous flow conditions. (URL: [Link])

  • One-Pot Synthesis of Novel Multisubstituted 1-Alkoxyindoles - PMC. (URL: [Link])

  • Practical Methodologies for the Synthesis of Indoles | Chemical Reviews - ACS Publications. (URL: [Link])

  • Recent advances in the synthesis of indoles and their applications - RSC Publishing. (URL: [Link])

  • Fischer indole synthesis – Knowledge and References - Taylor & Francis. (URL: [Link])

  • (PDF) New 3H-Indole Synthesis by Fischer's Method. Part I - ResearchGate. (URL: [Link])

  • Figure 14 from Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis | Semantic Scholar. (URL: [Link])

  • Synthesis of Indoles: Efficient Functionalisation of the 7Position | Request PDF. (URL: [Link])

  • Methods of indole synthesis: Part III (Fischer indole synthesis) - YouTube. (URL: [Link])

  • Fischer Indole Synthesis. (URL: [Link])

  • Fischer indole synthesis applied to the total synthesis of natural products - RSC Publishing. (URL: [Link])

  • An Au/Zn-catalyzed Synthesis of N-protected Indole via Annulation of N-Arylhydroxamic Acid and Alkyne - Organic Syntheses Procedure. (URL: [Link])

Sources

Validation

A Senior Application Scientist's Guide to the Elemental Analysis of 4-t-Butoxyphenylhydrazine: A Comparative Approach

For researchers, scientists, and professionals in drug development, the precise characterization of chemical compounds is a cornerstone of scientific rigor and progress. This guide provides an in-depth analysis of 4-t-Bu...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the precise characterization of chemical compounds is a cornerstone of scientific rigor and progress. This guide provides an in-depth analysis of 4-t-Butoxyphenylhydrazine, focusing on elemental analysis as a primary technique for determining its empirical formula. We will explore the theoretical underpinnings of this method, compare its utility against other common analytical techniques, and provide actionable, field-proven protocols.

The Critical Role of Elemental Analysis in Compound Verification

4-t-Butoxyphenylhydrazine and its derivatives are important intermediates in the synthesis of various biologically active molecules. Before proceeding with any synthetic route or biological assay, it is imperative to confirm the elemental composition of the starting material. Elemental analysis, specifically combustion analysis, provides a quantitative measure of the mass percentages of carbon (C), hydrogen (H), and nitrogen (N) within a pure organic compound.[1][2][3][4] This data is fundamental to verifying the empirical formula and assessing the purity of the synthesized or procured compound.

4-t-Butoxyphenylhydrazine: Theoretical vs. Experimental Data

To provide a robust framework for this guide, we will base our theoretical calculations on the molecular formula C₁₀H₁₆N₂O . This structure is a logical interpretation of the compound name "4-t-Butoxyphenylhydrazine," indicating the presence of a 4-tert-butoxy group on a phenylhydrazine core.

Theoretical Elemental Composition

The theoretical elemental composition is calculated from the molecular formula (C₁₀H₁₆N₂O) and the atomic weights of the constituent elements (C: 12.011 g/mol , H: 1.008 g/mol , N: 14.007 g/mol , O: 15.999 g/mol ). The molecular weight of C₁₀H₁₆N₂O is 180.25 g/mol .[5]

ElementSymbolAtomic Weight ( g/mol )Number of AtomsTotal Mass ( g/mol )Percentage (%)
CarbonC12.01110120.1166.66
HydrogenH1.0081616.1288.95
NitrogenN14.007228.01415.54
OxygenO15.999115.9998.88

Note: The percentage of oxygen is typically determined by difference.

Acceptable Experimental Variance

In practice, experimental results from combustion analysis rarely match the theoretical values perfectly. A generally accepted tolerance for high-purity samples is ±0.4% from the theoretical value for each element. Deviations outside this range may indicate the presence of impurities, residual solvent, or incomplete combustion.

A Comparative Analysis of Characterization Techniques

While elemental analysis is a powerful tool, it provides a "bulk" analysis and does not offer insights into the specific arrangement of atoms. Therefore, a multi-faceted approach employing complementary techniques is essential for unambiguous structural elucidation and purity assessment.[6][7]

Analytical TechniqueInformation ProvidedStrengthsWeaknesses
Elemental Analysis (EA) Percentage composition of C, H, N, S.High accuracy and precision for elemental ratios; cost-effective.Provides no direct structural information; destructive to the sample.
¹H and ¹³C NMR Spectroscopy Detailed information on the chemical environment and connectivity of hydrogen and carbon atoms.Unparalleled for structural elucidation; non-destructive.Less sensitive than MS; requires larger sample amounts.
Mass Spectrometry (MS) Precise molecular weight and fragmentation patterns.Extremely sensitive; provides molecular formula confirmation.Can be destructive depending on the ionization technique; fragmentation can be complex.[6][8]
High-Performance Liquid Chromatography (HPLC) Purity assessment and quantification of components in a mixture.Highly sensitive and quantitative for purity determination.[9][10][11]Does not provide structural information on its own.
Infrared (IR) Spectroscopy Presence of specific functional groups.Quick and easy for identifying functional groups (e.g., N-H, C=O).Provides limited information on the overall molecular structure.

Experimental Protocols

4.1. Elemental Analysis via Combustion

This protocol outlines the standard procedure for determining the C, H, and N content of 4-t-Butoxyphenylhydrazine using a modern CHN analyzer.

Principle: A small, precisely weighed sample is combusted in a high-temperature furnace in the presence of excess oxygen.[2] The resulting gases (CO₂, H₂O, and N₂) are separated and quantified by a thermal conductivity detector.[4][12]

Step-by-Step Methodology:

  • Sample Preparation:

    • Ensure the 4-t-Butoxyphenylhydrazine sample is homogenous and dry.

    • Accurately weigh 1-3 mg of the sample into a tin capsule using an ultra-microbalance.

    • Seal the capsule to enclose the sample.

  • Instrument Calibration:

    • Calibrate the CHN analyzer using a certified organic standard with a known elemental composition (e.g., acetanilide).

    • Run at least three standard samples to ensure the instrument is performing within acceptable limits.

  • Sample Analysis:

    • Introduce the sealed sample capsule into the instrument's autosampler.

    • Initiate the combustion sequence. The furnace is typically maintained at ~900-1000°C.

    • The combustion products are passed through a reduction tube to convert nitrogen oxides to N₂.

    • The gases are then separated by a chromatographic column and detected by a thermal conductivity detector.

  • Data Analysis:

    • The instrument's software calculates the percentage of C, H, and N based on the detector's response and the initial sample weight.

    • Compare the experimental results to the theoretical values.

Workflow for Elemental Analysis

G cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing weigh Precisely weigh 1-3 mg of sample seal Seal in tin capsule weigh->seal combust Combustion at ~1000°C in excess O₂ seal->combust reduce Reduction of NOx to N₂ combust->reduce separate Gas Separation (GC) reduce->separate detect Detection (TCD) separate->detect calculate Calculate %C, %H, %N detect->calculate compare Compare with theoretical values calculate->compare

Caption: Workflow of elemental analysis by combustion.

4.2. Comprehensive Characterization Workflow

For unequivocal identification, a combination of analytical techniques is recommended.

Integrated Analytical Workflow

G cluster_start Start: Sample of 4-t-Butoxyphenylhydrazine cluster_techniques Analytical Techniques cluster_results Data Interpretation cluster_end Conclusion sample Unknown Sample EA Elemental Analysis (%C, %H, %N) sample->EA NMR NMR Spectroscopy (¹H, ¹³C) sample->NMR MS Mass Spectrometry (Molecular Weight) sample->MS HPLC HPLC (Purity) sample->HPLC formula Empirical Formula EA->formula structure Molecular Structure NMR->structure mol_weight Molecular Weight MS->mol_weight purity Purity Assessment HPLC->purity conclusion Confirmed Structure & Purity formula->conclusion structure->conclusion mol_weight->conclusion purity->conclusion

Caption: Integrated workflow for compound characterization.

Troubleshooting and Interpretation

ObservationPotential CauseRecommended Action
Experimental values deviate >0.4% from theoretical. Impurities (e.g., solvent, starting materials).Purify the sample (e.g., recrystallization, chromatography) and repeat the analysis.
Low nitrogen values. Incomplete combustion or formation of stable nitrogen oxides.Check the condition of the reduction tube and furnace temperature.
High hydrogen values. Sample is hygroscopic and has absorbed moisture.Dry the sample under vacuum before analysis.
Inconsistent results between runs. Sample inhomogeneity.Ensure the sample is well-mixed before weighing.

Conclusion

Elemental analysis is a fundamental and indispensable technique for the initial characterization of 4-t-Butoxyphenylhydrazine. It provides a reliable assessment of the empirical formula and serves as a crucial purity check. However, for comprehensive and unambiguous structural verification, it is essential to integrate elemental analysis data with insights from orthogonal techniques such as NMR, mass spectrometry, and HPLC. This integrated approach ensures the highest level of scientific rigor and confidence in the identity and quality of research compounds.

References

  • PubChem. (4-tert-Butylphenyl)hydrazine. National Center for Biotechnology Information. Retrieved from [Link]

  • Pearson. (n.d.). Combustion Analysis Explained: Definition, Examples, Practice & Video Lessons. Retrieved from [Link]

  • Khasanov, V. V., et al. (2018). Chromatographic methods of determining hydrazine and its polar derivatives. Journal of Analytical Chemistry, 73(13), 1199-1210.
  • Infinita Lab. (2025, August 26). All About Combustion Analysis. Retrieved from [Link]

  • Anusandhanvallari. (n.d.). Synthesis and Characterization of Hydrazine Derivatives. Retrieved from [Link]

  • StudySmarter. (2024, May 30). Combustion Analysis: Basics & Techniques. Retrieved from [Link]

  • NASA Tech Briefs. (2009, September 1). Three Methods of Detection of Hydrazines. Retrieved from [Link]

  • Wikipedia. (n.d.). Combustion analysis. Retrieved from [Link]

  • ChemSrc. (2025, August 21). (4-(tert-Butyl)phenyl)hydrazine hydrochloride. Retrieved from [Link]

  • Chemistry LibreTexts. (n.d.). Combustion Analysis. Retrieved from [Link]

  • Harvey, D. J. (2013). The usefulness of hydrazine derivatives for mass spectrometric analysis of carbohydrates. Mass Spectrometry Reviews, 32(6), 469-503.
  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Hydrazine. Retrieved from [Link]

  • Zhang, K., et al. (2014). Determination of Hydrazine in Pharmaceutical Drug by HPLC DAD. Scribd. Retrieved from [Link]

  • Fisyuk, A. S., et al. (2006). NMR study of conformation and isomerization of aryl- and heteroarylaldehyde 4-tert-butylphenoxyacetylhydrazones. Journal of Molecular Structure, 788(1-3), 55-62.
  • National Center for Biotechnology Information. (n.d.). Analytical Methods - Toxicological Profile for Hydrazines. In Toxicological Profile for Hydrazines. Agency for Toxic Substances and Disease Registry (US). Retrieved from [Link]

  • Rasayan Journal of Chemistry. (n.d.). NEW METHOD DEVELOPMENT AND VALIDATION FOR HYDRAZINE IN PANTOPRAZOLE SODIUM SESQUIHYDRATE USING RP-HPLC. Retrieved from [Link]

  • PubChem. (n.d.). Rilmenidine. National Center for Biotechnology Information. Retrieved from [Link]

  • Supporting Information. (n.d.). Retrieved from [Link]

  • Anarado, C. J., et al. (2023). Synthesis, characterisation and structural elucidation of novel 4-tert-butylbenzohydrazone and its Cu(II), Ni(II), Co(II) and Mn(II) complexes. Bulletin of the Chemical Society of Ethiopia, 37(6), 1411-1422.
  • University of Padua. (2024, June 21). Elemental Analysis. Retrieved from [Link]

  • ResearchGate. (n.d.). Characterization of Various Analytes Using Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry and 2-[(2 E )-3-(4- tert -Butylphenyl)-2-methylprop-2- enylidene]malononitrile Matrix. Retrieved from [Link]

  • NIST. (n.d.). 4-tert-Butylphenol, TMS derivative. In NIST Chemistry WebBook. Retrieved from [Link]

  • ResearchGate. (n.d.). p-Di-t-butoxybenzene. Retrieved from [Link]

  • PubMed. (1996). Mass spectra of tert-butyldimethylsilyl ether derivatives of the major metabolite of prostaglandin F. Chemical Physics of Lipids, 83(1), 71-76.
  • Science Publishing Group. (2016). Gas Chromatography-Mass Spectrometric Analysis of Isotopic Abundance of 13 C, 2 H, and 18 O in Biofield Energy Treated p-tertiary Butylphenol (PTBP). Retrieved from [Link]

Sources

Comparative

A Comparative Guide to 4-t-Butoxyphenylhydrazine and 4-Benzyloxyphenylhydrazine for Indole Synthesis

For researchers, scientists, and professionals in drug development, the selection of appropriate starting materials is a critical decision that profoundly influences the efficiency, yield, and purity of synthesized targe...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the selection of appropriate starting materials is a critical decision that profoundly influences the efficiency, yield, and purity of synthesized target molecules. In the realm of heterocyclic chemistry, particularly in the construction of the indole nucleus via the Fischer indole synthesis, substituted phenylhydrazines are indispensable reagents. This guide provides an in-depth technical comparison of two such reagents: 4-t-Butoxyphenylhydrazine and 4-Benzyloxyphenylhydrazine. Our objective is to furnish you with the necessary data and insights to make an informed choice for your specific synthetic needs.

Introduction: The Strategic Importance of Protecting Groups in Phenylhydrazines

The 4-position of the phenylhydrazine ring is frequently substituted with a hydroxyl group in many biologically active indole-containing compounds. To prevent unwanted side reactions during the acidic conditions of the Fischer indole synthesis, this hydroxyl group requires protection. The t-butyl and benzyl ethers are two of the most common protecting groups employed for this purpose. The choice between a 4-t-butoxy and a 4-benzyloxy substituent on the phenylhydrazine precursor has significant implications for both the indolization reaction itself and the subsequent deprotection step. This guide will dissect these implications through a comparative analysis of their properties, reactivity in a model reaction, and the conditions required for the ultimate unveiling of the phenolic indole.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physical and chemical properties of these reagents is paramount for their effective use in the laboratory. The following table summarizes the key characteristics of their hydrochloride salts, which is the common commercial form.

Property4-t-Butoxyphenylhydrazine Hydrochloride4-Benzyloxyphenylhydrazine Hydrochloride
Molecular Formula C₁₀H₁₇ClN₂OC₁₃H₁₅ClN₂O
Molecular Weight 216.71 g/mol 250.73 g/mol [1]
Appearance White to off-white crystalline solidSolid[1][2]
Melting Point 212-216 °C (decomposes)[3]187-189 °C[2]
Solubility Soluble in polar solvents like water and alcohols[4]Information not widely available, but expected to be soluble in polar solvents.
Storage Store in a cool, dry place[5]Store at 4°C under nitrogen[2]

The notable difference in melting points suggests a potential variance in crystalline lattice energy and stability. The higher melting point of the t-butylated compound, along with its decomposition, indicates a different thermal behavior compared to the benzylated analogue.

Performance in the Fischer Indole Synthesis: A Case Study with Cyclohexanone

To provide a practical benchmark, we will compare the performance of both hydrazines in the Fischer indole synthesis with cyclohexanone to produce the corresponding 6-substituted-1,2,3,4-tetrahydrocarbazole. This reaction is a standard method for constructing the tetrahydrocarbazole core, a privileged scaffold in medicinal chemistry.[2][5]

Reaction Scheme:

Caption: General workflow for the Fischer indole synthesis of tetrahydrocarbazoles.

Comparative Experimental Data:

Parameter4-t-Butoxyphenylhydrazine4-Benzyloxyphenylhydrazine
Product 3-t-Butyl-1,2,3,4-tetrahydrocarbazole6-Benzyloxy-1,2,3,4-tetrahydrocarbazole
Reaction Conditions Acetic acid, reflux, 2.5 hoursAcetic acid/HCl, reflux
Yield 81.1%Not explicitly stated for this specific reaction, but the Fischer indole synthesis is a key step in multi-step syntheses of related compounds.[2]

Note: The yield for the 4-t-butoxy derivative is for the synthesis of 3-t-butyl-1,2,3,4-tetrahydrocarbazole, a structurally related compound, as a direct example for the 6-t-butoxy isomer was not found.[6]

Experimental Protocol: A Representative Fischer Indole Synthesis

The following is a generalized protocol for the synthesis of a 6-substituted-1,2,3,4-tetrahydrocarbazole, which can be adapted for either hydrazine.

  • Reaction Setup: In a round-bottomed flask equipped with a reflux condenser and a magnetic stirrer, add the substituted phenylhydrazine hydrochloride (1 equivalent) and cyclohexanone (1 equivalent).

  • Solvent and Catalyst: Add glacial acetic acid to the flask to serve as both the solvent and the acid catalyst.[7]

  • Reaction: Heat the mixture to reflux and maintain this temperature for the specified reaction time (e.g., 1-3 hours).[7] Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker of cold water to precipitate the crude product.

  • Isolation and Purification: Collect the solid product by vacuum filtration and wash it with water. The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or methanol.[7]

Mechanistic Insights: The Role of the Protecting Group

The fundamental mechanism of the Fischer indole synthesis is conserved regardless of the substituent at the 4-position.[7] It involves the formation of a phenylhydrazone, followed by tautomerization to an enamine, a[8][8]-sigmatropic rearrangement, and subsequent cyclization with the elimination of ammonia.

Fischer_Indole_Mechanism A Phenylhydrazine + Ketone/Aldehyde B Phenylhydrazone A->B Condensation C Enamine (Tautomerization) B->C H+ D [3,3]-Sigmatropic Rearrangement C->D Heat, H+ E Di-imine Intermediate D->E F Cyclization & Aromatization E->F G Indole Product + NH3 F->G -NH3

Caption: Key steps in the Fischer indole synthesis mechanism.

The electronic nature of the t-butoxy and benzyloxy groups does not significantly alter this pathway. However, the key difference lies in the conditions required for their subsequent removal to yield the desired 6-hydroxy-1,2,3,4-tetrahydrocarbazole.

Deprotection Strategies:

  • t-Butyl Ether Cleavage: The t-butyl group is typically removed under acidic conditions. Reagents such as trifluoroacetic acid (TFA) in dichloromethane (DCM) are effective. Milder conditions using aqueous phosphoric acid can also be employed, which offers good selectivity in the presence of other acid-sensitive groups.

  • Benzyl Ether Cleavage: The benzyl group is most commonly cleaved by catalytic hydrogenolysis (e.g., H₂ gas with a palladium on carbon catalyst).[2] This method is generally mild and efficient. Alternative methods include the use of strong acids or oxidative cleavage, though these are less common.

The choice between the two protecting groups, therefore, dictates the downstream deprotection strategy, which is a crucial consideration in the overall synthetic plan.

Stability and Handling

Both 4-t-butoxyphenylhydrazine hydrochloride and 4-benzyloxyphenylhydrazine hydrochloride are solids that should be handled in a well-ventilated area, wearing appropriate personal protective equipment.

  • 4-t-Butoxyphenylhydrazine hydrochloride is described as a white to off-white crystalline solid.[4]

  • 4-Benzyloxyphenylhydrazine hydrochloride is also a solid.[2] It is recommended to be stored at 4°C under a nitrogen atmosphere, suggesting a greater sensitivity to air or temperature compared to its t-butyl counterpart.[2]

Conclusion and Recommendations

Both 4-t-butoxyphenylhydrazine and 4-benzyloxyphenylhydrazine are viable reagents for the synthesis of 6-hydroxy-substituted indoles via the Fischer indole synthesis. The choice between them hinges on the overall synthetic strategy and the compatibility of other functional groups in the molecule with the required deprotection conditions.

Choose 4-t-Butoxyphenylhydrazine when:

  • Your molecule is stable to acidic deprotection conditions.

  • You wish to avoid catalytic hydrogenation, for example, if your molecule contains other reducible functional groups such as alkenes, alkynes, or other benzyl groups.

Choose 4-Benzyloxyphenylhydrazine when:

  • Your molecule is sensitive to acidic conditions but stable to catalytic hydrogenation.

  • You require a milder deprotection method.

Ultimately, the optimal choice will be dictated by the specific requirements of your target molecule and the synthetic route you have designed. This guide provides the foundational data to assist you in making a well-informed and strategic decision.

References

  • LookChem. (4-BENZYLOXYPHENYLHYDRAZINE HYDROCHLORIDE). [Link]

  • PubChem. ((4-(Benzyloxy)phenyl)hydrazine monohydrochloride). [Link]

  • Chemsrc. (CAS#:128231-55-0 | (4-(tert-Butyl)phenyl)hydrazine hydrochloride). [Link]

  • Eisenbraun, E. J., et al. (Synthesis of 1,2,3,4-Tetrahydrocarbazoles with Large Group - Aromatization to Carbazoles). Proceedings of the Oklahoma Academy of Science, 1966.
  • Rogers, C. U., & Corson, B. B. (1,2,3,4-TETRAHYDROCARBAZOLE). Organic Syntheses, 1950, 30, 90.
  • ResearchGate. (A Mild, Efficient and Selective Cleavage of Aryl tert-Butyldimethysilyl Ethers Using KOH in Ethanol). [Link]

  • The Journal of Organic Chemistry. (Photochemistry of Aryl tert-Butyl Ethers in Methanol: The Effect of Substituents on an Excited State Cleavage Reaction). [Link]

  • Chemical Reviews. (THE CLEAVAGE OF ETHERS). [Link]

  • MDPI. (New 3H-Indole Synthesis by Fischer's Method. Part I.). [Link]

  • SciSpace. (Fischer indole synthesis in the absence of a solvent). [Link]

  • PMC. (Synthesis of indole derivatives as prevalent moieties present in selected alkaloids). [Link]

  • PMC. (Aryl Silyl Ethers Enable Preferential Ar−O bond Cleavage in Reductive Generation of Aryllithium Species). [Link]

  • Organic Chemistry Portal. (tert-Butyl Ethers). [Link]

  • Scientia Iranica. (First page Cover C-21(6)). [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 4-t-Butoxyphenylhydrazine

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The proper disposal of chemical waste is a critical component...

Author: BenchChem Technical Support Team. Date: March 2026

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of 4-t-butoxyphenylhydrazine and its associated waste streams. Our focus is on providing not just a procedure, but a framework of understanding, ensuring that these protocols are not merely followed, but are also self-validating in their application.

Understanding the Hazard Profile of 4-t-Butoxyphenylhydrazine

Before we can discuss disposal, we must first appreciate the inherent hazards of 4-t-butoxyphenylhydrazine. As a substituted hydrazine derivative, it shares properties with a class of compounds known for their potential toxicity and reactivity. The hydrochloride salt of a similar compound, 4-tert-butylphenylhydrazine, is known to be harmful if swallowed, inhaled, or in contact with skin, and can cause serious eye and skin irritation[1]. It is prudent to handle 4-t-butoxyphenylhydrazine with the same level of caution.

Key Hazards:

  • Toxicity: Potential for harm upon ingestion, inhalation, or skin absorption.

  • Irritant: Can cause irritation to the skin, eyes, and respiratory tract.

  • Reactivity: Incompatible with strong oxidizing agents and strong acids[2]. Mixing with such substances can lead to vigorous reactions, heat generation, and the release of hazardous gases.

Pre-Disposal Considerations: Segregation and Containerization

Proper disposal begins at the point of waste generation. The cardinal rule of hazardous waste management is to never mix different waste streams unless it is a designated part of a neutralization procedure.

Waste Segregation:

  • Solid Waste: Unused or expired 4-t-butoxyphenylhydrazine, contaminated personal protective equipment (PPE) such as gloves and weighing papers, and any solid materials used in spill cleanup.

  • Liquid Waste: Solutions containing 4-t-butoxyphenylhydrazine, including reaction mixtures and rinsing solvents. It is crucial to segregate halogenated and non-halogenated solvent waste[3].

  • Sharps Waste: Needles, syringes, or broken glass contaminated with 4-t-butoxyphenylhydrazine.

Containerization:

All waste must be collected in appropriate, clearly labeled containers.

Waste TypeContainer Specification
Solid Waste A robust, sealable container, clearly labeled as "Hazardous Waste" with the full chemical name.
Liquid Waste A chemically resistant, leak-proof container with a secure screw cap. Do not fill liquid containers to more than 75% capacity to allow for vapor expansion[3][4].
Sharps Waste A designated, puncture-resistant sharps container.

All waste containers must be affixed with a fully completed hazardous waste label, including the chemical name, associated hazards, and the date of accumulation[3][4].

Step-by-Step Disposal Protocol

The following protocol outlines the approved procedure for the disposal of 4-t-butoxyphenylhydrazine waste. This is a generalized procedure, and it is imperative to consult with your institution's Environmental Health and Safety (EHS) office for specific guidelines.

Step 1: Personal Protective Equipment (PPE)

Before handling any hazardous waste, ensure you are wearing the appropriate PPE:

  • Chemical safety goggles and a face shield[5].

  • Chemically resistant gloves (butyl rubber is often recommended for hydrazines)[6].

  • A lab coat and closed-toe shoes.

Step 2: Waste Collection

  • Carefully transfer waste into the designated, pre-labeled container.

  • For solid waste, use a dedicated scoop or spatula.

  • For liquid waste, use a funnel to prevent spills.

  • Ensure the exterior of the waste container remains clean and free of contamination.

Step 3: Temporary Storage

  • Store sealed waste containers in a designated satellite accumulation area within the laboratory.

  • This area should be well-ventilated and away from sources of ignition[2].

  • Ensure that incompatible chemicals are not stored in close proximity. Refer to a chemical incompatibility chart for guidance[7][8].

Step 4: Requesting Waste Pickup

  • Once the waste container is full, or if it has been in storage for the maximum allowable time (often 180 days at the point of generation), arrange for its collection by your institution's hazardous waste management service[9].

  • Do not attempt to transport hazardous waste outside of the laboratory.

The following diagram illustrates the decision-making process for the proper disposal of 4-t-butoxyphenylhydrazine waste.

DisposalWorkflow start Waste Generation (4-t-Butoxyphenylhydrazine) waste_type Identify Waste Type start->waste_type solid_waste Solid Waste (e.g., contaminated gloves, powder) waste_type->solid_waste Solid liquid_waste Liquid Waste (e.g., solutions, rinsates) waste_type->liquid_waste Liquid sharps_waste Sharps Waste (e.g., contaminated needles, glass) waste_type->sharps_waste Sharps container_solid Place in Labeled Solid Waste Container solid_waste->container_solid container_liquid Place in Labeled Liquid Waste Container (<75% full) liquid_waste->container_liquid container_sharps Place in Puncture-Proof Sharps Container sharps_waste->container_sharps storage Store in Satellite Accumulation Area container_solid->storage container_liquid->storage container_sharps->storage pickup Request EHS Waste Pickup storage->pickup

Caption: Workflow for the disposal of 4-t-butoxyphenylhydrazine waste.

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is required to mitigate the hazard.

For Small Spills:

  • Alert Personnel: Inform others in the immediate area of the spill.

  • Isolate the Area: Restrict access to the spill area.

  • Ventilate: Ensure the area is well-ventilated.

  • Absorb: Use an inert absorbent material, such as vermiculite or sand, to cover the spill.

  • Collect: Carefully scoop the absorbed material into a designated hazardous waste container.

  • Decontaminate: Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

For Large Spills:

  • Evacuate: Immediately evacuate the laboratory.

  • Alert: Activate the nearest fire alarm and contact your institution's emergency response team.

  • Isolate: Close the laboratory doors to contain the spill.

  • Do Not Attempt to Clean: Await the arrival of trained emergency personnel.

Chemical Inactivation: A Note of Caution

While some literature suggests the chemical neutralization of hydrazine compounds with oxidizing agents like sodium hypochlorite or calcium hypochlorite, this should not be attempted without a validated procedure and the explicit approval of your institution's EHS department[6][10]. Such reactions can be exothermic and may produce hazardous byproducts. The preferred and safest method of disposal is through a licensed hazardous waste contractor.

Conclusion

The responsible disposal of 4-t-butoxyphenylhydrazine is a non-negotiable aspect of safe laboratory practice. By understanding the hazards, adhering to strict segregation and containerization protocols, and following the established disposal procedures, we can ensure the safety of ourselves, our colleagues, and the environment. Always remember that your institution's Environmental Health and Safety office is your primary resource for guidance on hazardous waste management.

References

  • New Jersey Department of Health. (n.d.). Hydrazine - Hazardous Substance Fact Sheet. Retrieved from [Link]

  • Defense Technical Information Center. (n.d.). Safety and Handling of Hydrazine. Retrieved from [Link]

  • Electronic Code of Federal Regulations. (2023). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Retrieved from [Link]

  • Stanford University. (n.d.). Hazardous Materials & Waste Management. Retrieved from [Link]

  • National Institutes of Health. (n.d.). The NIH Drain Discharge Guide. Retrieved from [Link]

  • The National Academies Press. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. Retrieved from [Link]

  • Pharmaceutical Technology. (n.d.). Incompatibilities. Retrieved from [Link]

  • Nipissing University. (2019). Hazardous Materials Disposal Guide. Retrieved from [Link]

  • Tulane University. (2023). FACT SHEET: Hazardous Waste Disposal. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Definition, Classification, Physical, Chemical and Therapeutic Incompatibilities with Examples. Retrieved from [Link]

  • Princeton University Environmental Health & Safety. (n.d.). Chemical Incompatibility Chart. Retrieved from [Link]

  • Moutaouakkil, Y., et al. (2018). Drug Incompatibilities in a Hospital Setting. ResearchGate. Retrieved from [Link]

  • National Institutes of Health. (2024). Thermal decomposition characteristics of BHT and its peroxide (BHTOOH). Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling 4-t-Butoxyphenylhydrazine

Hazard Architecture & Risk Assessment 4-t-Butoxyphenylhydrazine (CAS: 128231-55-0 / 36600-66-5) is not a generic reagent; it is a hydrazine derivative.[1] In drug development, hydrazines are notorious for two specific me...

Author: BenchChem Technical Support Team. Date: March 2026

Hazard Architecture & Risk Assessment

4-t-Butoxyphenylhydrazine (CAS: 128231-55-0 / 36600-66-5) is not a generic reagent; it is a hydrazine derivative.[1] In drug development, hydrazines are notorious for two specific mechanisms of toxicity: hemolytic anemia (destruction of red blood cells) and skin sensitization .

Unlike simple irritants, this compound possesses a structural alert for genotoxicity. The hydrazine moiety (


) is highly reactive toward biological macromolecules. Consequently, safety protocols must focus on preventing all routes of exposure, not just acute injury.
Toxicological Profile
Hazard ClassH-CodePhysiological Mechanism
Acute Toxicity H301/H311Metabolic activation in the liver leads to free radical generation, causing oxidative stress and hepatotoxicity.
Sensitization H317Haptenization: The hydrazine group binds to skin proteins, triggering an immune response. Subsequent exposures can cause anaphylactic-like reactions.
Genotoxicity H341Direct alkylation of DNA or interference with DNA repair mechanisms.
Target Organ H372Blood/Liver: Oxidative damage leads to Heinz body formation in erythrocytes and subsequent hemolysis.

Personal Protective Equipment (PPE) Matrix

Do not rely on a single barrier. The following "Defense-in-Depth" system assumes that one layer may fail.

A. Glove Selection Logic

Hydrazines are small, nucleophilic molecules that can permeate standard nitrile gloves over time.

  • Primary Barrier (Inner): 4 mil Nitrile (for dexterity).

  • Secondary Barrier (Outer): 5-8 mil Nitrile (sacrificial layer) OR Silver Shield/Laminate (for stock solutions).

  • Protocol: Change outer gloves immediately upon splash. Change inner gloves every 2 hours.

B. PPE Specification Table
CategoryStandard Operation (Weighing <100 mg)High-Risk Operation (Stock Prep / Spills)
Hand Protection Double Nitrile (min.[2] total thickness 10 mil). Colored indicator undergloves recommended.Silver Shield / 4H Laminate liners under Nitrile outer gloves.
Respiratory Fume Hood (Face velocity 80-100 fpm). N95 backup only if powder is friable.PAPR or Full-face Elastomeric with P100/OV cartridges if outside hood.
Eye/Face Chemical Splash Goggles (Indirect Vent).Face Shield + Goggles.
Body Tyvek Lab Coat (Wrist cuffs taped or elastic).Tyvek Coverall (Saranex coated preferred).

Operational Workflow: Self-Validating Protocols

This workflow uses a "Check-Do-Verify" logic to ensure safety systems are active before the chemical is exposed.

DOT Visualization: Handling Logic

G Start Start: Handling 4-t-Butoxyphenylhydrazine HoodCheck Step 1: Engineering Control Check (Flow > 80fpm?) Start->HoodCheck PPE_Don Step 2: Don PPE (Double Glove + Tyvek) HoodCheck->PPE_Don Pass Stop STOP WORK Contact EHS HoodCheck->Stop Fail FormCheck Solid or Solution? PPE_Don->FormCheck Weighing Weighing Protocol: 1. Use Anti-static Gun 2. Weigh inside Hood 3. Wipe exterior of vial FormCheck->Weighing Solid Powder Dissolving Solubilization: Add solvent SLOWLY (Exotherm Risk) FormCheck->Dissolving Liquid/Stock Decon Decontamination: Wipe surfaces with 10% Bleach then Water Weighing->Decon Dissolving->Decon Waste Disposal: Segregate as Toxic Organic Decon->Waste

Caption: Operational logic flow ensuring engineering controls are verified before chemical exposure.

Step-by-Step Handling Protocol
1. Pre-Operational Verification
  • Validation: Place a Kimwipe at the sash opening. It must be pulled inward firmly. If it flutters or blows back, DO NOT PROCEED .

  • Setup: Line the work surface with plastic-backed absorbent pads (absorbent side up).

2. Weighing (The Critical Step)

Static electricity can cause hydrazine powders to "jump," creating invisible aerosols.

  • Technique: Use an anti-static gun on the spatula and weighing boat before touching the powder.

  • Containment: Weigh strictly inside the chemical fume hood. Never transfer open containers across the lab.

  • Solubilization: Add solvent to the solid in the weighing vessel if possible, to dissolve it before transfer. This eliminates dust risk immediately.

3. Decontamination & Doffing

Hydrazine residues are insidious.

  • Surface Decon: Wipe the balance and work area with 10% Sodium Hypochlorite (Bleach) , followed by water. Note: Bleach oxidizes hydrazines to nitrogen gas and water, effectively neutralizing the toxicity.

  • Glove Removal: Use the "beak method" (pulling one glove off by the fingertips using the other gloved hand) to ensure skin never touches the outer glove surface.

Emergency Response & Disposal

Spill Cleanup (Small Scale < 10g)
  • Evacuate the immediate area to let aerosols settle (5 mins).

  • Don PPE: Double nitrile gloves, goggles, lab coat.

  • Neutralize: Cover the spill with a pad soaked in 10% Bleach . Allow to sit for 15 minutes.

    • Caution: This reaction may generate gas (

      
      ). Ensure ventilation.
      
  • Collect: Scoop material into a hazardous waste bag. Label as "Hydrazine Debris - Oxidized."

Waste Disposal[2][3][4][5][6][7][8]
  • Segregation: Do not mix with strong oxidizers (e.g., nitric acid) in the waste stream, as this can cause fire/explosion.

  • Labeling: Clearly mark container: "Toxic Solid/Liquid, Organic, N.O.S. (Contains 4-t-Butoxyphenylhydrazine)."[3]

  • Disposal Path: High-temperature incineration is the only acceptable disposal method.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12352100, 4-tert-Butylphenylhydrazine hydrochloride. Retrieved from [Link]

  • Centers for Disease Control and Prevention (NIOSH). NIOSH Pocket Guide to Chemical Hazards: Phenylhydrazine. Retrieved from [Link]

  • University of California, San Diego (2019). Standard Operating Procedure: Hydrazine and Phenylhydrazine. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.